N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3

Core Science & Biosynthesis

An In-Depth Technical Guide to N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3: The Gold Standard for Crotonaldehyde Exposure Assessment

Executive Summary

This technical guide provides a comprehensive overview of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (HMPMA-D3), a critical tool in the field of toxicology and clinical research. We will delve into the biochemical origins of its unlabeled analogue, 3-hydroxy-1-methylpropylmercapturic acid (HMPMA), as a definitive biomarker for crotonaldehyde exposure. The guide will elucidate the central role of HMPMA-D3 as a stable isotope-labeled internal standard, which is indispensable for achieving accuracy and precision in quantitative bioanalytical methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS). We will explore the complete analytical workflow, from metabolic formation to final quantification, providing field-proven insights and detailed protocols for researchers, scientists, and drug development professionals.

Introduction: The Significance of Crotonaldehyde and its Biomarker

Crotonaldehyde (C₄H₆O) is a highly reactive α,β-unsaturated aldehyde recognized for its toxicity and potential carcinogenicity.[1][2] Human exposure is widespread and stems from various sources, including tobacco smoke, automotive exhaust, cooked foods, and as a product of endogenous lipid peroxidation.[3][4][5] Given its reactivity, direct measurement of crotonaldehyde in biological systems is infeasible. Therefore, assessing exposure relies on the quantification of stable, downstream metabolites.

The primary detoxification pathway for crotonaldehyde involves conjugation with cellular glutathione (GSH), which ultimately leads to the formation and urinary excretion of a mercapturic acid known as N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine, more commonly referred to as 3-hydroxy-1-methylpropylmercapturic acid (HMPMA).[6][7] The level of HMPMA in urine is directly proportional to crotonaldehyde exposure, making it a validated and reliable biomarker.[4]

To accurately quantify HMPMA in complex biological matrices like urine, analytical chemists rely on the principle of stable isotope dilution analysis (SIDA). This is where N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (HMPMA-D3) becomes essential. As a deuterated isotopologue of the target analyte, it serves as the ideal internal standard for mass spectrometry-based assays, ensuring the highest level of analytical rigor and trustworthiness in exposure assessment studies.[8][9]

Chemical and Physical Properties

HMPMA-D3 is structurally identical to the endogenous HMPMA metabolite, with the exception of three hydrogen atoms on the N-acetyl group being replaced by deuterium. This substitution results in a 3-dalton mass shift, allowing it to be distinguished by a mass spectrometer while ensuring it behaves almost identically to the analyte during sample preparation and chromatographic separation.

Property	Value	Source
IUPAC Name	N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3	[10]
Synonyms	HMPMA-D3, Methyl N-acetyl-S-(3-hydroxypropyl)-L-cysteinate-d3	[8]
Molecular Formula	C₉H₁₄D₃NO₄S	[10]
Molecular Weight	238.32 g/mol	[10]
Unlabeled CAS	100496-03-5	[8]
Structure (SMILES)	O=C(OC([2H])([2H])[2H])NC(C)=O	[10]
Primary Application	Internal Standard for quantitative analysis by LC-MS or GC-MS	[8][9]

Biochemical Pathway: From Crotonaldehyde to HMPMA

The metabolic conversion of crotonaldehyde to HMPMA is a multi-step detoxification process initiated by Michael addition of the sulfhydryl group of glutathione (GSH). While this conjugation can be catalyzed by glutathione S-transferases (GSTs), significant evidence suggests it can also occur non-enzymatically.[3] The resulting GSH conjugate is then sequentially metabolized to yield the final, excretable mercapturic acid, HMPMA.

The causality behind this pathway is rooted in cellular defense. Crotonaldehyde's electrophilic nature makes it reactive toward cellular nucleophiles like DNA and proteins. The GSH conjugation pathway effectively neutralizes this reactivity, converting a toxic, lipophilic compound into a water-soluble, excretable product.

Fig 1. Metabolic detoxification pathway of crotonaldehyde to HMPMA.

HMPMA as a Biomarker of Exposure

HMPMA is an established biomarker for assessing human exposure to crotonaldehyde from various sources, most notably tobacco smoke.[6][11] Studies consistently show significantly elevated levels of urinary HMPMA in smokers compared to non-smokers.[4][12] This strong correlation provides a reliable quantitative link between smoking intensity and exposure to this harmful aldehyde.

Population Group	Geometric Mean HMPMA Level (pmol/mL urine)	Key Findings	Source
Native Hawaiian Smokers	2759	Highest levels among five ethnic groups studied, potentially linking crotonaldehyde to higher lung cancer risk.	[7][11]
Latino Smokers	2210	Lowest levels among the ethnic groups, consistent with lower lung cancer risk.	[7][11]
General Smokers (NHANES)	1.61 mg/g creatinine	Levels are significantly higher than in non-users.	[6]
General Non-Users (NHANES)	0.313 mg/g creatinine	Demonstrates baseline exposure from endogenous and environmental sources.	[6]

These data underscore the utility of HMPMA quantification in large-scale epidemiological studies to investigate links between toxicant exposure and disease risk. The significant differences observed between populations highlight the importance of precise measurement, reinforcing the need for a robust analytical methodology.[3][11]

The Role of HMPMA-D3 in Ensuring Analytical Trustworthiness

The core principle of a self-validating protocol in quantitative bioanalysis is the mitigation of uncontrollable experimental variables. In LC-MS/MS analysis, two major sources of error are matrix effects (where co-eluting compounds suppress or enhance analyte ionization) and variability in sample recovery during extraction.

HMPMA-D3 is the key to overcoming these challenges. It is added to every sample, calibrator, and quality control standard at a known concentration at the very beginning of the sample preparation process.

Causality of its Effectiveness:

• Co-elution: HMPMA-D3 is chromatographically identical to HMPMA, meaning it elutes from the LC column at the same time and experiences the exact same matrix effects.

• Physicochemical Similarity: Its extraction recovery is virtually identical to that of HMPMA.

• Ratio-Based Quantification: The instrument measures the peak area of both the analyte (HMPMA) and the internal standard (HMPMA-D3). The final concentration is calculated based on the ratio of these two areas relative to a calibration curve. If matrix effects suppress the analyte signal by 30%, the internal standard signal is also suppressed by 30%, leaving the ratio unchanged. This provides an intrinsically self-correcting system.

Using a stable isotope-labeled internal standard like HMPMA-D3 is the authoritative standard in the field and is stipulated by regulatory bodies for validated bioanalytical methods. It transforms a potentially variable measurement into a highly precise and accurate quantification.

Analytical Methodology: Quantification of HMPMA in Urine

The following protocol describes a robust, high-throughput method for the quantification of HMPMA in human urine using LC-MS/MS, grounded in principles established in peer-reviewed literature.[7][13]

Experimental Protocol

1. Materials and Reagents:

• HMPMA analytical standard

• N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (HMPMA-D3) internal standard solution (e.g., 50 ng/mL in methanol)

• LC-MS grade water, methanol, and acetonitrile

• Formic acid

• Human urine (blank matrix for calibration curve)

2. Preparation of Calibration Standards and Quality Controls (QCs):

• Prepare a stock solution of HMPMA in methanol.

• Perform serial dilutions in blank urine to create calibration standards covering the expected physiological range (e.g., 5 to 5000 ng/mL).

• Prepare QCs at low, medium, and high concentrations in blank urine from a separate stock solution to ensure unbiased validation.

3. Sample Preparation Workflow:

• Step 1: Aliquoting. Pipette 100 µL of each urine sample, calibrator, and QC into a 96-well plate. Rationale: Standardizes the starting volume for all samples.

• Step 2: Internal Standard Addition. Add 50 µL of the HMPMA-D3 internal standard solution to every well. Vortex mix for 1 minute. Rationale: This is the critical step where the self-validating standard is introduced prior to any extraction losses.

• Step 3: Dilution. Add 350 µL of LC-MS grade water. Vortex mix for 1 minute. Rationale: Simple dilution is often sufficient for urine analysis of HMPMA, minimizing extraction steps and improving throughput.[7]

• Step 4: Centrifugation. Centrifuge the plate at 4000 rpm for 10 minutes to pellet any particulates. Rationale: Protects the LC system from clogs.

• Step 5: Transfer. Carefully transfer the supernatant to a new 96-well plate for injection into the LC-MS/MS system.

Fig 2. High-throughput analytical workflow for urinary HMPMA.

LC-MS/MS Parameters

The choice of parameters is critical for achieving specificity, especially to resolve HMPMA from isomers derived from metabolites of methacrolein and methyl vinyl ketone.[14]

Parameter	Typical Setting	Rationale
LC Column	C18 reversed-phase (e.g., 2.1 x 50 mm, 1.8 µm)	Provides robust retention and separation for polar acidic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidifies the mobile phase to ensure consistent protonation state of the analyte.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for eluting the analyte from the C18 column.
Flow Rate	0.4 mL/min	Standard flow rate for analytical LC.
Gradient	5% B to 95% B over 5 minutes	A gradient ensures that early-eluting interferences are washed away before the analyte elutes, improving peak shape and reducing matrix effects.
Ionization Mode	Electrospray Ionization, Negative (ESI-)	HMPMA contains a carboxylic acid group which readily deprotonates to form a negative ion [M-H]⁻.
Detection Mode	Multiple Reaction Monitoring (MRM)	Provides high specificity and sensitivity by monitoring a specific precursor-to-product ion fragmentation.
MRM Transition (HMPMA)	m/z 234.1 → m/z 105.0	Precursor ion [M-H]⁻ fragments to a specific product ion.
MRM Transition (HMPMA-D3)	m/z 237.1 → m/z 108.0	The +3 Da shift is seen in both the precursor and the N-acetyl-containing product ion, confirming the label's position and stability.

Conclusion

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 is not merely a chemical reagent; it is the cornerstone of trustworthy and reproducible bioanalytical science for crotonaldehyde exposure. Its application as a stable isotope-labeled internal standard enables researchers to conduct high-precision quantitative studies, directly linking environmental and lifestyle factors like smoking to toxicant burden. By providing an internal, self-validating control for every sample, HMPMA-D3 allows scientists to generate the high-quality data necessary to inform public health policy, advance clinical toxicology, and deepen our understanding of the mechanisms of chemical-induced disease.

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• Luo, X., et al. (2019). Chemical biomarkers of exposure and early damage from potentially carcinogenic airborne pollutants. Annals of Cancer Epidemiology, 3(1). Available from: [Link]

• Park, S. L., et al. (2015). Mercapturic Acids Derived from the Toxicants Acrolein and Crotonaldehyde in the Urine of Cigarette Smokers from Five Ethnic Groups with Differing Risks for Lung Cancer. PLoS ONE, 10(6), e0124841. Available from: [Link]

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• Alwis, K. U., et al. (2018). Crotonaldehyde exposure in U.S. tobacco smokers and nonsmokers: NHANES 2005–2006 and 2011–2012. Environment International, 111, 47-55. Available from: [Link]

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• Carmella, S. G., et al. (2013). High Throughput Liquid Chromatography-Tandem Mass Spectrometry Assay for Mercapturic Acids of Acrolein and Crotonaldehyde in Cigarette Smokers' Urine. Journal of Chromatography B, 935, 36-40. Available from: [Link]

• Hecht, S. S., et al. (2018). Faster liquid chromatography-tandem mass spectrometry method for analysis of isomeric urinary mercapturic acid metabolites of crotonaldehyde, methacrolein, and methyl vinyl ketone. Journal of Chromatography B, 1083, 148-153. Available from: [Link]

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A Technical Guide to the Synthesis of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3

Abstract

This document provides an in-depth technical guide for the rational design and synthesis of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3. This deuterated mercapturic acid analogue is of significant interest as an internal standard for mass spectrometry-based bioanalytical studies, enabling precise quantification of its unlabeled counterpart, a key biomarker of exposure to xenobiotics like crotonaldehyde.[1][2] The described synthetic strategy is a robust two-step process commencing with the stereospecific Michael addition of commercially available N-Acetyl-D3-L-cysteine to crotonaldehyde, followed by the selective reduction of the resulting aldehyde intermediate using sodium borohydride. This guide offers a comprehensive walkthrough of the synthetic protocol, mechanistic insights, purification techniques, and characterization data, tailored for researchers in drug metabolism, toxicology, and analytical chemistry.

Introduction

Chemical Identity and Significance

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine, a mercapturic acid, represents a terminal detoxification product of electrophilic compounds conjugated with glutathione.[3] Its formation in vivo signifies metabolic processing of toxicants, making its quantification in biological matrices like urine a critical tool for exposure assessment.[1] The target molecule, N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3, incorporates a stable isotope label (D3), rendering it an ideal internal standard for quantitative analysis by techniques such as LC-MS/MS.[4] The presence of the deuterium label allows for differentiation from the endogenous analyte without altering its chemical and chromatographic properties, thereby correcting for matrix effects and variations in sample processing.

Overview of the Synthetic Strategy

The synthesis is designed for efficiency and control, proceeding through two distinct and high-yielding steps.

• Thia-Michael Addition: The synthesis initiates with a base-facilitated conjugate addition of the thiol group from N-Acetyl-D3-L-cysteine onto the α,β-unsaturated aldehyde, crotonaldehyde. The nucleophilic sulfur atom attacks the β-carbon of the crotonaldehyde, a classic Michael addition reaction, to form the aldehyde intermediate, N-Acetyl-S-(1-methyl-3-oxopropyl)-L-cysteine-D3.[5][6]

• Selective Reduction: The aldehyde intermediate is then selectively reduced to the corresponding primary alcohol. Sodium borohydride (NaBH₄) is the reagent of choice for this transformation due to its mild nature and high chemoselectivity for aldehydes and ketones over the amide and carboxylic acid functionalities present in the molecule.[7][8]

This strategic approach ensures the preservation of the native stereochemistry at the cysteine chiral center and provides a direct route to the desired product.

Materials and Methods

Reagents and Solvents

Reagent/Solvent	Supplier	Grade/Purity
N-Acetyl-D3-L-cysteine	Sigma-Aldrich	≥98% atom D
Crotonaldehyde	Alfa Aesar	99%, stabilized
Triethylamine (TEA)	Fisher Scientific	≥99.5%
Sodium Borohydride (NaBH₄)	Acros Organics	99%
Methanol (MeOH)	VWR	Anhydrous, 99.8%
Ethyl Acetate (EtOAc)	EMD Millipore	ACS Grade
Hexanes	EMD Millipore	ACS Grade
Hydrochloric Acid (HCl)	Sigma-Aldrich	1 M solution
Deionized Water	In-house	18.2 MΩ·cm
Anhydrous Sodium Sulfate	Fisher Scientific	ACS Grade

Equipment

• Round-bottom flasks (50 mL, 100 mL)

• Magnetic stirrer and stir bars

• Ice bath

• Rotary evaporator

• Silica gel for column chromatography (230-400 mesh)

• Glass chromatography column

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• NMR Spectrometer (400 MHz or higher)

• High-Resolution Mass Spectrometer (HRMS) with ESI source

• HPLC system with UV detector

Synthetic Workflow and Protocols

The overall synthetic workflow is depicted below, outlining the transformation from starting materials to the final, purified product.

Caption: High-level workflow for the two-step synthesis of the target compound.

Step 1: Michael Addition to form N-Acetyl-S-(1-methyl-3-oxopropyl)-L-cysteine-D3

Rationale: This step leverages the high nucleophilicity of the thiol group on N-acetylcysteine.[6] Triethylamine (TEA), a mild organic base, is used to deprotonate the thiol to its more nucleophilic thiolate form, facilitating the attack on the electrophilic β-carbon of crotonaldehyde.[5] The reaction is initiated at 0°C to control the initial exothermic reaction before being allowed to proceed to completion at room temperature.

Protocol:

• To a 100 mL round-bottom flask, add N-Acetyl-D3-L-cysteine (1.0 g, 6.0 mmol) and dissolve in anhydrous methanol (20 mL) under a nitrogen atmosphere.

• Cool the solution to 0°C using an ice bath.

• Slowly add triethylamine (0.92 mL, 6.6 mmol, 1.1 eq) to the stirred solution.

• In a separate flask, prepare a solution of crotonaldehyde (0.55 mL, 6.6 mmol, 1.1 eq) in anhydrous methanol (5 mL).

• Add the crotonaldehyde solution dropwise to the reaction mixture over 15 minutes, maintaining the temperature at 0°C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

• Monitor the reaction progress by TLC (Eluent: 7:2:1 Ethyl Acetate/Hexanes/Acetic Acid). The starting material should be consumed, and a new, lower Rf spot corresponding to the aldehyde intermediate should appear.

• Upon completion, the solvent is removed under reduced pressure using a rotary evaporator. The resulting crude oil, containing the aldehyde intermediate, is used directly in the next step without further purification.

Step 2: Reduction to N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3

Rationale: Sodium borohydride is a highly selective and mild reducing agent, ideal for converting aldehydes to primary alcohols in the presence of other reducible functional groups like carboxylic acids and amides.[9][10] The reaction is performed in methanol at 0°C to ensure maximum selectivity and to control the reaction rate. An acidic workup is required to neutralize any remaining borohydride and to protonate the resulting alkoxide intermediate.[10]

Protocol:

• Dissolve the crude aldehyde intermediate from Step 1 in methanol (25 mL) in a 100 mL round-bottom flask and cool the solution to 0°C in an ice bath.

• In a separate beaker, carefully add sodium borohydride (0.34 g, 9.0 mmol, 1.5 eq) to the stirred solution in small portions over 20 minutes. Effervescence (hydrogen gas evolution) may be observed.

• Stir the reaction mixture at 0°C for 1.5 hours.

• Monitor the reduction by TLC. The spot corresponding to the aldehyde intermediate should disappear, and a new, more polar spot for the alcohol product will appear.

• Once the reaction is complete, cautiously quench the reaction by the slow, dropwise addition of 1 M HCl until the pH of the solution is ~2-3. This will neutralize excess NaBH₄ and protonate the product.

• Remove the methanol under reduced pressure.

• The remaining aqueous residue is extracted with ethyl acetate (3 x 30 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude product as a viscous oil.

Purification

Rationale: Silica gel column chromatography is a standard and effective method for purifying organic compounds based on polarity. A gradient elution system, starting with a less polar solvent system and gradually increasing polarity, allows for the separation of the desired product from non-polar impurities and any remaining starting materials or byproducts.

Protocol:

• Prepare a silica gel slurry in a 9:1 mixture of ethyl acetate/hexanes and pack a chromatography column.

• Adsorb the crude product onto a small amount of silica gel and load it onto the column.

• Elute the column with a gradient solvent system, starting with 95:5 Ethyl Acetate/Methanol and gradually increasing the methanol concentration to 90:10.

• Collect fractions and analyze by TLC.

• Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 as a clear, colorless oil.

Results and Discussion

Mechanistic Considerations

The synthetic route relies on two well-established and reliable reaction mechanisms.

Caption: Simplified reaction mechanisms for the two-step synthesis.

The stereocenter of the L-cysteine moiety is unaffected by these reaction conditions, ensuring the final product retains the desired (R)-configuration. The deuterium atoms on the acetyl group are stable and do not exchange under these conditions.

Expected Yield and Characterization Data

The following table summarizes the expected outcomes and analytical data for the final product.

Parameter	Expected Value/Data
Overall Yield	65-75%
Appearance	Colorless to pale yellow viscous oil
Molecular Formula	C₉H₁₄D₃NO₄S[11]
Molecular Weight	238.32 g/mol [11]
¹H NMR (400 MHz, CD₃OD)	δ 4.45 (dd, 1H), 3.65 (t, 2H), 3.00-2.80 (m, 2H), 2.70-2.55 (m, 1H), 1.90-1.70 (m, 2H), 1.25 (d, 3H). Note: Acetyl-CH₃ peak absent due to D3 labeling.
¹³C NMR (101 MHz, CD₃OD)	δ 174.5, 172.8, 77.6, 61.2, 54.1, 40.5, 36.2, 33.8, 20.1.
HRMS (ESI+)	m/z calculated for C₉H₁₅D₃NO₄S [M+H]⁺: 239.1143, Found: 239.1145
Purity (HPLC)	>98%

Conclusion

This guide details a reliable and efficient two-step synthesis for N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3. The methodology employs a strategic Michael addition followed by a selective reduction, providing good overall yields and high purity. The resulting isotopically labeled compound is an invaluable tool for researchers in toxicology and clinical diagnostics, enabling accurate quantification of its corresponding mercapturic acid biomarker. The protocols and data presented herein provide a solid foundation for the successful laboratory preparation of this important analytical standard.

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An In-depth Technical Guide to N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3: Properties and Applications

This technical guide provides a comprehensive overview of the chemical properties and applications of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3, a critical tool in modern analytical research. Designed for researchers, scientists, and drug development professionals, this document synthesizes technical data with practical insights to facilitate its effective use as an internal standard in quantitative mass spectrometry-based assays.

Introduction: The Role of Deuterated Standards in Bioanalysis

In the field of quantitative analysis, particularly in complex biological matrices such as urine and plasma, the use of stable isotope-labeled internal standards is the gold standard for achieving the highest levels of accuracy and precision. N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 is the deuterated form of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine, a mercapturic acid that serves as a urinary biomarker.[1] The incorporation of three deuterium atoms (D3) results in a compound that is chemically identical to its endogenous counterpart but has a distinct molecular weight. This mass shift of +3 Da allows for its differentiation by a mass spectrometer, enabling it to function as an ideal internal standard. It co-elutes with the analyte during chromatography and experiences similar ionization effects, effectively normalizing for variations in sample preparation and instrument response.[2][3][4]

The non-deuterated analogue, N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine, is a metabolite of crotonaldehyde.[5] This makes the D3-labeled standard particularly valuable in toxicology and exposure science for monitoring human exposure to this hazardous compound.

Physicochemical Properties

A thorough understanding of the physicochemical properties of an analytical standard is paramount for method development, ensuring its proper storage, handling, and application.

Chemical Structure and Identification

The foundational attributes of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 are summarized in the table below.

Property	Value	Source
Molecular Formula	C₉H₁₄D₃NO₄S	[6]
Molecular Weight	238.32 g/mol	[6]
Unlabeled CAS No.	100496-03-5	[6]
IUPAC Name	N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3	[6]
SMILES Notation	O=C(OC([2H])([2H])[2H])NC(C)=O	[6]
Synonyms	Methyl N-acetyl-S-(3-hydroxypropyl)-L-cysteinate-d3	[2][3]

Below is a 2D representation of the chemical structure.

Caption: Chemical structure of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3.

Physical Properties

Property	Value	Source
Appearance	Solid	[2]
Melting Point	172-174°C (as Dicyclohexylammonium Salt)	[5]
Solubility	Slightly soluble in DMSO, Methanol, and Water	[2]

Stability and Storage

Proper storage is crucial to maintain the integrity of the standard. Based on supplier recommendations and data on related compounds, the following guidelines are provided:

• Long-term Storage: For maximum stability, the compound should be stored at -20°C. Under these conditions, it is reported to be stable for at least 4 years (as the dicyclohexylammonium salt).[2]

• Working Solutions: The stability of N-acetylcysteine derivatives in solution is pH and temperature-dependent. Forced degradation studies on the parent compound, N-acetylcysteine (NAC), show degradation under acidic (HCl), basic (NaOH), heated (80°C), and light-exposed conditions.[7] It is therefore recommended to prepare fresh working solutions and store them at 2-8°C for short-term use, protected from light. For urinary analysis of the non-deuterated analogue, it was found to be stable in human urine at 37°C for 24 hours.[8]

Biological Relevance and Application

Metabolic Origin

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine is a mercapturic acid. Mercapturic acids are the final products of a major detoxification pathway for electrophilic compounds. This pathway begins with the conjugation of the toxicant to the endogenous antioxidant glutathione (GSH), a reaction often catalyzed by glutathione S-transferases. Subsequent enzymatic cleavage of glutamate and glycine residues, followed by N-acetylation of the remaining cysteine conjugate, results in the formation of a water-soluble mercapturic acid that can be readily excreted in the urine.

Caption: Simplified metabolic pathway of crotonaldehyde to its mercapturic acid.

Application as an Internal Standard

The primary application of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 is as an internal standard for the quantitative analysis of its non-deuterated counterpart in biological samples, typically urine, by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2][3] This is particularly relevant in studies of occupational and environmental health to assess exposure to crotonaldehyde, a component of tobacco smoke and a product of lipid peroxidation.

Analytical Methodologies

The following section outlines a typical workflow for the quantification of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine using its D3-labeled internal standard. This protocol is a synthesis of methodologies reported in the literature for similar analytes.

Sample Preparation

The goal of sample preparation is to remove interfering matrix components and concentrate the analyte of interest. A common approach for urine samples is a simple "dilute-and-shoot" method or solid-phase extraction (SPE) for cleaner extracts.

Protocol: Dilution Method

• Thaw frozen urine samples at room temperature.

• Vortex the samples to ensure homogeneity.

• Transfer 50 µL of urine to a clean microcentrifuge tube.

• Add 50 µL of the internal standard working solution (N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 in a suitable solvent like 15 mM ammonium acetate).

• Add 900 µL of 15 mM ammonium acetate and vortex.

• Filter the mixture through a 0.2 µm PTFE syringe filter into an HPLC vial.

Rationale: This minimalist approach is high-throughput and reduces the risk of analyte loss that can occur during more complex extraction procedures. The deuterated internal standard compensates for any matrix effects encountered during ionization.

Liquid Chromatography

A reversed-phase chromatographic method is typically employed to separate the analyte from other urinary components.

Parameter	Typical Value
Column	C18 or C8 column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 10 µL
Gradient	Start at low %B (e.g., 5%), ramp up to high %B (e.g., 95%) to elute the analyte, then return to initial conditions for re-equilibration.

Rationale: The C18 stationary phase provides good retention for the moderately polar mercapturic acid. The acidic mobile phase (formic acid) ensures the carboxylic acid group is protonated, leading to better peak shape and retention.

Tandem Mass Spectrometry (MS/MS)

Detection is achieved using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Electrospray ionization (ESI) in negative ion mode is often used.

Example MRM Transitions (for non-deuterated analyte):

• Precursor Ion (Q1): m/z 220.1

• Product Ion (Q3): m/z 91.0

(Note: These transitions are for the non-deuterated analogue, N-acetyl-S-(3-hydroxypropyl)-L-cysteine. The precursor ion for the D3-labeled internal standard would be m/z 223.1, with the product ion remaining the same or showing a corresponding mass shift depending on the fragment structure.)

Instrument Settings (Example):

• Ionization Mode: ESI Negative

• Capillary Voltage: 0.8 - 3.0 kV

• Extractor Lens: 3 V

Rationale: MRM provides excellent selectivity and sensitivity by monitoring a specific precursor-to-product ion transition. The use of the D3-labeled standard allows for ratiometric quantification (peak area of analyte / peak area of internal standard), which corrects for variability.

Caption: General workflow for quantification using a deuterated internal standard.

Conclusion

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 is an indispensable tool for the accurate quantification of its corresponding non-deuterated urinary metabolite. Its chemical and physical properties make it an ideal internal standard for robust and reliable LC-MS/MS-based bioanalytical methods. The methodologies outlined in this guide, grounded in established principles of analytical chemistry, provide a framework for researchers to develop and validate high-quality assays for exposure monitoring and related toxicological studies.

References

• Shanghai Huicheng Biotechnology Co., Ltd. (n.d.). N-Acetyl-d3-S-(3-hydroxypropyl-1-methyl)-L-cysteine Dicyclohexylammonium Salt. Retrieved from [Link]

• MCE. (n.d.). L-cysteine-d3 (Methyl N-acetyl-S-(3-hydroxypropyl)-L-cysteinate-d3). Retrieved from [Link]

• Fisher Scientific. (n.d.). N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3, TRC. Retrieved from [Link]

• Urban, M., Kavvadias, D., Riedel, K., Scherer, G., & Tricker, A. R. (2001). High-performance liquid chromatographic-tandem mass spectrometric determination of 3-hydroxypropylmercapturic acid in human urine.
• Andreoli, R., Manini, P., De Palma, G., & Mutti, A. (2015). Quantification of 3-MCPD and its mercapturic metabolite in human urine: validation of an LC–MS–MS method and its application in the general population. Analytical and Bioanalytical Chemistry, 407(23), 7159–7167.

• PubChem. (n.d.). N-acetyl-S-(3-hydroxypropyl-1-methyl)-l-cysteine. Retrieved from [Link]

• MCE. (n.d.). L-cysteine-d3 (Methyl N-acetyl-S-(3-hydroxypropyl)-L-cysteinate-d3). Retrieved from [Link]

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An In-Depth Technical Guide to N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine (HPMA) as a Biomarker for Crotonaldehyde Exposure: The Role of the D3-Labeled Internal Standard

Abstract

Crotonaldehyde is a highly reactive and toxic α,β-unsaturated aldehyde, with widespread human exposure from both environmental and endogenous sources. Accurate assessment of this exposure is critical for toxicological studies and clinical research. This guide provides a comprehensive overview of the formation of N-acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine (HPMA), a urinary mercapturic acid, as a specific and reliable biomarker of crotonaldehyde exposure. We delve into the biochemical intricacies of the mercapturic acid pathway, the primary detoxification route for crotonaldehyde. Furthermore, this document establishes the indispensable role of its stable isotope-labeled analogue, N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (HPMA-D3), as an internal standard in achieving analytical accuracy and precision in quantitative bioanalysis by isotope dilution mass spectrometry. Detailed experimental protocols and the causality behind methodological choices are presented for researchers, toxicologists, and drug development professionals.

Crotonaldehyde: A Toxicant of Significant Concern

Sources of Exposure

Crotonaldehyde is a colorless, flammable liquid with a pungent, suffocating odor.[1] Human exposure is ubiquitous and stems from two primary origins:

• Exogenous (Environmental) Sources: It is a prominent product of incomplete combustion. Key sources include tobacco smoke, gasoline and diesel engine exhaust, and smoke from wood burning.[2][3] Crotonaldehyde is also found in various foods and beverages and is used industrially in the synthesis of chemicals like sorbic acid, a food preservative.[2][4]

• Endogenous Production: The human body produces crotonaldehyde through physiological processes, notably lipid peroxidation of polyunsaturated fatty acids and the metabolism of certain xenobiotics.[3][4]

Toxicological Profile

Crotonaldehyde is a potent irritant to the skin, eyes, and respiratory tract.[1][5] Its high reactivity is central to its toxicity. As an electrophile, it readily forms adducts with nucleophilic sites on macromolecules, including DNA and proteins. This can lead to a cascade of adverse effects:

• Genotoxicity and Carcinogenicity: Crotonaldehyde binds to DNA, forming DNA-protein cross-links and various adducts that can induce mutations.[6] The U.S. Environmental Protection Agency (EPA) has classified crotonaldehyde as a Group C substance, a possible human carcinogen.[7]

• Oxidative Stress: It depletes intracellular glutathione (GSH), a critical antioxidant, leading to an increase in reactive oxygen species (ROS).[3][8] This imbalance results in oxidative stress, which can damage cellular components and has been linked to liver dysfunction and mitochondrial damage.[4][8]

• Inflammation: Exposure can trigger inflammatory responses, particularly in the respiratory system.[4]

Given these toxicological risks, the ability to accurately quantify an individual's exposure to crotonaldehyde is paramount for both regulatory toxicology and clinical diagnostics.

The Metabolic Fate of Crotonaldehyde: Formation of HPMA

The primary detoxification pathway for electrophilic compounds like crotonaldehyde is the mercapturic acid pathway.[9][10] This multi-step enzymatic process converts the reactive aldehyde into a water-soluble, excretable N-acetyl-L-cysteine conjugate, known as a mercapturic acid.[11]

The Mercapturic Acid Pathway: A Step-by-Step Detoxification

The biotransformation of crotonaldehyde into its urinary metabolite, N-acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine (HPMA), involves four key enzymatic steps.[9][10][11]

• Glutathione Conjugation: The process begins in the liver, where the enzyme Glutathione S-transferase (GST) catalyzes the Michael addition of the thiol group of glutathione (GSH) to the electrophilic β-carbon of crotonaldehyde.[12][13]

• Glutamyl and Glycinyl Cleavage: The resulting GSH conjugate is then sequentially hydrolyzed. First, γ-glutamyltransferase removes the glutamate residue. Subsequently, a dipeptidase cleaves the glycine residue, leaving a cysteine S-conjugate.[9]

• Aldehyde Reduction: The aldehyde group of the cysteine conjugate is reduced to a primary alcohol by an aldo-keto reductase.[12]

• N-Acetylation: Finally, the free amino group of the cysteine conjugate is acetylated by cysteine S-conjugate N-acetyltransferase in the kidney, forming the stable, excretable mercapturic acid, HPMA.[9]

This final product, HPMA, is then eliminated from the body via urine, where it can be measured as a specific biomarker of crotonaldehyde exposure.[4][10]

Caption: Metabolic conversion of crotonaldehyde to HPMA via the mercapturic acid pathway.

The Critical Role of HPMA-D3 in Bioanalysis

While HPMA is the target analyte, its accurate quantification in complex biological matrices like urine presents significant analytical challenges. These include sample loss during extraction and matrix effects (ion suppression or enhancement) during mass spectrometry analysis.[14] To overcome these issues, a technique called isotope dilution mass spectrometry is employed, which relies on the use of a stable isotope-labeled (SIL) internal standard.[15][16]

The Principle of Isotope Dilution

The ideal internal standard is a version of the analyte that is chemically identical but has a different mass.[17] N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (HPMA-D3) is the perfect candidate. In HPMA-D3, three hydrogen atoms are replaced with deuterium atoms, increasing its mass-to-charge ratio (m/z) without significantly altering its chemical properties.

Why this is a self-validating system: Because HPMA-D3 is chemically and physically almost identical to the endogenous HPMA, it behaves the same way during every step of the analytical process:[15][17]

• Extraction: Any HPMA lost during sample preparation (e.g., solid-phase extraction) will be matched by a proportional loss of HPMA-D3.[14]

• Chromatography: Both compounds co-elute during liquid chromatography (LC).[18]

• Ionization: They experience the same degree of ion suppression or enhancement in the mass spectrometer's ion source.[18]

The mass spectrometer can distinguish between the two based on their different masses. By adding a known amount of HPMA-D3 to every sample at the beginning of the workflow, we can calculate the concentration of the unknown endogenous HPMA by measuring the ratio of the analyte signal to the internal standard signal. This ratio remains constant regardless of sample loss or matrix effects, ensuring highly accurate and precise quantification.[14][18]

Experimental Protocol: Quantification of Urinary HPMA via LC-MS/MS

This section outlines a robust, field-proven protocol for the analysis of HPMA in human urine using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials and Reagents

Item	Specification	Purpose
Analytical Standards	HPMA (≥98% purity)	Calibration curve and quality controls
HPMA-D3 (≥98% purity, ≥98% isotopic enrichment)	Internal Standard (IS)
Solvents	Acetonitrile, Methanol (LC-MS Grade)	Mobile phase components
Formic Acid (LC-MS Grade)	Mobile phase modifier
Ultrapure Water (18.2 MΩ·cm)	Mobile phase and reagent preparation
Sample Preparation	Solid Phase Extraction (SPE) Cartridges (e.g., Mixed-Mode Cation Exchange)	Analyte extraction and cleanup
Urine Samples	Human urine, stored at -80°C	Biological matrix

Step-by-Step Sample Preparation Workflow

• Sample Thawing & Spiking: Thaw urine samples on ice. Vortex to ensure homogeneity. To a 500 µL aliquot of urine, add 10 µL of HPMA-D3 internal standard working solution (e.g., 500 ng/mL).

• Dilution: Add 500 µL of 0.1% formic acid in water to the sample. Vortex. Causality: This step acidifies the sample to ensure proper binding to the cation-exchange SPE sorbent.

• SPE Conditioning: Condition the SPE cartridge by sequentially passing 1 mL of methanol followed by 1 mL of ultrapure water.

• Sample Loading: Load the diluted urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol to remove interferences.

• Elution: Elute the analytes (HPMA and HPMA-D3) with 1 mL of 5% ammonium hydroxide in methanol. Causality: The basic elution solvent neutralizes the analytes, releasing them from the sorbent.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of mobile phase A (e.g., 0.1% formic acid in water).

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• 4. Crotonaldehyde - Acrolein, Crotonaldehyde, and Arecoline - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 13. In vivo absorption, metabolism, and urinary excretion of alpha,beta-unsaturated aldehydes in experimental animals. Relevance to the development of cardiovascular diseases by the dietary ingestion of thermally stressed polyunsaturate-rich culinary oils - PubMed [pubmed.ncbi.nlm.nih.gov]
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The Role of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 in Modern Toxicology: A Technical Guide to Biomarker Quantification

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary: This technical guide provides an in-depth examination of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (d3-HMPMA), a critical tool in modern toxicology and human biomonitoring. We will explore its fundamental role as a stable isotope-labeled internal standard for the precise quantification of its unlabeled analogue, 3-hydroxy-1-methylpropylmercapturic acid (HMPMA). HMPMA is the primary urinary metabolite and a validated biomarker for exposure to crotonaldehyde, a widespread and hazardous α,β-unsaturated aldehyde. This guide will detail the metabolic pathway of crotonaldehyde, the principles of isotope dilution mass spectrometry, a complete, field-proven analytical protocol for HMPMA quantification in urine, and the applications of this methodology in public health and clinical research.

The Toxicological Challenge of Crotonaldehyde

Crotonaldehyde is a highly reactive and toxic aldehyde encountered from both external and internal sources. It is a colorless to pale yellow liquid with a sharp, suffocating odor.[1]

Sources of Exposure

Human exposure to crotonaldehyde is widespread and stems from various sources:

• Tobacco Smoke: Cigarette smoke is a major source of exposure, containing 1–53 μg of crotonaldehyde per cigarette.[2][3]

• Environmental Pollutants: It is a product of incomplete combustion and is found in engine exhaust and wood smoke.[3]

• Industrial Applications: It is used as an intermediate in the synthesis of chemicals like sorbic acid (a food preservative) and vitamin E.[2]

• Endogenous Production: Crotonaldehyde is formed within the human body through lipid peroxidation, a process of oxidative degradation of lipids.[2]

Health Implications

Crotonaldehyde is a potent irritant to the eyes, skin, and respiratory tract.[3] Its high reactivity allows it to form adducts with DNA and proteins, leading to genotoxicity.[2] While studies in laboratory animals provide limited evidence of its carcinogenicity, there is strong evidence that crotonaldehyde exhibits multiple key characteristics of carcinogens.

The Need for Accurate Biomonitoring

Given its toxicity and ubiquitous presence, accurately quantifying human exposure to crotonaldehyde is essential for assessing health risks, understanding dose-response relationships, and evaluating the efficacy of exposure reduction strategies. This is achieved by measuring its specific metabolites in biological fluids like urine.[3][4]

The Mercapturic Acid Pathway: A Key Detoxification Route

The mercapturic acid pathway is a critical Phase II biotransformation process that detoxifies a wide range of electrophilic compounds, including crotonaldehyde.[5][6]

Overview of Glutathione (GSH) Conjugation

The pathway begins with the conjugation of the electrophilic toxicant with the endogenous antioxidant glutathione (GSH). This reaction, often catalyzed by Glutathione S-transferases (GSTs), renders the compound more water-soluble and less toxic, marking it for elimination.[5][6]

Metabolic Fate of Crotonaldehyde to HMPMA

The metabolism of crotonaldehyde to its urinary biomarker, HMPMA, involves a sequence of enzymatic steps:

• GSH Conjugation: Crotonaldehyde reacts with glutathione.

• Enzymatic Cleavage: The glutamate and glycine residues are sequentially cleaved from the GSH conjugate by enzymes γ-glutamyl transpeptidase and cysteinyl glycinase.

• N-Acetylation: The resulting cysteine conjugate is N-acetylated by N-acetyl transferase to form the final mercapturic acid, HMPMA.

• Excretion: HMPMA is a stable, water-soluble metabolite that is readily excreted in the urine, making it an excellent biomarker of exposure.[3][6]

Fig 1. Metabolic conversion of crotonaldehyde to the urinary biomarker HMPMA.

The Principle of Isotope Dilution Mass Spectrometry

Quantitative analysis of biomarkers in complex biological matrices like urine is challenging due to variability in sample preparation and instrument response. Isotope dilution mass spectrometry is the gold standard methodology to overcome these challenges.

Why Internal Standards are Critical in LC-MS/MS

An internal standard (IS) is a compound added to a sample in a known quantity before processing. Its purpose is to correct for the loss of analyte during sample preparation and for variations in instrument response (e.g., matrix effects in the ion source). By measuring the ratio of the analyte signal to the IS signal, a highly accurate and precise quantification can be achieved.

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (d3-HMPMA) as the Gold Standard

The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte itself.[7] D3-HMPMA contains three deuterium atoms in the N-acetyl group, increasing its mass by three daltons compared to the native HMPMA.[8][9]

Causality: Because d3-HMPMA is chemically and physically almost identical to HMPMA, it behaves identically during extraction, chromatography, and ionization.[7][10] It co-elutes with HMPMA from the liquid chromatography column but is distinguished by the mass spectrometer due to its higher mass. This allows it to perfectly track and correct for any analytical variability, ensuring the highest degree of accuracy and trustworthiness in the final measurement.

Fig 2. Workflow for biomarker quantification using a stable isotope-labeled internal standard.

Quantitative Bioanalytical Methodology: An In-Depth Protocol

This section describes a validated, high-throughput method for the quantification of HMPMA in human urine using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with d3-HMPMA as the internal standard.[8]

Objective

To accurately and precisely quantify the concentration of HMPMA in human urine samples to assess exposure to crotonaldehyde.

Materials and Reagents

• Analytes: HMPMA analytical standard, N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (d3-HMPMA) internal standard.[9][11][12]

• Solvents: HPLC-grade methanol, acetonitrile, and water.

• Additives: Formic acid.

• SPE: Mixed-mode reverse phase-anion exchange 96-well plates.[8][13]

• Equipment: LC-MS/MS system (e.g., Thermo TSQ Quantum or equivalent), analytical balance, centrifuges, 96-well plate processors.

Step-by-Step Protocol

4.3.1 Sample Preparation (Solid-Phase Extraction) [8]

• Thaw & Centrifuge: Thaw frozen urine samples and centrifuge to pellet any precipitate.

• Spiking: Aliquot 0.4 mL of urine supernatant into a 96-well plate. Add a known amount of d3-HMPMA internal standard solution to each well (except for blank matrix wells).

• SPE Conditioning: Condition the SPE plate wells with methanol followed by water.

• Loading: Load the spiked urine samples onto the SPE plate.

• Washing: Wash the wells with water followed by a methanol/water solution to remove interferences.

• Elution: Elute the analytes (HMPMA and d3-HMPMA) using 30% methanol containing 2% formic acid.

• Dry & Reconstitute: Evaporate the eluate to dryness under vacuum. Reconstitute the residue in a small volume of injection solvent (e.g., 10 μL methanol followed by 30 μL water).

4.3.2 LC-MS/MS System Configuration & Conditions The following tables summarize the instrumental parameters for a robust analytical run.

Chromatographic Parameter	Value/Description	Reference
HPLC Column	Restek Raptor Biphenyl (100 x 2.1 mm, 2.7 µm)
Column Temperature	15 °C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	80% Acetonitrile, 20% Methanol
Flow Rate	350 µL/min
Injection Volume	5 µL
Gradient	A suitable gradient to separate HMPMA from isomers.
Total Run Time	~8 minutes

Mass Spectrometry Parameter	Value/Description	Reference
Ionization Mode	Negative Atmospheric Pressure Chemical Ionization (-APCI)
Scan Type	Selected Reaction Monitoring (SRM)
Vaporizer Temperature	300 °C
Capillary Temperature	250 °C
Collision Gas	Argon at 1.2 psi
Collision Energy	23 V
SRM Transition: HMPMA	m/z 234.1 → 105.1	[8]
SRM Transition: d3-HMPMA (IS)	m/z 237.1 → 105.1	[8]

Data Analysis and Method Validation

Data Processing

The concentration of HMPMA in each sample is determined by calculating the peak area ratio of the analyte (HMPMA) to the internal standard (d3-HMPMA). This ratio is then compared against a calibration curve prepared by analyzing standards of known HMPMA concentrations (also containing the IS).

Key Validation Parameters

A robust and trustworthy method must be validated for its performance. Key parameters include:

Validation Parameter	Typical Value	Significance	Reference
Limit of Detection (LOD)	~3.5 pmol/mL	The lowest concentration that can be reliably detected.	[8][13]
Accuracy	97%	Closeness of the measured value to the true value.	[8][13]
Precision (Inter-day CV)	11.0%	Reproducibility of the measurement over different days.	[8][13]
Linearity (R²)	>0.99	Defines the concentration range over which the method is accurate.	[8]

Typical Biomonitoring Results

Application of this method in large-scale studies, such as the National Health and Nutrition Examination Survey (NHANES), has generated crucial data on crotonaldehyde exposure.

Population Group	Median Urinary HMPMA (mg/g creatinine)	Reference
Non-Tobacco Users	0.313	[3]
Exclusive Tobacco Smokers	1.610	[3]

Applications in Toxicology and Research

The accurate quantification of HMPMA using d3-HMPMA as an internal standard is pivotal in several fields:

• Public Health & Tobacco Control: This method provides definitive evidence linking tobacco smoke to significantly increased crotonaldehyde exposure, supporting public health policies.[3]

• Occupational and Environmental Health: It allows for the monitoring of workers in industries where crotonaldehyde is used or produced, as well as assessing environmental exposures from sources like traffic pollution.[2][4]

• Clinical Research: In drug development and clinical trials, measuring HMPMA can serve as a biomarker for oxidative stress and lipid peroxidation, which are implicated in numerous diseases.[2]

Conclusion

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 is not merely a research chemical; it is an enabling tool for high-integrity toxicological science. Its role as a stable isotope-labeled internal standard is indispensable for the accurate, precise, and reliable quantification of the crotonaldehyde exposure biomarker, HMPMA. By correcting for analytical variability through the principle of isotope dilution, d3-HMPMA ensures that data from biomonitoring studies are trustworthy and robust. This allows researchers, regulators, and healthcare professionals to make informed decisions about public health risks, occupational safety, and the pathological role of toxicants in human disease.

References

• Hecht, S. S., et al. (2018). Faster liquid chromatography-tandem mass spectrometry method for analysis of isomeric urinary mercapturic acid metabolites of crotonaldehyde, methacrolein, and methyl vinyl ketone. Journal of Chromatography B, 1072, 350-356. Available from: [Link]

• Carmella, S. G., et al. (2009). High Throughput Liquid Chromatography-Tandem Mass Spectrometry Assay for Mercapturic Acids of Acrolein and Crotonaldehyde in Cigarette Smokers' Urine. Chemical Research in Toxicology, 22(5), 844-850. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Crotonaldehyde. PubChem Compound Summary. Available from: [Link]

• Alwis, K. U., et al. (2018). Crotonaldehyde exposure in U.S. tobacco smokers and nonsmokers: NHANES 2005–2006 and 2011–2012. Environment International, 114, 11-19. Available from: [Link]

• Javed, F., et al. (2021). Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. Molecules, 26(16), 4945. Available from: [Link]

• Occupational Safety and Health Administration. (2020). CROTONALDEHYDE. OSHA.gov. Available from: [Link]

• Australian Government Department of Health. (2016). Crotonaldehyde: Human health tier II assessment. National Industrial Chemicals Notification and Assessment Scheme (NICNAS). Available from: [Link]

• International Agency for Research on Cancer. (1995). Crotonaldehyde. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Volume 63. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). N-acetyl-S-(3-hydroxypropyl-1-methyl)-l-cysteine. PubChem Compound Summary for CID 107774684. Available from: [Link]

• Testai, E., et al. (2020). The mercapturic acid pathway. Critical Reviews in Toxicology, 50(2), 127-161. Available from: [Link]

• Testai, E., et al. (2020). The mercapturic acid pathway. PubMed. Available from: [Link]

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A Technical Guide to the Application of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 for Accurate Acrolein Exposure Assessment

This guide provides a comprehensive, technically-grounded framework for researchers, toxicologists, and drug development professionals on the robust use of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (3-HPMA-D3) as an internal standard for the quantification of acrolein exposure. We will delve into the mechanistic basis for biomarker formation, state-of-the-art analytical methodologies, and the critical role of isotopic labeling in achieving data integrity.

The Challenge of Acrolein: A Ubiquitous Toxin

Acrolein is a highly reactive, unsaturated aldehyde, recognized as a significant environmental and endogenous toxin. It is prevalent in cigarette smoke, vehicle exhaust, and is a product of overheating fats and oils during cooking. Endogenously, it is formed from the metabolic oxidation of polyamines and amino acids and is a key mediator of oxidative stress and lipid peroxidation. Its high electrophilicity allows it to readily react with cellular nucleophiles, particularly the sulfhydryl groups of cysteine residues in proteins and glutathione (GSH), leading to widespread cellular damage and contributing to the pathology of numerous diseases, including cardiovascular and neurodegenerative disorders. The transient and reactive nature of acrolein itself makes its direct measurement in biological matrices exceptionally difficult, necessitating the use of stable, downstream metabolic biomarkers for accurate exposure assessment.

The Metabolic Journey: From Acrolein to a Stable Urinary Biomarker

The primary detoxification pathway for acrolein involves its conjugation with glutathione (GSH), a reaction that can occur spontaneously or be catalyzed by glutathione S-transferases (GSTs). This initial conjugate undergoes further metabolism to yield a stable, urinary metabolite, N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine, also known as 3-HPMA. This metabolic conversion makes 3-HPMA an ideal biomarker, as its concentration in urine reflects the systemic dose of acrolein.

The biochemical cascade proceeds as follows:

• Michael Addition: Acrolein undergoes a Michael addition reaction with the sulfhydryl group of glutathione.

• Metabolic Processing: The resulting glutathione conjugate is sequentially catabolized. The glutamate and glycine residues are cleaved, leaving the cysteinyl conjugate.

• N-Acetylation: The cysteinyl conjugate is then N-acetylated by N-acetyltransferase to form a mercapturic acid.

• Reduction: The aldehyde group of the initial acrolein moiety is reduced, likely by an aldo-keto reductase, to a hydroxyl group, yielding the final stable product, 3-HPMA.

This multi-step pathway underscores the biological processing that transforms a reactive aldehyde into a quantifiable and stable end-product suitable for clinical and toxicological studies.

Figure 1: Metabolic pathway of acrolein to its stable urinary biomarker, 3-HPMA.

The Principle of Isotopic Dilution: Why 3-HPMA-D3 is Essential

Accurate quantification of endogenous metabolites is fraught with challenges, including sample loss during extraction and matrix effects during analysis (e.g., ion suppression or enhancement in mass spectrometry). The gold-standard approach to overcome these issues is stable isotope dilution analysis.

By introducing a known quantity of a stable isotope-labeled internal standard (in this case, 3-HPMA-D3) at the very beginning of the sample preparation process, we establish a reliable reference point. 3-HPMA-D3 is chemically identical to the endogenous (analyte) 3-HPMA, meaning it behaves identically during all extraction, derivatization, and chromatographic steps. Any sample loss or analytical variability will affect both the analyte and the internal standard to the same degree.

However, the labeled standard is mass-shifted due to the incorporation of three deuterium (D) atoms. This mass difference (typically +3 Da) allows a mass spectrometer to distinguish between the analyte and the internal standard. The final concentration of the endogenous 3-HPMA is then calculated based on the ratio of the analyte's signal to the internal standard's signal, providing a highly accurate and precise measurement that is corrected for experimental variations.

Figure 2: Validated workflow for 3-HPMA quantification using a deuterated internal standard.

Protocol: Quantification of 3-HPMA in Urine via LC-MS/MS

This protocol outlines a validated method for the sensitive and specific quantification of 3-HPMA, benchmarked against established methodologies.

4.1. Materials and Reagents

• Standards: 3-HPMA (analyte) and N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (internal standard).

• Solvents: HPLC-grade acetonitrile, methanol, and water; Formic acid.

• Sample Preparation: Solid Phase Extraction (SPE) cartridges (e.g., mixed-mode cation exchange).

• Urine Samples: Collected and stored at -80°C until analysis.

4.2. Sample Preparation (A Self-Validating System)

• Thaw & Centrifuge: Thaw urine samples on ice. Centrifuge at 4,000 x g for 10 minutes at 4°C to pellet cellular debris.

• Internal Standard Spiking: To 100 µL of urine supernatant, add 10 µL of the 3-HPMA-D3 internal standard working solution (e.g., at 500 ng/mL). This step is critical; the internal standard must be added prior to any purification to account for extraction losses.

• Dilution & Acidification: Dilute the sample with 900 µL of 0.1% formic acid in water. This standardizes the pH and ionic strength for consistent SPE performance.

• Solid Phase Extraction (SPE):

  • Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of 0.1% formic acid.

  • Load the entire 1 mL sample.

  • Wash the cartridge with 1 mL of 0.1% formic acid to remove hydrophilic interferences.

  • Wash with 1 mL of methanol to remove lipophilic interferences.

  • Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid). This ensures compatibility with the LC-MS system.

4.3. LC-MS/MS Instrumentation and Parameters

• Liquid Chromatography: A reverse-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is typically used.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides the necessary selectivity and sensitivity.

Parameter	Setting for 3-HPMA	Setting for 3-HPMA-D3	Rationale
Ionization Mode	Positive Electrospray (ESI+)	Positive Electrospray (ESI+)	Provides efficient protonation for these molecules.
Precursor Ion (Q1)	m/z 220.1	m/z 223.1	Corresponds to the [M+H]+ ion of the analyte and internal standard.
Product Ion (Q3)	m/z 161.1	m/z 164.1	A stable, high-intensity fragment ion resulting from a characteristic loss.
Collision Energy	Instrument Dependent	Instrument Dependent	Optimized to maximize the intensity of the specific product ion.

4.4. Data Analysis and Validation

• Calibration Curve: Prepare a calibration curve by spiking known amounts of the 3-HPMA standard into a control matrix (e.g., synthetic urine or pooled control urine) along with a constant concentration of the 3-HPMA-D3 internal standard.

• Quantification: Plot the peak area ratio (Analyte/Internal Standard) against the concentration of the analyte. The concentration of 3-HPMA in unknown samples is determined from this curve using linear regression.

• Quality Control: Include low, medium, and high concentration quality control (QC) samples in each analytical run to ensure accuracy and precision. Acceptance criteria are typically within ±15% of the nominal value.

Conclusion: Ensuring Trustworthy Data in Acrolein Research

The use of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 is not merely a technical convenience; it is a fundamental requirement for generating reliable and reproducible data in acrolein exposure studies. By employing the principles of stable isotope dilution and following a rigorously validated analytical workflow, researchers can confidently quantify this critical biomarker. This approach corrects for the inevitable variability in sample preparation and analysis, ensuring that the measured concentrations accurately reflect the true biological exposure. This level of analytical rigor is paramount for advancing our understanding of acrolein-mediated pathology and for the development of effective therapeutic and preventative strategies.

References

• Title: Acrolein: sources, metabolism, and biomolecular interactions relevant to human health. Source: Toxicology, 2011. URL: [Link]

• Title: Analysis of acrolein- and crotonaldehyde-DNA adducts in human tissues. Source: Methods in Molecular Biology, 2011. URL: [Link]

understanding N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 stability

An In-Depth Technical Guide to the Stability of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3

This guide provides a comprehensive technical framework for understanding and evaluating the chemical stability of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3. Designed for researchers, scientists, and drug development professionals, this document moves beyond standard protocols to deliver field-proven insights into the causality behind experimental choices, ensuring a robust and scientifically sound approach to stability assessment.

Section 1: Molecular Profile and the Critical Role of Deuteration

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine is a mercapturic acid, which is an N-acetyl-L-cysteine S-conjugate.[1][2] Mercapturic acids are urinary metabolites formed from the detoxification of electrophilic compounds and are often used as biomarkers for exposure to certain toxicants.[3][4][5][6] The deuterated form, specifically with three deuterium atoms (D3), is synthesized for use as an internal standard in quantitative analysis by mass spectrometry (e.g., LC-MS) or as a tracer in metabolic studies.[7][8][9]

The stability of this deuterated standard is paramount. Degradation of the molecule or, more critically, the exchange of deuterium for protium (hydrogen), can severely compromise the isotopic purity of the standard, leading to inaccurate quantification in experimental assays.[10]

Caption: Key properties of the subject molecule.

Section 2: Fundamental Principles of Chemical Stability and Degradation

The stability of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 is governed by its constituent functional groups: an amide, a carboxylic acid, a thioether, and a primary alcohol. Understanding the potential degradation pathways is essential for designing effective stability studies.[11][12]

Key Degradation Mechanisms:

• Hydrolysis: The N-acetyl amide bond and the methyl ester can be susceptible to hydrolysis under acidic or basic conditions.

• Oxidation: The sulfur atom in the thioether linkage is prone to oxidation, potentially forming a sulfoxide or sulfone.

• Decarboxylation: The carboxylic acid group may be lost under certain stress conditions, particularly heat.

• Hydrogen-Deuterium (H-D) Exchange: This is a critical concern for deuterated compounds. The deuterium atoms can be replaced by hydrogen atoms from the surrounding environment, especially in aqueous solutions and under certain pH conditions, diminishing the isotopic integrity of the standard.[10]

The Deuterium Kinetic Isotope Effect (KIE): Deuteration can sometimes enhance the metabolic stability of a compound.[13] This is due to the kinetic isotope effect, where the C-D bond is stronger and broken more slowly than a C-H bond. While this can be an advantage, it does not prevent H-D exchange, which is a primary stability concern for the standard itself.[14]

Caption: Potential degradation pathways for the molecule.

Section 3: A Framework for Stability Assessment: Forced Degradation Studies

Forced degradation, or stress testing, is an essential process in pharmaceutical development that provides insights into the intrinsic stability of a molecule.[15] It involves subjecting the compound to conditions more severe than accelerated stability testing to establish likely degradation pathways and validate the stability-indicating power of analytical methods.[11][16][17]

Experimental Protocol: Forced Degradation

Objective: To intentionally degrade the sample to a target of 5-20% to ensure that degradation products are formed at a sufficient level for detection without completely consuming the parent compound.[16]

Materials:

• N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3

• HPLC-grade water and acetonitrile

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• Appropriate buffers

Step-by-Step Methodology:

• Stock Solution Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., methanol or water) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions Setup: For each condition, mix the stock solution with the stressor and incubate. A control sample (stock solution in solvent without stressor) should be run in parallel.

  • Acid Hydrolysis: Mix with 0.1 M HCl. Incubate at 60°C.

  • Base Hydrolysis: Mix with 0.1 M NaOH. Incubate at room temperature.

  • Oxidative Degradation: Mix with 3% H₂O₂. Incubate at room temperature.

  • Thermal Degradation: Incubate the stock solution at 60°C (in a sealed vial).

  • Photostability: Expose the stock solution to light according to ICH Q1B guidelines.

• Time Point Sampling: Withdraw aliquots at predetermined time points (e.g., 0, 2, 4, 8, 24 hours).[10]

• Neutralization: For acid and base hydrolysis samples, neutralize the solution before analysis to prevent further degradation and protect the analytical column.

• Analysis: Analyze all samples using a validated stability-indicating analytical method, typically HPLC-MS/MS.

Caption: Experimental workflow for forced degradation studies.

Section 4: Analytical Methodology for Stability Monitoring

High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) is the preferred technique for this analysis due to its high sensitivity and specificity.[3][4] This method allows for the separation of the parent compound from its degradation products and the precise quantification of each.

Protocol: HPLC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reverse-phase column is typically suitable. For highly polar molecules, a HILIC column may be necessary.[6]

  • Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

  • Flow Rate: 0.4-0.5 mL/min.

• Mass Spectrometry Detection:

  • Ionization: Electrospray Ionization (ESI), likely in negative mode.

  • Monitoring: Use Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) for quantification.

    • Parent Ion (Q1): The m/z of the deprotonated molecule [M-H]⁻.

    • Fragment Ion (Q3): A characteristic fragment ion for confirmation.

  • H-D Exchange Monitoring: Monitor for the corresponding non-deuterated (D0) and partially deuterated (D1, D2) parent ions to assess isotopic stability.

Section 5: Data Interpretation and Reporting

The stability of the compound is evaluated by comparing the peak area of the parent compound in stressed samples to that of the time-zero or control sample.

Quantitative Data Summary

Stress Condition	Incubation Time (hr)	Parent Compound Remaining (%)	Key Degradation Products Observed	H-D Exchange Detected
Control (RT)	24	>99%	None	No
0.1 M HCl (60°C)	8	Data	Data	Data
0.1 M NaOH (RT)	4	Data	Data	Data
3% H₂O₂ (RT)	24	Data	Sulfoxide	No
Thermal (60°C)	24	Data	Data	Data
Photolytic	24	Data	Data	Data
(Note: Data fields are placeholders for experimental results.)

Key Actions and Considerations:

• Trustworthiness of Protocols: The described protocols are self-validating. By analyzing control samples and time-zero points, any degradation inherent to the sample preparation or analytical process itself can be identified and accounted for.[10]

• Storage Recommendations: Based on the data, particularly from thermal and photostability tests, clear storage recommendations can be formulated. For many deuterated standards, storage at low temperatures (-20°C or -80°C) and protection from light are crucial to prevent both chemical degradation and H-D exchange.[10] Aprotic solvents are preferred for long-term storage when possible.

• Ensuring Reliability: Regular stability assessments should be an integral part of method validation to guarantee the continued performance of these critical reagents.[10]

References

• ResearchGate. (n.d.). The degradation pathway of cysteine.... Retrieved from [Link]

• PubChem. (n.d.). L-cysteine degradation III | Pathway. Retrieved from [Link]

• PubChem. (n.d.). L-cysteine degradation II | Pathway. Retrieved from [Link]

• PubMed Central. (n.d.). Mercapturic acids: recent advances in their determination by liquid chromatography/mass spectrometry.... Retrieved from [Link]

• ACD/Labs. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. Retrieved from [Link]

• Labinsights. (2023). Some Basic Facts about Forced Degradation Test. Retrieved from [Link]

• Reactome. (n.d.). Degradation of cysteine and homocysteine. Retrieved from [Link]

• PubChem. (n.d.). N-acetyl-S-(3-hydroxypropyl-1-methyl)-l-cysteine. Retrieved from [Link]

• ResearchGate. (n.d.). Mercapturic acids: recent advances in their determination by liquid chromatography/mass spectrometry.... Retrieved from [Link]

• ResearchGate. (2013). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Retrieved from [Link]

• Creative Biolabs. (n.d.). Forced Degradation Studies. Retrieved from [Link]

• ResearchGate. (n.d.). Pathways of cysteine degradation to H2S.... Retrieved from [Link]

• Pharmaceutical Outsourcing. (2020). An Introduction To Forced Degradation Studies For Drug Substance Drug Product. Retrieved from [Link]

• Isotope Science / Alfa Chemistry. (n.d.). Quality Control Essentials for Deuterated Drug APIs. Retrieved from [Link]

• PubChem. (n.d.). N-Acetyl-S-(3-hydroxypropyl)-DL-cysteine. Retrieved from [Link]

• ACS Publications. (2023). Hydrogen/Deuterium Exchange for Chiral Stability Assessment.... Retrieved from [Link]

• ResearchGate. (n.d.). Determination of six hydroxyalkyl mercapturic acids in human urine.... Retrieved from [Link]

• Human Metabolome Database. (2023). N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine (HMDB0341493). Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Global Profiling of Urinary Mercapturic Acids Using Integrated Library-Guided Analysis. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Deuterated Compounds | Stable Isotope-Labeled Standards. Retrieved from [Link]

• SNMMI. (2022). Deuterium isotope effects on the stability of the demyelination PET tracer 3F4AP. Retrieved from [Link]

• Semantic Scholar. (n.d.). A new method for the analysis of styrene mercapturic acids.... Retrieved from [Link]

• MDPI. (n.d.). Stability Study of Parenteral N-Acetylcysteine.... Retrieved from [Link]

• MedChemExpress (MCE). (n.d.). N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-d3. Retrieved from [Link]

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The Gold Standard for Acrolein Exposure: A Technical Guide to N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 in Quantitative Bioanalysis

Introduction: The Imperative for Precise Acrolein Biomarker Quantification

Acrolein, a highly reactive and ubiquitous α,β-unsaturated aldehyde, is a significant environmental and endogenous toxicant. It is present in tobacco smoke, cooked foods, and automobile exhaust, and is also generated endogenously through processes like lipid peroxidation.[1][2] Due to its high reactivity, acrolein readily forms adducts with cellular nucleophiles, including DNA and proteins, leading to cellular damage and contributing to the pathogenesis of various diseases.[1] Direct measurement of acrolein in biological matrices is challenging due to its volatility and reactivity.[3] Consequently, the quantification of its stable urinary metabolites has become the preferred method for assessing acrolein exposure.[3][4] The primary urinary metabolite, N-acetyl-S-(3-hydroxypropyl)-L-cysteine (3-HPMA), serves as a reliable biomarker for both environmental and endogenous acrolein exposure.[2][5]

Accurate and precise quantification of 3-HPMA is paramount for toxicological studies, clinical research, and drug development. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for this analysis due to its high sensitivity and specificity.[6] The cornerstone of a robust LC-MS/MS bioanalytical method is the use of a stable isotope-labeled internal standard (SIL-IS).[7][8] This guide provides an in-depth technical overview of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3, a deuterated analog of a 3-HPMA related compound, and its critical role as an internal standard in the precise quantification of acrolein exposure.

The Metabolic Journey of Acrolein to 3-HPMA

The detoxification of acrolein in the body primarily proceeds through the mercapturic acid pathway. This multi-step enzymatic process transforms the reactive aldehyde into a stable, water-soluble compound that can be excreted in the urine.[1][2]

• Glutathione Conjugation: The first and most critical step is the conjugation of acrolein with the endogenous antioxidant glutathione (GSH). This reaction, which can occur spontaneously or be catalyzed by glutathione-S-transferases (GSTs), forms S-(3-oxopropyl)glutathione.[1][9]

• Enzymatic Degradation: The glutathione conjugate undergoes sequential enzymatic cleavage of the glutamate and glycine residues, yielding S-(3-oxopropyl)-L-cysteine.

• N-Acetylation: The resulting cysteine conjugate is then N-acetylated by N-acetyltransferase to form S-(3-oxopropyl)-N-acetylcysteine (OPMA).[1]

• Reduction: Finally, the aldehyde group of OPMA is reduced by a dehydrogenase to a hydroxyl group, yielding the stable and primary urinary metabolite, N-acetyl-S-(3-hydroxypropyl)-L-cysteine (3-HPMA).[1]

Figure 1: Metabolic pathway of acrolein to 3-HPMA.

The Indispensable Role of Deuterated Internal Standards in LC-MS/MS

The fundamental principle of using a stable isotope-labeled internal standard is to add a known quantity of a compound that is chemically identical to the analyte of interest but has a different mass.[10] This allows the mass spectrometer to differentiate between the analyte and the internal standard. Because the SIL-IS has virtually identical physicochemical properties to the analyte, it experiences the same variations during sample preparation (e.g., extraction losses), chromatography (e.g., retention time shifts), and ionization in the mass spectrometer (e.g., matrix effects and ion suppression).[7][8] By calculating the ratio of the analyte's response to the internal standard's response, these variations are normalized, leading to highly accurate and precise quantification.[11]

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 serves as an excellent internal standard for 3-HPMA analysis. The deuterium atoms increase its mass, allowing for its distinct detection, while its chemical behavior remains nearly identical to the native 3-HPMA. The use of a D3-labeled standard provides a sufficient mass shift to avoid isotopic crosstalk while ensuring co-elution with the analyte.

Commercial Suppliers of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3

A reliable supply of high-purity internal standards is crucial for consistent and reproducible bioanalytical results. Several reputable chemical suppliers offer N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3. Researchers should always obtain a Certificate of Analysis (CoA) to verify the chemical and isotopic purity of the standard.[12]

Supplier	Product Name	Catalog Number (Example)	Form
Toronto Research Chemicals (TRC)	N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3	A178412	Neat Solid
Fisher Scientific (Distributor for TRC)	N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3, TRC	30325629	10 mg
LGC Standards	N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3	TRC-A178412	Neat Solid
Santa Cruz Biotechnology	N-Acetyl-d3-S-(3-hydroxypropyl-1-methyl)-L-cysteine Dicyclohexylammonium Salt	sc-218706	Solid
Clearsynth	N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3	CS-T-94755	Solid
MedchemExpress	N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-d3	HY-131061S	Solid

Note: Catalog numbers and availability are subject to change. Please consult the respective supplier's website for the most current information.

A Validated Protocol for Urinary 3-HPMA Quantification

The following protocol is a representative workflow for the analysis of 3-HPMA in human urine using N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 as an internal standard.

Materials and Reagents

• N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (Internal Standard)

• 3-HPMA (Analyte Standard)

• LC-MS grade water, acetonitrile, and formic acid

• Human urine samples

• Solid Phase Extraction (SPE) cartridges (e.g., Isolute ENV+)[3]

• Ammonium formate

Sample Preparation

• Thaw and Centrifuge: Thaw frozen urine samples at room temperature. Centrifuge at 4000 rpm for 10 minutes to pellet any precipitates.

• Spiking with Internal Standard: To a 500 µL aliquot of the urine supernatant, add a known amount (e.g., 200 ng) of the N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 internal standard solution.[3]

• Acidification and Dilution: Add 500 µL of 50 mM ammonium formate and 10 µL of undiluted formic acid to the sample.[3]

• Solid Phase Extraction (SPE):

  • Condition an SPE cartridge with 1 mL of methanol, followed by 1 mL of water, and then 1 mL of 0.1% formic acid in water.[3]

  • Load the prepared urine sample onto the cartridge.

  • Wash the cartridge with 1 mL of water followed by 1 mL of 20% methanol in water.

  • Elute the analyte and internal standard with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of 0.1% formic acid in water for LC-MS/MS analysis.[3]

Figure 2: Workflow for urinary 3-HPMA sample preparation.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., Waters Atlantis T3, 2.1 x 150 mm, 3 µm) is suitable for separation.[3]

  • Mobile Phase A: 0.1% formic acid in water.[3]

  • Mobile Phase B: 0.1% formic acid in acetonitrile.[3]

  • Gradient: A linear gradient from 0% B to 95% B over approximately 8 minutes is a good starting point.[3]

  • Flow Rate: 0.2-0.4 mL/min.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in negative or positive ion mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (example):

    • 3-HPMA: m/z 220 -> 91[3]

    • N-Acetyl-...-D3 (IS): m/z 223 -> 91 or a similar specific transition.[3]

Data Analysis and Quantification

• Peak Integration: Integrate the peak areas for both the 3-HPMA analyte and the D3-labeled internal standard in the chromatograms.

• Response Ratio Calculation: Calculate the ratio of the analyte peak area to the internal standard peak area for each sample, calibrator, and quality control.

• Calibration Curve: Generate a calibration curve by plotting the response ratios of the calibrators against their known concentrations. A linear regression with 1/x or 1/x² weighting is typically used.

• Concentration Determination: Determine the concentration of 3-HPMA in the unknown samples by interpolating their response ratios from the calibration curve.

• Normalization: Urinary metabolite concentrations are often normalized to urinary creatinine levels to account for variations in urine dilution.[3]

Conclusion: Ensuring Data Integrity in Acrolein Research

The accurate measurement of urinary 3-HPMA is essential for advancing our understanding of the health risks associated with acrolein exposure. The use of a high-purity, stable isotope-labeled internal standard like N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 is non-negotiable for achieving the precision, accuracy, and robustness required in regulated and research bioanalysis. By compensating for the inherent variability of the analytical process, this deuterated standard ensures the integrity and reliability of the data, empowering researchers, clinicians, and drug development professionals to make informed decisions based on scientifically sound evidence.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). (2007). Toxicological Profile for Acrolein. U.S. Department of Health and Human Services, Public Health Service. [Link]

• Berhane, K., Widersten, M., Engström, A., Rinaldi, R., & Mannervik, B. (1994). Inactivation of the genotoxic aldehyde acrolein by human glutathione transferases of classes alpha, mu, and pi. Proceedings of the National Academy of Sciences, 91(4), 1480–1484. [Link]

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• Dueker, S. R., Lame, M. W., & Segall, H. J. (2012). Determination of Urine 3-HPMA, a Stable Acrolein Metabolite in a Rat Model of Spinal Cord Injury. Journal of visualized experiments : JoVE, (68), e4281. [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• Rupa Health. (n.d.). 3-Hydroxypropylmercapturic Acid. [Link]

• Deshmukh, N. V. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. [Link]

• Mitchell, D. Y., & Petersen, D. R. (1989). Metabolism of the glutathione-acrolein adduct, S-(2-aldehydo-ethyl)glutathione, by rat liver alcohol and aldehyde dehydrogenase. Drug metabolism and disposition: the biological fate of chemicals, 17(1), 37–42. [Link]

• Uchida, K., Kanemaru, K., Irie, M., & Uematsu, T. (2016). Recent Progress in Analytical Methods for Determination of Urinary 3-Hydroxypropylmercapturic Acid, a Major Metabolite of Acrolein. Journal of Health Science, 52(6), 731-738. [Link]

• Conklin, D. J., et al. (2022). Acrolein but not Its Metabolite, 3-Hydroxypropylmercapturic Acid (3HPMA), Activates Vascular Transient Receptor Potential Ankyrin-1 (TRPA1): Physiological to Toxicological Implications. Toxicological Sciences, 188(2), 198-211. [Link]

• Armin, A., & Abdul-Aziz, A. (2014). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. South American Journal of Clinical Research, 1(1), 1-3. [Link]

• Acanthus Research. (2022). Designing Stable Isotope Labeled Internal Standards. [Link]

• ResearchGate. (2025). Development and Validation of a Direct LC-MS-MS Method to Determine the Acrolein Metabolite 3-HPMA in Urine. [Link]

• ResolveMass Laboratories Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis [Video]. YouTube. [Link]

• Yan, X., et al. (2010). Development and validation of a direct LC-MS-MS method to determine the acrolein metabolite 3-HPMA in urine. Journal of Chromatography B, 878(27), 2536-2542. [Link]

• Wang, Y., et al. (2023). Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. Rapid Communications in Mass Spectrometry, 37(S1), e9453. [Link]

• Royal Society of Chemistry. (2019). A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. [Link]

• ResearchGate. (n.d.). Simplified scheme for the metabolism of acrolein. GSH: glutathione, GSTs: glutathione-S-transferases. [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401-407. [Link]

• National Measurement Institute. (n.d.). USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS. [Link]

• Kellner, S., & Helm, M. (2019). Production and Application of Stable Isotope-Labeled Internal Standards for RNA Modification Analysis. Genes, 10(1), 35. [Link]

• Harahap, Y., et al. (2020). Quantification of 3-Hydroxypropyl Mercapturic Acid in the Urine of Patients with Breast Cancer to Monitor Cyclophosphamide Toxicity. Therapeutic Drug Monitoring, 42(3), 446-452. [Link]

• Uemura, M., et al. (2018). Development of an ELISA for Measurement of Urinary 3-Hydroxypropyl Mercapturic Acid (3-HPMA), the Marker of Stroke. International Journal of Molecular Sciences, 19(11), 3352. [Link]

• Semantic Scholar. (n.d.). Development and validation of a direct LC-MS-MS method to determine the acrolein metabolite 3-HPMA in urine. [Link]

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• Uchida, K., et al. (2016). Recent Progress in Analytical Methods for Determination of Urinary 3-Hydroxypropylmercapturic Acid, a Major Metabolite of Acrolein. Journal of Health Science, 52(6), 731-738. [Link]

• Scherer, G., et al. (2020). A Sensitive LC–MS/MS Method for the Quantification of 3-Hydroxybenzo[a]pyrene in Urine-Exposure Assessment in Smokers and Users of Potentially Reduced-Risk Products. International Journal of Environmental Research and Public Health, 17(18), 6835. [Link]

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N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 safety data sheet

An In-Depth Technical Guide to the Safe Handling of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3

Section 1: Compound Profile & Safety Postulate

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 is a deuterated stable isotope-labeled compound.[1] Its primary application in research and drug development is as an internal standard for the accurate quantification of its unlabeled analogue using mass spectrometry techniques like GC-MS or LC-MS.[1] The unlabeled form, N-acetyl-S-(3-hydroxypropyl)-L-cysteine, is a known urinary biomarker for exposure to acrolein, a respiratory irritant found in sources like tobacco smoke.[2]

Core Safety Principle: The introduction of three deuterium atoms (D3) in place of hydrogen atoms does not alter the fundamental chemical reactivity or toxicological profile of the molecule. Therefore, for the purposes of hazard identification and risk assessment, the Safety Data Sheet (SDS) of the well-characterized, non-deuterated parent compound, N-Acetyl-L-cysteine (NAC), serves as the authoritative basis for this guide. All safety protocols are derived from this established profile.

Identifier	Value
IUPAC Name	N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3
Molecular Formula	C₉H₁₄D₃NO₄S[3]
Molecular Weight	238.32 g/mol [3]
CAS Number (Unlabeled)	100496-03-5[3]
Primary Application	Internal standard for quantitative analysis[1]

Section 2: GHS Hazard Identification and Risk Analysis

Based on the data for the parent compound N-Acetyl-L-cysteine, this substance is classified under the Globally Harmonized System (GHS) with a specific and primary hazard.

GHS Classification	Details
Pictogram	ngcontent-ng-c1205671314="" class="ng-star-inserted">
Signal Word	Warning
Hazard Statement	H319: Causes serious eye irritation. [4]
Precautionary Statements	Prevention: P264: Wash skin thoroughly after handling.P280: Wear eye protection/face protection.Response: P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.P337 + P313: If eye irritation persists: Get medical advice/attention.

Causality and Field Insights: The H319 classification is the primary risk factor. As a fine, solid powder, the compound poses a mechanical and chemical irritation risk to the eyes. While it is not classified as a skin irritant, respiratory sensitizer, mutagen, or carcinogen, prolonged or repeated exposure should always be minimized through adherence to good laboratory practices.[4] The lack of other hazard classifications indicates a low risk for acute toxicity via inhalation, skin contact, or ingestion under normal laboratory conditions.

Section 3: Exposure Control and Personal Protective Equipment (PPE)

A systematic approach to exposure control is critical. The "Hierarchy of Controls" is a fundamental principle of laboratory safety that prioritizes the most effective measures.

A diagram illustrating the hierarchy of controls for mitigating laboratory hazards.

Expert-Recommended Exposure Controls:

• Engineering Controls :

  • Ventilation : Always handle the solid compound in a well-ventilated area. For procedures that may generate dust, such as weighing or aliquoting, working within a chemical fume hood is strongly recommended to minimize inhalation risk.

• Administrative Controls :

  • Designated Areas : Establish a designated area for handling this compound to prevent cross-contamination.

  • Training : Ensure all personnel are trained on the specific hazards and handling procedures outlined in this guide and the compound's SDS.

• Personal Protective Equipment (PPE) : The final barrier between the researcher and the hazard.

  • Eye Protection : Due to the H319 classification, ANSI Z87.1-compliant safety glasses with side shields or, preferably, chemical splash goggles are mandatory.[5]

  • Hand Protection : Wear compatible chemical-resistant gloves (e.g., nitrile). Inspect gloves for tears or holes before each use and change them immediately if contamination occurs.

  • Skin Protection : A standard laboratory coat should be worn and kept fully buttoned.

  • Hygiene : After handling, wash hands thoroughly with soap and water. Do not eat, drink, or smoke in the laboratory.[5]

Section 4: Emergency Protocols and First Aid

In the event of an exposure, a rapid and correct response is crucial. The following decision-making workflow and protocols should be clearly posted in the laboratory.

A decision workflow for responding to a chemical exposure.

Step-by-Step First Aid Protocols:

• If in Eyes (Critical Priority) :

  • Immediately flush the eye(s) with copious amounts of tepid water for at least 15 minutes at an eyewash station.[6][7]

  • While flushing, hold the eyelids open and away from the eyeball to ensure thorough rinsing of all surfaces.[6]

  • Remove contact lenses if present and easy to do so.

  • Crucially, seek immediate medical attention from an ophthalmologist or emergency services, even if irritation seems to subside. [6] Bring the SDS to the medical professional.

• If on Skin :

  • Promptly remove any contaminated clothing.[8]

  • Wash the affected area thoroughly with soap and plenty of water.[8]

  • If skin irritation develops or persists, seek medical attention.[8]

• If Inhaled :

  • Move the exposed person to fresh air at once.[8]

  • If the person is not breathing, perform artificial respiration.[8]

  • Seek medical attention if symptoms like coughing or shortness of breath occur.

• If Swallowed :

  • Never give anything by mouth to an unconscious person.[9]

  • Rinse the mouth thoroughly with water.[4]

  • Do not induce vomiting unless directed by a medical professional.[6]

  • Seek immediate medical advice.

Section 5: Handling, Storage, and Spill Management

Standard Operating Procedure for Safe Handling:

• Pre-Use Checklist : Before starting work, confirm the location of the nearest eyewash station, safety shower, and fire extinguisher. Review this safety guide and the SDS.

• Don PPE : Put on all required PPE as described in Section 3.

• Work Area : Perform all manipulations in a designated, well-ventilated area or a fume hood.

• Dispensing : Use a spatula to transfer the solid. Avoid scooping directly from the primary container with a weighing paper to prevent contamination.

• Avoid Dust : Handle the powder gently to minimize the generation of airborne dust.

• Closure : Keep the container tightly sealed when not in use.

• Post-Use Cleanup : Clean the work area and spatula thoroughly. Dispose of any contaminated materials (e.g., weighing paper, gloves) in the designated chemical waste container.

• Doff PPE & Wash Hands : Remove PPE in the correct order to avoid self-contamination and wash hands thoroughly.

Storage Requirements: Store the compound in its original, tightly closed container in a dry, cool, and well-ventilated place. Keep it away from incompatible materials such as strong oxidizing agents.

Spill Management Protocol:

Spill Type	Containment & Cleanup Procedure
Minor Spill (small amount of solid, contained on benchtop)	1. Ensure proper PPE is worn.2. Avoid creating dust. Do not use a dry brush.3. Gently cover the spill with a damp paper towel to wet the powder.4. Carefully wipe up the material, folding the paper towel inwards.5. Place the contaminated towel and any other cleanup materials into a sealed bag and dispose of as chemical waste.6. Clean the spill area with soap and water.
Major Spill (large quantity or outside of containment)	1. Evacuate the immediate area and alert nearby personnel. 2. Restrict access to the area.3. If safe to do so, cover drains to prevent entry into the sewer system. 4. Contact your institution's Environmental Health & Safety (EHS) department or emergency response team for cleanup.[7] Do not attempt to clean a major spill without proper training and equipment.

Section 6: Stability, Reactivity, and Disposal

• Chemical Stability : The product is chemically stable under standard ambient and recommended storage conditions.[4]

• Incompatible Materials : Avoid contact with strong oxidizing agents.

• Hazardous Decomposition Products : In the event of a fire, hazardous combustion gases or vapors may be formed, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and sulfur oxides.

• Waste Disposal :

  • All waste material, including empty containers and contaminated disposables, must be disposed of in accordance with national, state, and local environmental regulations.

  • Leave the chemical in its original or a properly labeled container. Do not mix with other waste streams unless directed by your institution's EHS department.

  • Handle uncleaned containers with the same precautions as the product itself.

References

• Sigma-Aldrich, N-Acetyl-L-cysteine Safety Data Sheet. (URL: Available through chemical supplier websites)

• Carl Roth, N-Acetyl-L-cysteine Safety Data Sheet. (URL: [Link])

• PubChem, National Center for Biotechnology Information. N-acetyl-S-(3-hydroxypropyl-1-methyl)-l-cysteine. (URL: [Link])

• Centers for Disease Control and Prevention (NIOSH), First Aid Procedures for Chemical Hazards. (URL: [Link])

• GOV.UK, What to do in a chemical emergency. (URL: [Link])

• Princeton University, Environmental Health and Safety, Hazardous Chemical Exposures. (URL: [Link])

• University of Kentucky, Research Safety, Emergency Procedures for Incidents Involving Chemicals. (URL: [Link])

• Carl Roth, N-Acetyl-L-cysteine Safety Data Sheet (International). (URL: [Link])

• Centers for Disease Control and Prevention (CDC), Emergency Room Procedures in Chemical Hazard Emergencies. (URL: [Link])

• OriGene Technologies, Inc., General Safety Data Sheet Information. (URL: [Link])

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• 9. cdn.origene.com [cdn.origene.com]

Protocols & Analytical Methods

use of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 in LC-MS/MS

An Application Guide for the Quantification of 3-Hydroxypropyl Mercapturic Acid (3-HPMA) in Biological Matrices using N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 as an Internal Standard by LC-MS/MS

Senior Application Scientist Foreword

The quantification of xenobiotic metabolites and biomarkers of endogenous processes is a cornerstone of modern toxicology, clinical chemistry, and drug development. Among the biomarkers of significant interest is N-Acetyl-S-(3-hydroxypropyl)-L-cysteine, commonly known as 3-hydroxypropyl mercapturic acid (3-HPMA). This molecule is a principal urinary metabolite of acrolein, a highly reactive and toxic aldehyde.[1][2][3] Exposure to acrolein is widespread, originating from environmental sources like tobacco smoke and industrial emissions, and it is also produced endogenously through lipid peroxidation and certain metabolic pathways.[3][4] Consequently, accurate measurement of 3-HPMA serves as a critical, noninvasive tool to assess acrolein exposure and its associated oxidative stress.[5]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) stands as the definitive analytical technique for this task due to its unparalleled sensitivity and specificity. However, the inherent complexity of biological matrices such as urine and plasma introduces significant analytical challenges, including ion suppression or enhancement, and variability in sample extraction and recovery.[6][7]

To overcome these challenges, the use of a stable isotope-labeled internal standard (SIL-IS) is not just recommended; it is essential for developing a robust and reliable bioanalytical method.[8] A SIL-IS is chemically identical to the analyte, ensuring it co-elutes chromatographically and experiences the same matrix effects and extraction behavior.[9][10] This document provides a comprehensive guide to the principles and application of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (3-HPMA-D3) for the high-precision quantification of 3-HPMA. The protocols and insights herein are designed to align with the rigorous standards of bioanalytical method validation as outlined by regulatory bodies like the U.S. Food and Drug Administration (FDA).[11][12]

Analyte and Internal Standard: A Comparative Overview

The foundation of this method lies in the near-identical physicochemical properties of the target analyte (3-HPMA) and its deuterated analogue (3-HPMA-D3), which differ only in isotopic composition. This mass shift is readily resolved by the mass spectrometer, allowing for precise differential quantification.

Property	Analyte: N-Acetyl-S-(3-hydroxypropyl)-L-cysteine (3-HPMA)	Internal Standard: N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (3-HPMA-D3)
Chemical Structure
Molecular Formula	C₉H₁₇NO₄S	C₉H₁₄D₃NO₄S
Monoisotopic Mass	235.08 g/mol	238.10 g/mol
Rationale for Use	Key biomarker of acrolein exposure from exogenous and endogenous sources.[3][5]	Ideal internal standard for 3-HPMA quantification. The deuterium label on the acetyl group provides a +3 Da mass shift without affecting chromatographic retention time or ionization efficiency, ensuring it accurately tracks the analyte through the entire analytical process.[9][13]

The LC-MS/MS Workflow: From Sample to Signal

The analytical workflow is a multi-stage process designed to isolate the analyte from a complex biological matrix, separate it from other components, and detect it with high specificity. The constant presence of the 3-HPMA-D3 internal standard from the initial step ensures that any potential loss or signal variation is corrected in the final calculation.

Fig. 1: Comprehensive workflow for 3-HPMA quantification.

Detailed Analytical Protocol

This protocol provides a robust starting point for the quantification of 3-HPMA in human urine. Optimization is recommended for specific instrumentation and laboratory conditions.

Part A: Reagents and Materials

• Standards: N-Acetyl-S-(3-hydroxypropyl)-L-cysteine (3-HPMA) and N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (3-HPMA-D3).

• Solvents: LC-MS grade methanol, acetonitrile, and water.

• Additives: Formic acid (Optima™ LC/MS grade).

• Biological Matrix: Pooled human urine (drug-free) for calibration standards and QCs.

• SPE Cartridges: Oasis HLB 96-well plate, 30 mg (or equivalent).

• LC Column: Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm (or equivalent).

Part B: Preparation of Standards and Quality Controls (QCs)

• Stock Solutions (1 mg/mL): Separately weigh and dissolve 3-HPMA and 3-HPMA-D3 in methanol to create primary stock solutions.

• Working Standard Solutions: Prepare serial dilutions of the 3-HPMA stock solution in 50:50 methanol/water to create working solutions for calibration curve standards.

• Internal Standard (IS) Working Solution (e.g., 100 ng/mL): Dilute the 3-HPMA-D3 stock solution in 50:50 methanol/water. The final concentration should provide a robust and stable signal in the MS.

• Calibration Standards & QCs: Spike appropriate volumes of the 3-HPMA working solutions into pooled blank urine to create a calibration curve (e.g., 10-5000 ng/mL) and at least three levels of QCs (low, medium, high).

Expertise & Experience: Preparing calibration standards and QCs from separate stock solution weighings is a critical requirement under Good Laboratory Practice (GLP).[12] This practice ensures that the accuracy of the QCs serves as an independent check on the integrity of the calibration curve, preventing systematic errors from a single faulty stock solution.

Part C: Sample Preparation (Solid-Phase Extraction)

• Aliquot: Transfer 100 µL of urine samples, calibration standards, and QCs into a 96-well plate.

• Spike IS: Add 25 µL of the 3-HPMA-D3 working solution to all wells except for "double blank" samples (matrix without analyte or IS).

• Acidification: Add 100 µL of 2% formic acid in water to each well and mix.

• SPE Conditioning: Condition the Oasis HLB plate with 1 mL of methanol followed by 1 mL of water.

• Load: Load the entire sample mixture onto the SPE plate.

• Wash: Wash the wells with 1 mL of 5% methanol in water to remove salts and polar interferences.

• Elute: Elute the analytes with 1 mL of methanol into a clean collection plate.

• Dry & Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water/Acetonitrile with 0.1% Formic Acid).

Part D: LC-MS/MS Instrumental Conditions

Parameter	Setting
LC System	Waters Acquity UPLC or equivalent
Column	Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Column Temp	40°C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
LC Gradient	Time (min)
0.0
2.5
3.0
3.1
4.0

Parameter	Setting
MS System	Triple Quadrupole (e.g., Sciex API 4000, Waters Xevo TQ-S)
Ionization Mode	Electrospray Ionization, Positive (ESI+)
Capillary Voltage	3.0 kV
Source Temp	150°C
Desolvation Temp	450°C
MRM Transitions	Compound
3-HPMA
3-HPMA-D3

Trustworthiness: The selected MRM transitions correspond to the protonated parent molecule ([M+H]⁺) and a stable, characteristic fragment ion resulting from the loss of the cysteine moiety. This specific fragmentation pattern provides excellent selectivity, minimizing the risk of interference from other urinary components.[14][15] Method validation must confirm the absence of interfering peaks at the retention time of the analyte and IS in multiple sources of blank matrix.[8][11]

Method Validation and Data Integrity

A robust analytical method requires rigorous validation to ensure its performance is reliable and fit for purpose. The protocol described should be fully validated according to FDA or equivalent international guidelines.[12]

Key Validation Parameters:

• Selectivity and Specificity: The method's ability to differentiate and quantify the analyte in the presence of other components in the sample. This is assessed using at least six different sources of blank matrix.[8]

• Matrix Effect: The suppression or enhancement of ionization caused by co-eluting matrix components. The use of 3-HPMA-D3 is critical to compensate for this effect.

• Accuracy and Precision: Accuracy (closeness to the true value) and precision (reproducibility) are evaluated at a minimum of four concentration levels (LLOQ, LQC, MQC, HQC). Acceptance criteria are typically ±15% (±20% at the LLOQ) of the nominal concentration.[8]

• Recovery: The efficiency of the extraction process, which should be consistent across the concentration range for both the analyte and the IS.

• Stability: The stability of the analyte in the biological matrix must be confirmed under various conditions reflecting sample handling and storage (e.g., freeze-thaw cycles, bench-top stability, long-term frozen storage).

Authoritative Grounding: The FDA guidance on bioanalytical method validation explicitly recommends monitoring the internal standard response across all samples in a run.[16] Significant or systematic variability in the IS signal can indicate issues with sample processing, matrix effects, or instrument performance that may compromise data quality, even with a SIL-IS. Consistent IS response is a hallmark of a well-controlled and trustworthy assay.

Conclusion

The use of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 as an internal standard provides the analytical rigor required for the accurate and precise quantification of the acrolein biomarker 3-HPMA by LC-MS/MS. Its identical chemical nature ensures it effectively compensates for variations inherent in analyzing complex biological samples. The detailed protocol and validation principles outlined in this guide offer a comprehensive framework for researchers, scientists, and drug development professionals to establish a reliable, high-throughput method that meets stringent regulatory expectations.

References

• ResolveMass Laboratories Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link][9]

• Onyesom, I. (2016). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. International Journal of Research & Review, 3(9), 58-65. [Link][6]

• AptoChem. Deuterated internal standards and bioanalysis. [Link][10]

• Carmella, S. G., et al. (2007). Quantitation of Acrolein-Derived (3-Hydroxypropyl)mercapturic Acid in Human Urine by Liquid Chromatography−Atmospheric Pressure Chemical Ionization Tandem Mass Spectrometry: Effects of Cigarette Smoking. Chemical Research in Toxicology, 20(7), 986–990. [Link][1]

• ResolveMass Laboratories Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis [Video]. YouTube. [Link][17]

• van de Merbel, N. C. (2008). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Analytical and Bioanalytical Chemistry, 391(6), 2133-2139. [Link][7]

• Lapko, V., et al. (2012). Highly selective LC-MS/MS analysis of CEMA, 3-HPMA and HBMA. CORESTA Congress, Smoke Science/Product Technology Groups, Sapporo. [Link][14]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation - Guidance for Industry. [Link][11]

• Mascher, H., et al. (2001). High-performance liquid chromatographic-tandem mass spectrometric determination of 3-hydroxypropylmercapturic acid in human urine. Journal of Chromatography B: Biomedical Sciences and Applications, 750(1), 143-149. [Link][18]

• Wang, Y., et al. (2011). Development and validation of a direct LC-MS-MS method to determine the acrolein metabolite 3-HPMA in urine. Journal of Chromatography B, 879(31), 3653-3659. [Link][19]

• Harahap, Y., et al. (2020). Quantification of 3-Hydroxypropyl Mercapturic Acid in the Urine of Patients with Breast Cancer to Monitor Cyclophosphamide Toxicity. Therapeutic Drug Monitoring, 42(4), 599-606. [Link][15]

• U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis - Guidance for Industry. [Link][12]

• Future Science. (2019). Ask the Experts: the impact of internal standard response variability during chromatographic bioanalysis. [Link][16]

• Feroe, A. G., Attanasio, R., & Scinicariello, F. (2018). Acrolein Metabolites, Diabetes and Insulin Resistance. International Journal of Environmental Research and Public Health, 15(11), 2533. [Link][4]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2020). Toxicological Profile for Acrolein. [Link][3]

• Higashi, K., Igarashi, K., & Toida, T. (2016). Recent Progress in Analytical Methods for Determination of Urinary 3-Hydroxypropylmercapturic Acid, a Major Metabolite of Acrolein. Biological & Pharmaceutical Bulletin, 39(6), 915-919. [Link][5]

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Application Note: Quantitative Analysis of 3-Hydroxypropylmercapturic Acid (3-HPMA) in Human Urine using a Stable Isotope Dilution LC-MS/MS Method

Abstract

This application note provides a detailed protocol for the robust and sensitive quantification of 3-hydroxypropylmercapturic acid (3-HPMA) in human urine. 3-HPMA is a critical biomarker for assessing exposure to acrolein, a toxic aldehyde present in tobacco smoke and a product of oxidative stress.[1][2] The method employs a stable isotope-labeled internal standard, 3-HPMA-d3, in a simple "dilute-and-shoot" sample preparation workflow, followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The protocol is designed to meet the rigorous standards of bioanalytical method validation as outlined by regulatory bodies, ensuring high accuracy, precision, and reliability for clinical research, epidemiological studies, and occupational exposure monitoring.[3][4][5]

Introduction: The Rationale for a Deuterated Standard

3-Hydroxypropylmercapturic acid (3-HPMA) is the primary urinary metabolite of acrolein, a highly reactive and toxic unsaturated aldehyde.[6] Accurate measurement of 3-HPMA is essential for monitoring human exposure to acrolein from both external sources, such as cigarette smoke, and endogenous production during pathological processes like inflammation and lipid peroxidation.[1][7]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred technology for this analysis due to its superior sensitivity and specificity.[8][9][10] However, biological matrices like urine are complex and can introduce significant variability from matrix effects (ion suppression or enhancement) and sample processing inconsistencies.

To overcome these challenges, this method utilizes the principle of stable isotope dilution analysis (SIDA) . A deuterated analog of the analyte, in this case, 3-HPMA-d3, is added to all samples, calibrators, and quality controls at a known, constant concentration.[7] Because the deuterated standard is chemically identical and chromatographically co-elutes with the native analyte, it experiences the same extraction inefficiencies and matrix effects. By measuring the ratio of the native analyte to its stable isotope-labeled standard, these sources of error are effectively normalized, leading to highly accurate and precise quantification. This approach is the gold standard in bioanalysis.[11][12]

Materials and Methods

Reagents and Materials

• Analytes: 3-HPMA analytical standard (≥98% purity)

• Internal Standard: 3-HPMA-d3 (deuterated standard, ≥98% purity, ≥99% isotopic purity)

• Solvents: Acetonitrile (LC-MS Grade), Methanol (LC-MS Grade), Formic Acid (LC-MS Grade), Deionized Water (≥18.2 MΩ·cm)

• Equipment:

  • Triple Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) source

  • High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

  • Analytical Column: Waters Atlantis T3 (2.1 x 150 mm, 3 µm) or equivalent reverse-phase column[7]

  • Standard laboratory equipment: analytical balance, calibrated micropipettes, vortex mixer, centrifuge, autosampler vials.

Preparation of Standard and QC Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 3-HPMA and 3-HPMA-d3 standards in methanol to create individual 1 mg/mL stock solutions. Store at -20°C.

• Working Standard Solutions: Prepare intermediate and working standard solutions of 3-HPMA by serial dilution of the primary stock with 50:50 (v/v) methanol:water.

• Internal Standard (IS) Spiking Solution (1 µg/mL): Dilute the 3-HPMA-d3 primary stock with 50:50 (v/v) methanol:water to create a 1 µg/mL working solution.

• Calibration Curve (CC) Standards: Prepare a series of calibration standards (e.g., 8 non-zero levels) by spiking the appropriate 3-HPMA working solution and a constant amount of the IS spiking solution into a surrogate matrix (e.g., water or synthetic urine).

• Quality Control (QC) Samples: Prepare QC samples in a pooled human urine matrix at a minimum of four concentration levels: LLOQ (Lower Limit of Quantitation), Low QC, Medium QC, and High QC.

Sample Preparation Protocol

This protocol utilizes a rapid and efficient "dilute-and-shoot" procedure.

• Thaw: Bring frozen urine samples, CC standards, and QC samples to room temperature.

• Centrifuge: Centrifuge all samples at 4,000 x g for 5 minutes to pellet any particulate matter.

• Aliquot: Transfer 50 µL of the supernatant from each sample, calibrator, and QC into a clean microcentrifuge tube.

• Spike IS: Add 50 µL of the 1 µg/mL Internal Standard spiking solution (3-HPMA-d3) to every tube.

• Dilute: Add 400 µL of 0.1% formic acid in water to each tube.

• Mix: Vortex thoroughly for 10 seconds.

• Transfer: Transfer the final mixture to an autosampler vial for immediate LC-MS/MS analysis.

Sources

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• 12. resolvemass.ca [resolvemass.ca]

Quantitative Analysis of a Crotonaldehyde Biomarker in Human Urine using Stable Isotope Dilution LC-MS/MS

Application Note

Abstract

This application note presents a detailed, validated analytical method for the quantification of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine, a urinary biomarker of exposure to crotonaldehyde, using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocol leverages N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision, in accordance with international bioanalytical method validation guidelines.[1][2][3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals, covering sample preparation, chromatographic separation, mass spectrometric detection, and a full validation summary, empowering reliable biomarker analysis in clinical and toxicological studies.

Introduction: The Rationale for a Deuterated Internal Standard

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine is a mercapturic acid derivative formed in the body following exposure to crotonaldehyde, a toxic electrophilic aldehyde present in various environmental sources.[4] Its quantification in urine serves as a reliable, non-invasive biomarker for assessing exposure.[5][6] Accurate and precise measurement of such biomarkers is paramount in toxicology and clinical research.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for such analyses due to its inherent selectivity and sensitivity.[2][7] However, the complexity of biological matrices like urine can introduce significant variability from ion suppression or enhancement, extraction inconsistencies, and instrument drift.[3] To counteract these challenges, the use of a stable isotope-labeled internal standard (SIL-IS) is the recommended best practice.[7][8]

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 is the ideal internal standard for this assay.[9][10] Being chemically identical to the analyte, it co-elutes chromatographically and experiences the same matrix effects and extraction efficiencies.[3] The mass difference allows for its independent detection by the mass spectrometer, enabling reliable correction for any analytical variability and ensuring the highest level of data integrity.

Experimental Workflow Overview

The analytical workflow is designed for high-throughput and robust performance, beginning with a straightforward sample preparation, followed by rapid chromatographic separation and highly selective detection.

Caption: High-level overview of the analytical method workflow.

Materials and Reagents

• Analytes: N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine (Toronto Research Chemicals, TRC)

• Internal Standard: N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (Toronto Research Chemicals, TRC)[11]

• Solvents: Acetonitrile (LC-MS Grade), Methanol (LC-MS Grade), Water (LC-MS Grade), Formic Acid (LC-MS Grade)

• Biological Matrix: Human Urine (drug-free, pooled)

Detailed Protocols

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine and its D3-labeled internal standard in methanol to achieve a final concentration of 1 mg/mL.

• Working Standard Solutions: Serially dilute the primary stock solutions with 50:50 (v/v) methanol:water to prepare a series of working standard solutions for constructing the calibration curve.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the internal standard primary stock solution with 50:50 (v/v) methanol:water to a final concentration of 100 ng/mL.

Sample Preparation: Protein Precipitation

This "dilute and shoot" approach with protein precipitation is chosen for its simplicity, speed, and suitability for high-throughput analysis.[1]

• Sample Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 µL of urine sample, calibration standard, or quality control (QC) sample.

• Internal Standard Addition: Add 20 µL of the 100 ng/mL internal standard spiking solution to each tube and vortex briefly.

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile to each tube.

• Vortexing: Vortex each tube vigorously for 30 seconds to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer 200 µL of the clear supernatant to a 96-well plate or autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The following parameters are a robust starting point and may be further optimized for specific instrumentation.

Table 1: Liquid Chromatography Parameters

Parameter	Setting
UPLC System	Waters ACQUITY UPLC I-Class or equivalent
Column	Waters ACQUITY UPLC HSS T3 C18, 1.8 µm, 2.1 x 100 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temp.	40°C
Gradient	0-1.0 min (2% B), 1.0-5.0 min (2-95% B), 5.0-6.0 min (95% B), 6.0-6.1 min (95-2% B), 6.1-8.0 min (2% B)

Table 2: Mass Spectrometry Parameters

Parameter	Setting
Mass Spectrometer	Waters Xevo TQ-S or equivalent triple quadrupole
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	2.5 kV
Source Temp.	150°C
Desolvation Temp.	450°C
Cone Gas Flow	150 L/hr
Desolvation Gas Flow	800 L/hr
MRM Transitions	See Table 3

Table 3: Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
Analyte	234.1	105.1	25	15
IS (D3)	237.1	105.1	25	15

Note: The product ion at m/z 105.1 corresponds to a characteristic fragment of the N-acetyl-cysteine moiety, providing specificity.[12]

Bioanalytical Method Validation

The method was validated according to the principles outlined in the FDA's "Bioanalytical Method Validation Guidance for Industry" and the ICH M10 guideline.[2][8]

Caption: Key parameters evaluated during method validation.

Validation Results Summary

The following table summarizes the acceptance criteria and the performance of this analytical method.

Table 4: Method Validation Summary

Parameter	Acceptance Criteria	Result
Selectivity	Response in blank matrix ≤ 20% of LLOQ for analyte and ≤ 5% for IS.[3][13]	Pass
Calibration Curve	Correlation coefficient (r²) ≥ 0.99. Back-calculated standards within ±15% of nominal (±20% for LLOQ).[14]	Pass
Range	1.0 - 1000 ng/mL	Established
LLOQ	1.0 ng/mL (Accuracy within ±20%, Precision ≤ 20% CV)	Established
Accuracy	Mean concentration of QCs within ±15% of nominal.[3]	Pass (Within ±10%)
Precision	%CV of QCs ≤ 15%.[3]	Pass (< 8% CV)
Matrix Effect	CV of IS-normalized matrix factor across 6 lots ≤ 15%.	Pass (< 12% CV)
Recovery	Consistent and reproducible (though no specific % is required).[15]	Consistent (~85%)
Stability	Analyte stable for: 3 freeze-thaw cycles, 24h at room temp, 90 days at -80°C, 48h in autosampler.	Pass

Conclusion

The described LC-MS/MS method provides a robust, sensitive, and reliable means for the quantitative analysis of the crotonaldehyde biomarker N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine in human urine. The strategic use of its deuterated analog, N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3, as an internal standard ensures the highest level of accuracy and precision, effectively mitigating matrix-induced variability. This fully validated method is fit for purpose and can be confidently deployed in a variety of research and clinical settings, including toxicological assessments, environmental exposure studies, and drug development programs.

References

• Schettgen, T., Musiol, A., & Kraus, T. (2016). Analysis of 18 urinary mercapturic acids by two high-throughput multiplex-LC-MS/MS methods. Journal of Chromatography B, 1022, 15-24. [Link]

• Jannat, K., & Stevens, J. F. (2013). LC-MS/MS Quantitation of Mercapturic Acid Conjugates of Lipid Peroxidation Products as Markers of Oxidative Stress. Current Protocols in Toxicology, 57(1), 17.14.1–17.14.18. [Link]

• Hecht, S. S., McIntee, E. J., & Wang, M. (2018). Faster liquid chromatography-tandem mass spectrometry method for analysis of isomeric urinary mercapturic acid metabolites of crotonaldehyde, methacrolein, and methyl vinyl ketone. Chemical Research in Toxicology, 31(12), 1336–1344. [Link]

• Semantic Scholar. (n.d.). Analysis of 18 urinary mercapturic acids by two high-throughput multiplex-LC-MS/MS methods. [Link]

• Li, Y., et al. (2021). Global Profiling of Urinary Mercapturic Acids Using Integrated Library-Guided Analysis. Environmental Science & Technology, 55(15), 10526–10536. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2. [Link]

• Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311–341. [Link]

• Vishwanathan, K., et al. (2007). Bioanalytical method validation: An updated review. Pharmaceutical Research, 24(10), 1962-1973. [Link]

• U.S. Food and Drug Administration. (2015). Bioanalytical Method Validation of ANDAs- What the Assessor Looks For. [Link]

• International Council for Harmonisation. (2019). M10 Bioanalytical Method Validation. [Link]

• SIELC Technologies. (2023). N-Acetyl-S-(3-hydroxypropyl)-L-cysteine. [Link]

• PubChem. (n.d.). N-acetyl-S-(3-hydroxypropyl-1-methyl)-l-cysteine. [Link]

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• 3. benchchem.com [benchchem.com]
• 4. N-acetyl-S-(3-hydroxypropyl-1-methyl)-l-cysteine | C9H17NO4S | CID 107774684 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 6. Global Profiling of Urinary Mercapturic Acids Using Integrated Library-Guided Analysis - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. database.ich.org [database.ich.org]
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• 15. fda.gov [fda.gov]

Application and Protocols for N-Acetyl-S-(3-hydroxypropyl)-L-cysteine-D3 in Tobacco Smoke Research

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of N-Acetyl-S-(3-hydroxypropyl)-L-cysteine-D3 (3-HPMA-D3) in the context of tobacco smoke research. It outlines the scientific rationale, detailed application notes, and a robust analytical protocol for its use as an internal standard in quantifying exposure to acrolein, a critical toxicant in tobacco smoke.

Scientific Foundation: Acrolein Exposure and the Role of 3-HPMA

Tobacco smoke is a complex aerosol containing numerous harmful and potentially harmful constituents (HPHCs). Among these, acrolein, a highly reactive α,β-unsaturated aldehyde, is a significant contributor to the non-cancer respiratory and cardiovascular toxicity associated with smoking.[1][2] Due to its high reactivity and volatility, direct measurement of acrolein in biological matrices is challenging.[3] Consequently, research relies on the quantification of stable downstream metabolites.

Upon inhalation, acrolein is systemically absorbed and undergoes detoxification primarily through conjugation with glutathione (GSH).[4][5] This conjugate is further metabolized in the mercapturic acid pathway to yield N-Acetyl-S-(3-hydroxypropyl)-L-cysteine, more commonly known as 3-hydroxypropyl mercapturic acid (3-HPMA).[3][4][5] 3-HPMA is a stable, major metabolite of acrolein that is excreted in urine, making it an excellent biomarker of exposure.[1][4][6][7] Studies have consistently shown significantly higher levels of urinary 3-HPMA in smokers compared to non-smokers, and a significant decrease upon smoking cessation, validating its use as a reliable indicator of acrolein uptake from tobacco smoke.[4][6][8]

The accurate and precise quantification of 3-HPMA is paramount for assessing acrolein exposure in smokers, evaluating the potential reduced exposure from novel tobacco products, and studying the association between acrolein and disease risk.[2][9][10] This is where the critical role of the stable isotope-labeled internal standard, N-Acetyl-S-(3-hydroxypropyl)-L-cysteine-D3 (3-HPMA-D3), comes into play.

The Indispensable Role of 3-HPMA-D3 as an Internal Standard

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying small molecules like 3-HPMA in complex biological matrices such as urine.[11][12][13] However, the accuracy of LC-MS/MS can be compromised by variations in sample preparation (e.g., extraction efficiency) and matrix effects (ion suppression or enhancement) during analysis.

The use of a stable isotope-labeled internal standard (SIL-IS) is the most effective way to correct for these variations. 3-HPMA-D3 is the ideal internal standard for 3-HPMA analysis for the following reasons:

• Chemical and Physical Equivalence: 3-HPMA-D3 is chemically identical to the native analyte (3-HPMA), differing only in the mass of three deuterium atoms.[14][15] This ensures it co-elutes chromatographically and behaves identically during sample extraction and ionization.

• Correction for Matrix Effects: Any suppression or enhancement of the ion signal caused by interfering substances in the urine matrix will affect both the analyte and the SIL-IS to the same degree. By calculating the ratio of the analyte signal to the SIL-IS signal, these effects are normalized, leading to highly accurate quantification.[16]

• Improved Precision and Accuracy: The use of 3-HPMA-D3 accounts for any sample loss during the preparation steps, significantly improving the precision and accuracy of the measurement.[3][6] The method's performance must be validated according to regulatory guidelines, such as those from the FDA, to ensure reliability.[12][17][18]

The diagram below illustrates the metabolic pathway leading to the formation of 3-HPMA, the target analyte for assessing acrolein exposure.

Caption: Metabolic conversion of acrolein to the urinary biomarker 3-HPMA.

Application Notes: Best Practices for Method Development

Sample Selection and Handling

• Matrix: Urine is the matrix of choice for 3-HPMA analysis due to the non-invasive nature of its collection and the relatively high concentration of the metabolite.[3][7]

• Collection: Spot urine samples are generally sufficient. First-morning voids are often preferred as they are more concentrated. For longitudinal studies, 24-hour urine collections can provide a more comprehensive measure of daily excretion.

• Storage: Urine samples should be stored at -20°C or, for long-term storage, at -80°C to ensure the stability of 3-HPMA.[3]

Sample Preparation: The Key to Robustness

While direct injection methods exist, they can lead to significant matrix effects and rapid deterioration of the analytical column and mass spectrometer.[13][19] A sample preparation step is highly recommended.

• Rationale for Extraction: Solid-phase extraction (SPE) is a common and effective technique to clean up the sample and concentrate the analyte.[3] It removes salts, proteins, and other interfering substances that can cause ion suppression.

• Internal Standard Spiking: A known amount of 3-HPMA-D3 solution must be added to every sample, calibrator, and quality control (QC) sample before any extraction steps are performed. This is crucial for the internal standard to correct for variability throughout the entire process.[3][6]

• Hydrolysis Step (Optional but Important): A portion of 3-HPMA in urine may be present as a glucuronide conjugate. To measure total 3-HPMA, an enzymatic hydrolysis step using β-glucuronidase can be incorporated before extraction.[16]

Chromatographic Separation

• Technique: Reversed-phase liquid chromatography (RPLC) is commonly used. However, due to the polar nature of 3-HPMA, hydrophilic interaction liquid chromatography (HILIC) can also be an effective alternative.[13]

• Column Choice: A C18 column is a standard choice for RPLC. The specific column dimensions and particle size should be optimized to achieve good peak shape and resolution from matrix interferences.

• Mobile Phase: A typical mobile phase consists of a gradient of water and a polar organic solvent (e.g., acetonitrile or methanol), both containing a small amount of an acid modifier like formic acid (e.g., 0.1%) to improve peak shape and ionization efficiency.[12]

Mass Spectrometric Detection

• Ionization: Electrospray ionization (ESI) in positive ion mode is generally effective for 3-HPMA.[12] However, atmospheric pressure chemical ionization (APCI) has also been successfully used.[6]

• Detection Mode: Tandem mass spectrometry (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode is essential for the required selectivity and sensitivity.[6][12] In MRM, a specific precursor ion is selected and fragmented, and a resulting product ion is monitored. This process provides two levels of mass selectivity, minimizing the chances of detecting interfering compounds.

The following table summarizes typical mass transitions for 3-HPMA and its deuterated internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode
3-HPMA	222.1	91.0 / 89.0	Positive ESI
3-HPMA-D3	225.1	91.0 / 89.0	Positive ESI
Note: Specific m/z values should be optimized on the instrument being used. The product ion m/z 91.0 corresponds to a characteristic fragment.[3][12]

Detailed Experimental Protocol: Quantification of Urinary 3-HPMA

This protocol provides a validated starting point. Researchers must perform their own method validation according to established guidelines (e.g., FDA, SWGTOX).[17][18][20]

Materials and Reagents

• 3-HPMA analytical standard (≥98% purity)

• N-Acetyl-S-(3-hydroxypropyl)-L-cysteine-D3 (3-HPMA-D3) internal standard (≥98% purity, 99% isotopic purity)

• LC-MS grade water, acetonitrile, and methanol

• Formic acid (≥99%)

• Ammonium formate

• Solid-Phase Extraction (SPE) cartridges (e.g., mixed-mode or polymeric reversed-phase)

• Calibrated pipettes, autosampler vials, and other standard laboratory glassware

Preparation of Standards

• Stock Solutions: Prepare individual stock solutions of 3-HPMA and 3-HPMA-D3 in methanol at a concentration of 1 mg/mL. Store at -20°C.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the 3-HPMA stock solution with 50:50 methanol:water to create calibration standards.

• Internal Standard Spiking Solution: Prepare a working solution of 3-HPMA-D3 at an appropriate concentration (e.g., 500 ng/mL) in 50:50 methanol:water. The final concentration in the sample should result in a robust signal.

Sample Preparation and Extraction Workflow

Caption: Step-by-step workflow for urine sample preparation using SPE.

LC-MS/MS Analysis

• LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Analytical Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-0.5 min: 2% B

  • 0.5-4.0 min: Ramp to 95% B

  • 4.0-5.0 min: Hold at 95% B

  • 5.1-6.0 min: Return to 2% B and equilibrate

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer.

• Ionization: ESI, Positive Mode.

• MRM Transitions: Monitor the transitions listed in the table in section 3.4. Dwell times and collision energies should be optimized for the specific instrument.

Data Analysis and Quantification

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio (3-HPMA / 3-HPMA-D3) against the concentration of the prepared calibrators. A linear regression with 1/x weighting is typically used.[16]

• Quantification: Determine the concentration of 3-HPMA in the unknown samples and QCs by interpolating their peak area ratios from the calibration curve.

• Normalization: To account for variations in urine dilution, it is standard practice to normalize the 3-HPMA concentration to urinary creatinine levels. The final result is typically expressed as ng or pmol of 3-HPMA per mg of creatinine.[2][12]

Conclusion: Ensuring Data Integrity in Tobacco Research

The quantification of 3-HPMA in urine is a robust and validated method for assessing human exposure to acrolein from tobacco smoke. The proper use of the stable isotope-labeled internal standard, N-Acetyl-S-(3-hydroxypropyl)-L-cysteine-D3, is not merely a recommendation but a requirement for achieving the analytical accuracy and precision demanded by modern toxicological research and regulatory science. By adhering to the principles and protocols outlined in this guide, researchers can generate high-quality, reliable data to advance our understanding of the health risks associated with tobacco use and to evaluate the efficacy of harm reduction strategies.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). (2007). Toxicological Profile for Acrolein. U.S. Department of Health and Human Services, Public Health Service. [Link]

• Alwis, K. U., deCastro, B. R., Blount, B. C., & Valentin-Blasini, L. (2012). Measurement of urinary metabolites of acrolein and crotonaldehyde in a general population of smokers and nonsmokers. Presented at the 60th ASMS Conference on Mass Spectrometry and Allied Topics. [Link]

• Harahap, Y., Pratita, D. A., & Priscilla, V. (2020). Quantification of 3-Hydroxypropyl Mercapturic Acid in the Urine of Patients with Breast Cancer to Monitor Cyclophosphamide Toxicity. Therapeutic Drug Monitoring, 42(4), 593–599. [Link]

• Conklin, D. J., et al. (2017). Biomarkers of Chronic Acrolein Inhalation Exposure in Mice: Implications for Tobacco Product-Induced Toxicity. Toxicological Sciences, 158(2), 263–274. [Link]

• Yan, W., Byrd, G. D., Brown, B. G., & Borgerding, M. F. (2008). Development and Validation of a Direct LC-MS-MS Method to Determine the Acrolein Metabolite 3-HPMA in Urine. Journal of Chromatographic Science, 46(4), 341–348. [Link]

• Semantic Scholar. (n.d.). Development and validation of a direct LC-MS-MS method to determine the acrolein metabolite 3-HPMA in urine. [Link]

• Chen, P., et al. (2018). Gut Microbial Glycerol Metabolism as an Endogenous Acrolein Source. mBio, 9(1), e02235-17. [Link]

• Carmella, S. G., et al. (2007). Quantitation of acrolein-derived (3-hydroxypropyl)mercapturic acid in human urine by liquid chromatography-atmospheric pressure chemical ionization tandem mass spectrometry: effects of cigarette smoking. Chemical Research in Toxicology, 20(6), 986–990. [Link]

• Tevis, D., et al. (2021). Acrolein but not Its Metabolite, 3-Hydroxypropylmercapturic Acid (3HPMA), Activates Vascular Transient Receptor Potential Ankyrin-1 (TRPA1): Physiological to Toxicological Implications. Toxicological Sciences, 184(2), 226–236. [Link]

• Park, S. L., et al. (2015). Mercapturic Acids Derived from the Toxicants Acrolein and Crotonaldehyde in the Urine of Cigarette Smokers from Five Ethnic Groups with Differing Risks for Lung Cancer. PLOS ONE, 10(5), e0126221. [Link]

• Shi, R., et al. (2011). Determination of Urine 3-HPMA, a Stable Acrolein Metabolite in a Rat Model of Spinal Cord Injury. Journal of Neurotrauma, 28(5), 843–851. [Link]

• DeJarnett, N., et al. (2014). Acrolein Exposure Is Associated With Increased Cardiovascular Disease Risk. Journal of the American Heart Association, 3(4), e000934. [Link]

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Application Notes & Protocols: Quantitative Analysis of Acrolein Exposure Biomarker, 3-HPMA, in Human Urine using a Deuterated Internal Standard

Introduction: The Clinical Significance of 3-Hydroxypropylmercapturic Acid (3-HPMA)

Acrolein, a highly reactive and toxic α,β-unsaturated aldehyde, is a significant environmental and industrial pollutant, as well as an endogenous product of lipid peroxidation.[1][2] It is found in cigarette smoke, automobile exhaust, and some processed foods.[3] Due to its high reactivity and volatility, direct measurement of acrolein in biological samples is challenging.[4] Consequently, clinical and toxicological research relies on the quantification of stable metabolites. One of the major and most reliable urinary biomarkers of acrolein exposure is N-acetyl-S-(3-hydroxypropyl)-L-cysteine, commonly known as 3-hydroxypropylmercapturic acid (3-HPMA).[4]

Upon entering the body, acrolein is detoxified through conjugation with glutathione (GSH).[1][5] This conjugate is then metabolized to 3-HPMA, which is stable and excreted in the urine.[2][4] The non-invasive nature of urine collection makes 3-HPMA an ideal biomarker for assessing both exogenous and endogenous acrolein exposure in large-scale clinical studies.[4] Elevated levels of 3-HPMA have been associated with a variety of pathological conditions, including cardiovascular disease, diabetes, and spinal cord injury, highlighting its importance in clinical research and drug development.[2][6][7]

This guide provides a detailed protocol for the quantitative analysis of 3-HPMA in human urine by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), employing a deuterated internal standard, N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3, to ensure accuracy and precision.

Metabolic Pathway of Acrolein to 3-HPMA

The formation of 3-HPMA is a multi-step enzymatic process that primarily involves the mercapturic acid pathway. This pathway is a crucial detoxification route for electrophilic compounds.

Caption: Metabolic conversion of acrolein to 3-HPMA for urinary excretion.

The Role of a Deuterated Internal Standard

In quantitative mass spectrometry, the use of a stable isotope-labeled internal standard is paramount for achieving high accuracy and precision. N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 serves as an ideal internal standard for 3-HPMA analysis.[8][9] It is chemically identical to the analyte but has a higher molecular weight due to the incorporation of deuterium atoms. This ensures that it co-elutes with the analyte during chromatography and experiences similar ionization efficiency and potential matrix effects in the mass spectrometer.[9] By adding a known amount of the deuterated standard to each sample, any variations during sample preparation and analysis can be normalized, leading to reliable quantification.

Experimental Protocol: Quantification of 3-HPMA in Human Urine by LC-MS/MS

This protocol is designed to be a self-validating system, incorporating principles from the FDA and ICH M10 guidelines for bioanalytical method validation.[4][10][11]

Materials and Reagents

• Analytes and Internal Standard:

  • 3-HPMA analytical standard

  • N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (Internal Standard, IS)[8][12]

• Solvents and Chemicals:

  • Methanol (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ammonium formate

  • Ultrapure water

  • Human urine (drug-free, for calibration standards and quality controls)

Preparation of Stock Solutions, Calibration Standards, and Quality Controls

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 3-HPMA and the deuterated internal standard in methanol.

• Working Solutions: Prepare serial dilutions of the 3-HPMA stock solution in 50:50 methanol:water to create working solutions for calibration standards (CS) and quality control (QC) samples. Prepare a working solution of the internal standard at an appropriate concentration.

• Calibration Standards and Quality Controls: Spike drug-free human urine with the 3-HPMA working solutions to prepare a calibration curve (e.g., 10-5000 ng/mL) and at least three levels of QC samples (low, medium, and high).

Sample Preparation (Solid-Phase Extraction)

Solid-phase extraction (SPE) is a robust method for sample clean-up and concentration.[2][13]

• Sample Pre-treatment: To 500 µL of urine sample, CS, or QC, add 20 µL of the internal standard working solution and 500 µL of 50 mM ammonium formate with 0.1% formic acid.[2]

• SPE Cartridge Conditioning: Condition an Isolute ENV+ SPE cartridge with 1 mL of methanol, followed by 1 mL of water, and 1 mL of 0.1% formic acid in water.[2]

• Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of water to remove interfering substances.

• Elution: Elute the 3-HPMA and internal standard with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in 100 µL of the initial mobile phase.

LC-MS/MS Instrumentation and Conditions

The following are typical starting conditions that should be optimized for the specific instrumentation used.

Parameter	Recommended Setting
LC System	UPLC or HPLC system
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm) or a HILIC column for polar analytes[14][15]
Mobile Phase A	0.1% Formic acid in water[15]
Mobile Phase B	0.1% Formic acid in acetonitrile[15]
Gradient Elution	Optimized to provide good peak shape and separation from matrix components.
Flow Rate	0.2-0.4 mL/min
Injection Volume	5-10 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive Mode[14]
MRM Transitions	3-HPMA: m/z 222.1 → 91.0; IS (D3): m/z 225.1 → 91.0 (Example transitions, should be optimized)[2]
Collision Energy (CE)	Optimize for each transition to achieve maximum signal intensity.
Source Parameters	Optimize gas flows, temperature, and voltages for the specific instrument.

Method Validation

A "fit-for-purpose" approach to validation is recommended, with the rigor of the validation being appropriate for the intended use of the data.[7][16] For clinical research applications supporting regulatory decisions, a full validation according to ICH M10 guidelines is expected.[5][17]

Key Validation Parameters:

• Selectivity and Specificity: Analyze at least six different lots of blank human urine to ensure no significant interferences are present at the retention time of 3-HPMA and the internal standard.

• Calibration Curve: Assess the linearity, range, and weighting model of the calibration curve. The coefficient of determination (r²) should be ≥ 0.99.

• Accuracy and Precision: Determine the intra- and inter-day accuracy (as % bias) and precision (as % coefficient of variation, CV) at a minimum of three QC levels. Acceptance criteria are typically within ±15% (±20% at the Lower Limit of Quantification, LLOQ).

• Matrix Effect: Evaluate the ion suppression or enhancement from different sources of human urine.

• Recovery: Determine the extraction efficiency of 3-HPMA and the internal standard during the SPE process.

• Stability: Assess the stability of 3-HPMA in urine under various conditions, including freeze-thaw cycles, bench-top stability, and long-term storage at -80°C.[2]

Workflow for 3-HPMA Quantification

Caption: Experimental workflow for urinary 3-HPMA analysis.

Conclusion

The quantification of urinary 3-HPMA is a valuable tool in clinical research for assessing exposure to the toxic aldehyde, acrolein. The use of a deuterated internal standard, such as N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3, coupled with a robust LC-MS/MS method, provides the necessary accuracy and precision for reliable biomarker analysis. The detailed protocol and validation framework presented here offer a comprehensive guide for researchers, scientists, and drug development professionals to implement this important bioanalytical assay in their studies. Adherence to established validation guidelines ensures the generation of high-quality data suitable for supporting critical research and regulatory decisions.

References

• U.S. Food and Drug Administration. (2025). Bioanalytical Method Validation for Biomarkers – Guidance for Industry. [Link]

• Zheng, Y., et al. (2013). Determination of Urine 3-HPMA, a Stable Acrolein Metabolite in a Rat Model of Spinal Cord Injury. Journal of Neurotrauma. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2007). Toxicological Profile for Acrolein. [Link]

• European Medicines Agency. (2022). ICH M10 on bioanalytical method validation - Scientific guideline. [Link]

• International Council for Harmonisation. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• Cleator, E., et al. (2018). Gut Microbial Glycerol Metabolism as an Endogenous Acrolein Source. mBio. [Link]

• Rupa Health. (n.d.). 3-Hydroxypropylmercapturic Acid. [Link]

• Park, S. L., et al. (2015). Acrolein Metabolites, Diabetes and Insulin Resistance. CDC Stacks. [Link]

• Conklin, D. J., et al. (2021). Acrolein but not Its Metabolite, 3-Hydroxypropylmercapturic Acid (3HPMA), Activates Vascular Transient Receptor Potential Ankyrin-1 (TRPA1): Physiological to Toxicological Implications. Toxicological Sciences. [Link]

• R&D World. (2025). Enhancing biomarker validation by defining what ‘enough’ looks like. [Link]

• Yan, W., et al. (2010). Development and validation of a direct LC-MS-MS method to determine the acrolein metabolite 3-HPMA in urine. Journal of Chromatographic Science. [Link]

• Harahap, Y., et al. (2020). Quantification of 3-Hydroxypropyl Mercapturic Acid in the Urine of Patients with Breast Cancer to Monitor Cyclophosphamide Toxicity. Therapeutic Drug Monitoring. [Link]

• Chau, C. H., et al. (2008). Validation of Analytic Methods for Biomarkers Used in Drug Development. Clinical Cancer Research. [Link]

• Yan, W., et al. (2010). Development and Validation of a Direct LC-MS-MS Method to Determine the Acrolein Metabolite 3-HPMA in Urine. Journal of Chromatographic Science. [Link]

• Lapko, V., et al. (2012). Highly selective LC-MS/MS analysis of CEMA, 3-HPMA and HBMA. CORESTA Congress. [Link]

• Mascher, D., et al. (2001). High-performance liquid chromatographic-tandem mass spectrometric determination of 3-hydroxypropylmercapturic acid in human urine. Journal of Chromatography B: Biomedical Sciences and Applications. [Link]

• Wang, L., et al. (2012). [Simultaneous determination of four mercapturic acids in human urine using solid phase extraction and liquid chromatography-tandem mass spectrometry]. Se Pu. [Link]

• Tanaka, E., et al. (2016). Recent Progress in Analytical Methods for Determination of Urinary 3-Hydroxypropylmercapturic Acid, a Major Metabolite of Acrolein. Biological & Pharmaceutical Bulletin. [Link]

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Technical Notes & Optimization

Technical Support Center: N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (HPM-Cys-D3) Analysis

Welcome to the technical support guide for the analysis of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (HPM-Cys-D3). This resource is designed for researchers and drug development professionals encountering challenges with signal intensity during the LC-MS/MS analysis of this critical internal standard. As a deuterated mercapturic acid, HPM-Cys-D3 is essential for accurately quantifying its non-labeled analogue, a key biomarker for exposure to toxicants like acrolein.[1][2] This guide provides in-depth, cause-and-effect troubleshooting to help you enhance instrument response and ensure the robustness of your bioanalytical methods.

Frequently Asked Questions (FAQs)

Q1: What is HPM-Cys-D3, and why is its signal intensity so important?

HPM-Cys-D3 is the stable isotope-labeled internal standard (SIL-IS) for N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine (HPM-Cys). In quantitative mass spectrometry, an SIL-IS is considered the "gold standard" for correcting analytical variability.[3] It is added at a known concentration to every sample at the beginning of the workflow. Because HPM-Cys-D3 is chemically almost identical to the target analyte, it experiences the same losses during sample preparation and the same degree of ion suppression or enhancement in the mass spectrometer's ion source.[3][4]

A strong, stable signal from HPM-Cys-D3 is critical because quantification relies on the ratio of the analyte's signal to the internal standard's signal.[5] If the HPM-Cys-D3 signal is weak, noisy, or absent, this ratio becomes unreliable, leading to inaccurate and imprecise quantification of the HPM-Cys biomarker.[6][7]

Q2: What are the key chemical properties of HPM-Cys-D3 that affect its LC-MS analysis?

Understanding the structure of HPM-Cys-D3 is key to optimizing its analysis. Key features include:

• High Polarity: The molecule contains a carboxylic acid, an amide, a hydroxyl group, and a thioether linkage. This makes it highly water-soluble and can lead to poor retention on traditional C18 reversed-phase columns.

• Amphoteric Nature: It possesses both an acidic functional group (carboxylic acid, pKa ~2-3) and a potentially basic site (amide). This allows for ionization in both positive and negative modes.

• Deuterium Labeling (D3): The three deuterium atoms provide a mass shift for MS detection but can sometimes cause a slight change in chromatographic retention time compared to the non-labeled analyte.[5] This "isotope effect" can be problematic if it leads to differential ion suppression.

Q3: Which ionization mode is better for HPM-Cys-D3: positive or negative electrospray ionization (ESI)?

Both ESI positive (+) and negative (-) modes are viable, but one may offer superior sensitivity.

• Negative Ion Mode (ESI-): This is often the preferred mode for mercapturic acids.[8] The carboxylic acid group readily loses a proton (deprotonates) to form a [M-H]⁻ ion, which is a very stable and efficient process, especially in mobile phases with a pH > 4.

• Positive Ion Mode (ESI+): Ionization in positive mode typically occurs through protonation, forming a [M+H]⁺ ion. While less common for this class, protonation can occur. Additionally, the formation of adducts with sodium [M+Na]⁺ or ammonium [M+NH₄]⁺ is possible. Ammonium adducts can be particularly useful and stable if intentionally promoted with mobile phase additives.[9]

Recommendation: Start your method development in negative ion mode (ESI-) , as it is generally more robust for compounds with acidic protons. However, it is always recommended to test both modes, as matrix effects and mobile phase composition can unexpectedly favor ESI+ in some cases.[10]

Troubleshooting Guide: Boosting HPM-Cys-D3 Signal Intensity

A low signal for your internal standard can derail a quantitative assay. The following sections provide a systematic approach to diagnosing and solving this issue, starting from the LC separation and moving to the mass spectrometer.

Problem Area A: Liquid Chromatography & Mobile Phase

Poor chromatography is a primary cause of low MS signal due to effects like ion suppression.

Q: My HPM-Cys-D3 peak is broad, tailing, or poorly retained. How can I fix this and improve the signal?

Poor peak shape dilutes the analyte as it enters the MS source, reducing the signal intensity at any given point and making it more susceptible to matrix effects.

Solutions:

• Optimize Mobile Phase pH: For ESI-, the mobile phase pH should ideally be about 2 units above the pKa of the carboxylic acid group to ensure it is deprotonated and interacts well with a reversed-phase column. However, this can be detrimental to retention. For ESI+, the pH should be ~2 units below the pKa of any basic site to ensure protonation. A common starting point for reversed-phase LC-MS is a pH between 2.5 and 3.5.

• Incorporate Mobile Phase Additives: The choice of additive is critical for both chromatography and ionization efficiency.[9]

  • For ESI-: Use a weak base like 5-10 mM ammonium acetate or ammonium formate. These additives help maintain a consistent pH and can improve peak shape.

  • For ESI+: Use a weak acid like 0.1% formic acid (FA). FA is an excellent proton source and is volatile, making it ideal for MS.[11] Avoid strong ion-pairing agents like trifluoroacetic acid (TFA), which are excellent for UV chromatography but cause severe signal suppression in MS.[12]

• Select an Appropriate Column: Due to its high polarity, HPM-Cys-D3 may elute near the void volume on a standard C18 column.

  • Consider an "Aqueous C18" or Polar-Endcapped Column: These columns are designed to prevent phase collapse in highly aqueous mobile phases and offer better retention for polar analytes.

  • Explore HILIC (Hydrophilic Interaction Liquid Chromatography): HILIC is an alternative chromatographic mode that excels at retaining very polar compounds. It uses a high concentration of organic solvent, which can also aid in more efficient desolvation in the ESI source.

Problem Area B: Ion Source & MS Parameters

Even with perfect chromatography, suboptimal ion source conditions will lead to a poor signal. A systematic, one-factor-at-a-time optimization is crucial.

Q: How do I systematically optimize my ESI source parameters for HPM-Cys-D3?

Source parameters control the efficiency of the three key ESI steps: droplet formation, desolvation, and ion liberation. For small, polar molecules, desolvation is often the most critical step.

dot

Caption: Logic diagram showing how derivatization improves signal.

Recommended Protocol: Derivatization with 2-picolylamine (PA)

This method converts the carboxylic acid into an amide with a pyridine moiety, which is very easily protonated in ESI+. Studies have shown this can increase signal intensity by over 100-fold. [13]

Materials:

• 2-picolylamine (PA)

• 2,2'-dipyridyl disulfide (DPDS)

• Triphenylphosphine (TPP)

• Anhydrous acetonitrile

Procedure:

• Evaporate Sample: Dry down the extracted urine sample containing HPM-Cys-D3 under a stream of nitrogen.

• Prepare Reagents: Prepare a solution in anhydrous acetonitrile containing 10 mM PA, 10 mM DPDS, and 10 mM TPP.

• Reconstitute and React: Reconstitute the dried sample extract in 50 µL of the reagent solution.

• Incubate: Vortex the sample and incubate at 60°C for 20 minutes.

• Inject: After incubation, the sample is ready for direct injection onto the LC-MS system. Analyze in ESI+ mode, looking for the [M+H]⁺ of the derivatized HPM-Cys-D3.

By following this comprehensive guide, you can systematically diagnose and resolve issues of low signal intensity for HPM-Cys-D3, leading to more robust, accurate, and reliable bioanalytical data.

References

• Schettgen, T., Musiol, A., & Kraus, T. (2011). Analysis of 18 urinary mercapturic acids by two high-throughput multiplex-LC-MS/MS methods. Journal of Chromatography B, 879(17-18), 1546-1554. [Link]

• Eggink, M., Wijtmans, M., Kretschmer, A., et al. (2010). Targeted LC–MS derivatization for aldehydes and carboxylic acids with a new derivatization agent 4-APEBA. Analytical and Bioanalytical Chemistry, 397(2), 665-675. [Link]

• Li, Y., Wang, Y., et al. (2023). Global Profiling of Urinary Mercapturic Acids Using Integrated Library-Guided Analysis. Environmental Science & Technology, 57(29), 10697-10707. [Link]

• Eggink, M., Wijtmans, M., Kretschmer, A., et al. (2010). Targeted LC-MS derivatization for aldehydes and carboxylic acids with a new derivatization agent 4-APEBA. Vrije Universiteit Amsterdam Research Portal. [Link]

• Jian, W., et al. (2011). LC-MS/MS Quantitation of Mercapturic Acid Conjugates of Lipid Peroxidation Products as Markers of Oxidative Stress. Current Protocols in Chemical Biology, 3(4), 181-193. [Link]

• Santa, T. (2011). Derivatization methods for the LC-MS/MS analyses of carboxylic acids. ResearchGate. [Link]

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• Rana, S. (2018). LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise. LCGC North America, 36(9), 618-625. [Link]

• Spectroscopy Staff. (2024). Enhancing Electrospray Ionization Mass Spectrometry with Nanobubbles. Spectroscopy Online. [Link]

• Higashi, T., & Ogawa, S. (2005). Simple and practical derivatization procedure for enhanced detection of carboxylic acids in liquid chromatography–electrospray ionization-tandem mass spectrometry. ResearchGate. [Link]

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• HALO Columns. (n.d.). BIOCLASS Mobile Phase Additive Selection for LC-MS. HALO Columns. [Link]

• Jankech, T., et al. (2024). Derivatization of carboxylic groups prior to their LC analysis – A review. Analytica Chimica Acta, 1290, 342435. [Link]

• Pitt, A. (n.d.). 10 Tips for Electrospray Ionisation LC-MS. Element Lab Solutions. [Link]

• ResearchGate. (2018). Why am I losing the signal (LCMS) for only one internal standard (deuterated drug standards, clinical testing) later in the run?. ResearchGate. [Link]

• Hsieh, Y.-C., et al. (2024). Moderate Signal Enhancement in Electrospray Ionization Mass Spectrometry by Focusing Electrospray Plume with a Dielectric Layer around the Mass Spectrometer’s Orifice. MDPI. [Link]

• Weaving, G., & Owen, L. (2006). Simultaneous Quantitation of Homocysteine, Cysteine and Methionine in Plasma and Urine by Liquid Chromatography-Tandem Mass Spectrometry. Annals of Clinical Biochemistry, 43(Pt 5), 388-394. [Link]

• Kruve, A., & Kaupmees, K. (2017). Think Negative: Finding the Best Electrospray Ionization/MS Mode for Your Analyte. Analytical Chemistry, 89(9), 5077-5084. [Link]

• Cech, N. B., & Enke, C. G. (2000). Relating Electrospray Ionization Response to Nonpolar Character of Small Peptides. Analytical Chemistry, 72(13), 2717-2723. [Link]

• Bandu, H., et al. (2021). The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS). LCGC North America, 39(7), 346-352. [Link]

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• NIST. (n.d.). L-Cysteine, N-acetyl-. NIST WebBook. [Link]

• PubChem. (n.d.). N-acetyl-S-(3-hydroxypropyl-1-methyl)-l-cysteine. PubChem. [Link]

• Alwis, K. U., et al. (2015). Simultaneous analysis of 28 urinary VOC metabolites using ultra high performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry (UPLC-ESI/MSMS). Analytical and Bioanalytical Chemistry, 407(17), 5057-5068. [Link]

• Cheever, K. L., et al. (2009). Development of an HPLC-MS Procedure for the Quantification of N-acetyl-S-(n-propyl)-l-cysteine, the Major Urinary Metabolite of 1-bromopropane in Human Urine. Journal of Chromatography B, 877(8-9), 827-832. [Link]

• Si, Y., & Wang, Y. (2016). Modified cysteine S-phosphopeptide standards for mass spectrometry-based proteomics. Journal of Mass Spectrometry, 51(8), 617-624. [Link]

• Alwis, K. U., & Blount, B. C. (1998). A rapid, sensitive method for the quantitation of N-acetyl-S-(2-hydroxyethyl)-L-cysteine in human urine using isotope-dilution HPLC-MS-MS. Journal of Analytical Toxicology, 22(2), 96-102. [Link]

• Capdevila, D. A., et al. (2020). Mass Spectrometry-Based Structural Analysis of Cysteine-Rich Metal-Binding Sites in Proteins with MetaOdysseus R Software. Journal of Proteome Research, 19(12), 4905-4916. [Link]

• Sapient. (2023). Advancing Clinical Biomarkers through Mass Spectrometry-based Discovery Proteomics. AAPS Community. [Link]

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• 13. researchgate.net [researchgate.net]

Technical Support Center: Resolving Matrix Effects with N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3

Introduction

Welcome to the technical support guide for N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (d3-HMPMA). This document is designed for researchers, scientists, and drug development professionals utilizing LC-MS/MS for quantitative bioanalysis. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to address the challenges of quantifying the important biomarker N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine (HMPMA) in complex biological matrices. HMPMA is a validated urinary biomarker for exposure to crotonaldehyde, a toxicant found in cigarette smoke and other environmental sources.[1][2][3][4] Accurate quantification is critical, and the use of a stable isotope-labeled internal standard (SIL-IS) like d3-HMPMA is the gold standard for achieving reliable results.[5]

Section 1: The Challenge: Understanding Matrix Effects

Q1: What are matrix effects and why are they a critical issue in my LC-MS/MS assay for HMPMA?

A1: Matrix effects are the alteration—suppression or enhancement—of an analyte's ionization in a mass spectrometer's source caused by co-eluting, undetected components from the biological sample (e.g., salts, lipids, phospholipids in plasma or urine).[6][7][8] This interference can significantly compromise the accuracy, precision, and reproducibility of your quantitative results.[8][9]

• Ion Suppression: This is the more common effect. Co-eluting matrix components compete with your analyte (HMPMA) and its internal standard (d3-HMPMA) for ionization. This competition reduces the efficiency of droplet formation and solvent evaporation in the ion source, leading to a decreased number of ions reaching the detector and, consequently, a lower signal.[8][10]

• Ion Enhancement: Less frequently, some matrix components can increase ionization efficiency, leading to a falsely elevated signal.

Because the composition of a biological matrix can vary significantly from one individual to another, or even within the same individual over time, matrix effects are a major source of analytical variability. Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate the evaluation of matrix effects during bioanalytical method validation.[11][12][13][14]

Caption: Figure 1: Mechanism of Ion Suppression.

Section 2: The Solution: d3-HMPMA as a Stable Isotope-Labeled Internal Standard

Q2: How does N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (d3-HMPMA) work to correct for matrix effects?

A2: A Stable Isotope-Labeled Internal Standard (SIL-IS) is considered the most effective tool to compensate for matrix effects.[5][9] d3-HMPMA is the ideal internal standard for HMPMA because it is chemically and physically almost identical to the analyte, with the only difference being the presence of three deuterium atoms, which makes it 3 Daltons heavier.

This near-identical nature ensures that:

• It co-elutes chromatographically with the endogenous HMPMA.

• It experiences the exact same degree of ion suppression or enhancement as HMPMA during the ionization process.

• It has similar extraction recovery during sample preparation.

By adding a known, fixed concentration of d3-HMPMA to every standard, quality control (QC), and unknown sample, quantification is based on the ratio of the analyte peak area to the internal standard peak area. Since both signals are suppressed or enhanced to the same extent, the ratio remains constant and accurate, effectively normalizing the variability caused by the matrix.[5]

Caption: Figure 2: Ratiometric Correction Workflow.

Section 3: Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during method development, validation, and sample analysis.

Issue Cluster 1: Inconsistent Internal Standard Response

Q3: My d3-HMPMA peak area is highly variable across my analytical run (>15% CV). What are the likely causes and how can I fix this?

A3: A stable internal standard response is the foundation of a robust assay. High variability points to issues in sample preparation or the analytical system.

• Cause 1: Inaccurate Pipetting: Inconsistent addition of the d3-HMPMA spiking solution is a common culprit.

  • Solution: Verify the calibration of your pipettes. Use a fresh aliquot of the IS spiking solution. When possible, add the IS in a larger volume of a solvent compatible with your extraction method to minimize the impact of small volume errors.

• Cause 2: Sample Preparation Inconsistency: Problems during extraction can lead to variable loss of both analyte and IS.

  • Solution: If using Solid Phase Extraction (SPE), ensure cartridges are conditioned and washed consistently. Check for breakthrough (analyte eluting during the wash step). If using Liquid-Liquid Extraction (LLE), ensure consistent vortexing times and complete phase separation.

• Cause 3: Autosampler Issues: Inconsistent injection volumes or sample precipitation in the autosampler vial can cause variability.

  • Solution: Check the autosampler for air bubbles in the syringe or lines. Ensure your final sample extract solvent is strong enough to keep the analyte and IS fully dissolved, especially if samples are sitting in the autosampler for an extended period.

• Cause 4: Ion Source Instability: A dirty or unstable ion source will produce an erratic signal.

  • Solution: Clean the ion source, capillary, and cone/orifice as per the manufacturer's instructions.[15] Monitor the IS signal in real-time during a direct infusion to check for stability.

Issue Cluster 2: Failing Matrix Effect Validation

Q4: I am following the regulatory guidelines to assess matrix effects, but my IS-normalized Matrix Factor is not meeting the acceptance criteria (e.g., CV > 15%). What should I investigate?

A4: The Matrix Factor (MF) quantitatively assesses the impact of the matrix.[7][16] Per regulatory guidance, it is typically calculated by comparing the analyte response in post-extraction spiked matrix from multiple sources to the response in a neat solution.[17] The Internal Standard (IS) Normalized MF is the key parameter and is calculated as:

IS Normalized MF = (MF of Analyte) / (MF of IS)

An ideal IS-normalized MF is close to 1.0, with a coefficient of variation (CV) across at least 6 different matrix lots of ≤15%.[17]

Parameter	Formula	Acceptance Criteria (Typical)
Matrix Factor (MF)	Peak Area in Matrix / Peak Area in Neat Solution	Should be consistent
IS Normalized MF	MF of Analyte / MF of IS	CV ≤ 15% from ≥ 6 sources

• Cause 1: Differential Matrix Effects: Although rare with a co-eluting SIL-IS, it's possible that HMPMA and d3-HMPMA are not experiencing the exact same matrix effect. This can happen if there is a slight chromatographic separation due to the deuterium isotope effect.

  • Solution: Optimize your chromatography. A slower gradient or a different column chemistry might improve the co-elution. Ensure you have at least 15-20 data points across the chromatographic peak for both analyte and IS for accurate integration.

• Cause 2: Inadequate Sample Cleanup: If the sample extract is too "dirty," the level of matrix components may be so high that the ionization process becomes non-linear or erratic, affecting the IS's ability to compensate.

  • Solution: Improve your sample preparation method. Switch from a simple protein precipitation to a more selective technique like SPE or LLE.[10] Optimize wash steps in your SPE protocol to better remove interfering phospholipids.

• Cause 3: Contribution from Endogenous HMPMA: The "blank" matrix used for post-extraction spiking may not be truly blank and could contain endogenous levels of HMPMA, which would artificially inflate the "Peak Area in Matrix" for the analyte but not the IS, skewing the MF calculation.

  • Solution: Screen multiple lots of blank matrix and select the one with the lowest endogenous HMPMA levels. Alternatively, use a surrogate matrix (like charcoal-stripped urine) for validation experiments, though this must be justified.[18]

Issue Cluster 3: Crosstalk and Isotopic Contribution

Q5: I'm seeing a small peak in my HMPMA analyte channel when I inject a sample containing only the d3-HMPMA internal standard. What is this and is it a problem?

A5: This phenomenon is known as "crosstalk" or isotopic contribution and is common with SIL-IS.

• Cause 1: In-source Fragmentation: The d3-HMPMA molecule might fragment in the ion source back to a mass that is monitored for the unlabeled HMPMA.

  • Solution: This is less common and usually indicates harsh source conditions. Try optimizing source parameters like temperature and voltages to achieve softer ionization.

• Cause 2: Isotopic Purity of the Standard: More commonly, the d3-HMPMA standard is not 100% pure. It may contain a small percentage of d0, d1, or d2-labeled molecules. The mass spectrometer cannot distinguish between endogenous HMPMA (d0) and the d0 impurity in your IS.

  • Solution: This is generally acceptable if the contribution is low and consistent. The FDA guidance suggests that the response of the analyte in a zero sample (blank matrix + IS) should be less than 20% of the response at the Lower Limit of Quantification (LLOQ).[18] If the contribution is too high, you may need to source a higher purity standard or raise your LLOQ.

Section 4: Experimental Protocol: Assessing Matrix Factor

This protocol outlines the standard post-extraction spiking method to quantitatively determine the matrix factor as recommended by regulatory agencies.[16][19]

Objective: To determine if the presence of biological matrix components affects the ionization of HMPMA and to verify that d3-HMPMA adequately corrects for this effect.

Materials:

• Blank biological matrix (e.g., urine) from at least 6 unique sources/lots.

• HMPMA and d3-HMPMA reference standards.

• Neat solution (e.g., mobile phase or reconstitution solvent).

Procedure:

• Prepare Three Sets of Samples at two concentrations (Low QC and High QC):

  • Set 1 (Neat Solution): Spike HMPMA and d3-HMPMA into the neat solution. This represents the baseline response (100% ionization).

  • Set 2 (Post-Extraction Spike): Process blank matrix from each of the 6 sources through your entire extraction procedure. Spike the final, clean extract with HMPMA and d3-HMPMA at the same concentrations as Set 1.

  • Set 3 (Blank Matrix): Process blank matrix from each of the 6 sources with your extraction procedure and spike only with the neat solution (no analyte or IS). This is to check for interferences.

• Analysis: Inject all samples onto the LC-MS/MS system and record the peak areas for both HMPMA and d3-HMPMA.

• Calculations: For each of the 6 matrix lots:

  • Analyte Peak Area (Set 2) / Average Analyte Peak Area (Set 1) = MF(Analyte)

  • IS Peak Area (Set 2) / Average IS Peak Area (Set 1) = MF(IS)

  • MF(Analyte) / MF(IS) = IS-Normalized MF

• Evaluation:

  • Calculate the mean, standard deviation, and coefficient of variation (CV%) for the IS-Normalized MF across the 6 lots.

  • The CV% should be ≤ 15%.

References

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. [Link]

• Bioanalytical method validation - Scientific guideline. European Medicines Agency (EMA). [Link]

• Mei, H., Hsieh, Y., Nardo, C., Xu, X., Wang, G., Korfmacher, W. A., & Olah, T. V. (2003). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis. [Link]

• Trufelli, H., Famiglini, G., & Cappiello, A. (2011). Matrix Effect Management in Liquid Chromatography Mass Spectrometry: The Internal Standard Normalized Matrix Effect. Bioanalysis. [Link]

• Reid, M. J., & Joyce, A. P. (2012). European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say?. Bioanalysis. [Link]

• Guideline on bioanalytical method validation. European Medicines Agency (EMA). [Link]

• Matrix Factor Determination with the Waters Regulated Bioanalysis System Solution. Waters Corporation. [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum. [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects. Waters Corporation. [Link]

• Souverain, S., Rudaz, S., & Veuthey, J. L. (2004). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America. [Link]

• LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. ResolveMass Laboratories Inc. [Link]

• The essence of matrix effects for chromatographic assays. European Bioanalysis Forum. [Link]

• Bioanalytical method validation emea. Slideshare. [Link]

• 3-Hydroxypropylmercapturic Acid. Rupa Health. [Link]

• Goniewicz, M. L., Smith, D. M., Edwards, K. C., Blount, B. C., Caldwell, K. L., Feng, J., ... & Hatsukami, D. K. (2019). Increased Levels of the Acrolein Metabolite 3-Hydroxypropyl Mercapturic Acid in the Urine of e-Cigarette Users. Nicotine & Tobacco Research. [Link]

• Matrix-effect-in-bioanalysis-an-overview. International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

• Gosetti, F., Mazzucco, E., Gennaro, M. C., & Marengo, E. (2010). Overcoming Matrix Effects in Liquid Chromatography–Mass Spectrometry. Analytica Chimica Acta. [Link]

• Xia, Y. Q., & Jemal, M. (2009). Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography. American Pharmaceutical Review. [Link]

• Park, S. L., Carmella, S. G., Chen, M., Patel, Y., Stram, D. O., Haiman, C. A., ... & Hecht, S. S. (2015). Mercapturic Acids Derived from the Toxicants Acrolein and Crotonaldehyde in the Urine of Cigarette Smokers from Five Ethnic Groups with Differing Risks for Lung Cancer. PLOS ONE. [Link]

• LCMS Troubleshooting Tips. Shimadzu Scientific Instruments. [Link]

• Mercapturic Acids Derived from the Toxicants Acrolein and Crotonaldehyde in the Urine of Cigarette Smokers from Five Ethnic Groups with Differing Risks for Lung Cancer. PubMed. [Link]

• Hewavitharana, A. K. (2011). Matrix Effects and Application of Matrix Effect Factor. Critical Reviews in Analytical Chemistry. [Link]

• Mercapturic Acids Derived from the Toxicants Acrolein and Crotonaldehyde in the Urine of Cigarette Smokers from Five Ethnic Groups with Differing Risks for Lung Cancer. PLOS ONE. [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. U.S. Food and Drug Administration (FDA). [Link]

• Bioanalytical Method Validation. U.S. Food and Drug Administration (FDA). [Link]

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• FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Outsourced Pharma. [Link]

• Quantitative determination of N-acetyl(-L-)cysteine derivatives in human urine by tandem mass spectrometry. PubMed. [Link]

• N-Acetyl-S-(3-hydroxypropyl)-L-cysteine. SIELC Technologies. [Link]

• Rapid detection and characterization of in vitro and urinary N-acetyl-L-cysteine conjugates using quadrupole-linear ion trap mass spectrometry and polarity switching. PubMed. [Link]

• N-acetyl-S-(3-hydroxypropyl-1-methyl)-l-cysteine. PubChem. [Link]

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• 19. waters.com [waters.com]

Technical Support Center: Troubleshooting Peak Tailing for N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3

Welcome to the technical support guide for resolving chromatographic issues with N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3. This resource is designed for researchers, scientists, and drug development professionals encountering peak tailing, a common challenge when analyzing polar, acidic compounds. This guide provides a logical, step-by-step approach to diagnose and resolve these issues, ensuring the integrity and accuracy of your analytical results.

Frequently Asked Questions (FAQs)

FAQ 1: What is peak tailing and how do I measure it?

Peak tailing is a common form of peak asymmetry where the latter half of a chromatographic peak is broader than the front half.[1][2][3] In an ideal separation, a peak should be symmetrical, resembling a Gaussian distribution. Tailing can compromise resolution, especially for closely eluting compounds, and complicate accurate peak integration and quantification.[4]

This asymmetry is quantitatively measured using the Tailing Factor (Tf) or Asymmetry Factor (As) . The most common calculation is the USP Tailing Factor (T), calculated at 5% of the peak height.

Formula: T = W₀.₀₅ / (2f)

• W₀.₀₅: The full peak width at 5% of the maximum peak height.

• f: The distance from the peak's leading edge to the peak maximum at 5% height.

Tailing Factor (T)	Peak Shape	Interpretation
T = 1.0	Symmetrical	Ideal peak shape.
T > 1.2	Tailing	Significant asymmetry is present.[5]
T > 1.5	Severe Tailing	Unacceptable for most quantitative assays, requires immediate troubleshooting.[2]
T < 1.0	Fronting	The front of the peak is broader than the tail; this is a different issue, often related to column overload or poor sample solvent.[1][6]

FAQ 2: Why is my N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 peak tailing?

The primary cause of peak tailing for this specific analyte is most often unwanted secondary interactions between the molecule and the stationary phase.[2][4]

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 is an N-acyl-L-amino acid containing a carboxylic acid group.[7][8] In reversed-phase chromatography, which uses silica-based columns, the silica surface contains residual silanol groups (Si-OH).[3][9] At a typical mobile phase pH (above ~3.5), these silanol groups can become ionized (Si-O⁻), creating negatively charged sites.[10]

Simultaneously, the carboxylic acid on your analyte can be deprotonated (ionized) to a carboxylate (COO⁻). However, the key interaction causing tailing is often with the silanol groups themselves, which can act as secondary retention sites.[2][11] Basic functional groups are particularly prone to strong interactions with ionized silanols, but polar acidic compounds can also be affected.[2][9] This secondary interaction is a different, stronger retention mechanism than the desired hydrophobic interaction with the C18 chains, causing some analyte molecules to be retained longer and elute slowly, resulting in a tail.[9][11]

Caption: Mechanism of Peak Tailing for Polar Analytes.

FAQ 3: How can I quickly determine if the problem is chemical interaction or a physical/system issue?

A simple diagnostic test can help differentiate between chemical issues (secondary interactions) and physical problems (e.g., column voids, extra-column volume).

Diagnostic Protocol: Neutral Marker Injection

• Prepare a Standard: Prepare a solution of a small, neutral, and unretained or weakly retained molecule. Uracil is a common choice for reversed-phase systems.

• Injection: Inject this standard using your current chromatographic method.

• Analysis:

  • Symmetrical Peak: If the neutral marker gives a sharp, symmetrical peak, the tailing issue is almost certainly chemical in nature and specific to your analyte's interaction with the column. Proceed to FAQ 4.

  • Tailing Peak: If the neutral marker also tails, the problem is likely physical. This could be a void at the head of the column, a partially blocked frit, or excessive extra-column volume in your HPLC system (e.g., long tubing, poorly made connections).[3][5][12] In this case, proceed to FAQ 5 and FAQ 6.

FAQ 4: How do I fix peak tailing caused by secondary silanol interactions?

If you've determined the issue is chemical, the goal is to minimize the unwanted interactions between your analyte and the stationary phase. This is most effectively done by optimizing the mobile phase.

Solution 4.1: Mobile Phase pH Optimization (Most Effective)

The most powerful tool to reduce tailing for an acidic analyte is to lower the mobile phase pH.[4][5] By operating at a pH at least 1.5-2 units below the analyte's pKa, you ensure its carboxylic acid group is fully protonated (-COOH) and neutral.[13] This minimizes its ability to interact with the active silanol sites.[2] Simultaneously, a low pH (e.g., 2.5-3.0) suppresses the ionization of the acidic silanol groups on the silica surface, further reducing their activity.[4][14]

Experimental Protocol: Mobile Phase pH Adjustment

• Determine pKa: The pKa of the carboxylic acid on the N-acetyl-cysteine backbone is approximately 2-3.

• Prepare Buffers: Prepare the aqueous portion of your mobile phase with buffers effective in the pH 2.5-4.0 range. Formate (pKa ~3.75) and phosphate (pKa₁ ~2.15) are common choices.[15] Ensure the buffer concentration is adequate (typically 10-25 mM).[4][14]

• Test pH Levels:

  • Start with your current mobile phase and record the tailing factor.

  • Adjust the aqueous portion to pH 3.5 and re-equilibrate the system. Run the sample and record the tailing factor.

  • Adjust to pH 3.0. Re-equilibrate and repeat.

  • Adjust to pH 2.7. Re-equilibrate and repeat.

• Analyze Results: Compare the chromatograms. You should observe a significant improvement in peak symmetry as the pH is lowered.

Table 2: Example Data - Effect of Mobile Phase pH on Tailing Factor

Mobile Phase pH	Analyte State	Silanol State	Expected Tailing Factor (T)
6.0	Deprotonated (COO⁻)	Partially Ionized (Si-O⁻)	> 2.0 (Severe Tailing)
4.0	Partially Protonated	Partially Ionized	~1.6 (Moderate Tailing)
3.0	Mostly Protonated (COOH)	Mostly Protonated (Si-OH)	~1.3 (Improved)
2.7	Fully Protonated (COOH)	Fully Protonated (Si-OH)	≤ 1.2 (Acceptable)

Solution 4.2: Increase Buffer Strength

A higher buffer concentration (e.g., 25-50 mM) can sometimes help improve peak shape.[5] The buffer ions can compete with the analyte for interaction with the active silanol sites, effectively "masking" them and reducing the opportunity for secondary retention.[3]

Solution 4.3: Use a High-Purity, End-Capped Column

Modern HPLC columns are often manufactured with high-purity silica that has fewer metal impurities and a lower concentration of acidic silanol groups.[16][17] Furthermore, a process called "end-capping" is used to chemically bond a small, non-polar group (like trimethylsilyl) to many of the residual silanols, making them inert.[2][3][18] If you are using an older column, switching to a modern, high-purity, fully end-capped column designed for polar analytes can dramatically improve peak shape.[3][4]

FAQ 5: What if optimizing the mobile phase isn't enough? Could my column be the problem?

Yes. Over time, columns can become contaminated or degraded, leading to poor peak shape for all analytes.[5][19] Strong sample matrices can introduce contaminants that bind irreversibly to the stationary phase, creating new active sites that cause tailing.[3] Physical degradation, such as a void at the column inlet, can also cause peak distortion.[3][4]

Protocol: Column Washing and Regeneration

If you suspect column contamination, a rigorous washing procedure may restore performance. Always disconnect the column from the detector before flushing with strong solvents. For improved cleaning, the flow direction can be reversed.[20]

• Flush Buffer: Wash with 10-20 column volumes of your mobile phase without the buffer salts (e.g., water/acetonitrile mixture). This prevents buffer precipitation in the next steps.[20][21]

• Aqueous Flush: Flush with 20 column volumes of 100% HPLC-grade water.

• Organic Flush (Polar): Flush with 20 column volumes of 100% Methanol.

• Organic Flush (Non-Polar): Flush with 20 column volumes of 100% Acetonitrile.

• Strong Solvent Flush (for stubborn contaminants): Flush with 20 column volumes of Isopropanol (IPA).[20][21]

• Re-equilibration:

  • Flush with 10 column volumes of your intermediate organic solvent (e.g., Methanol or Acetonitrile).

  • Flush with 10-20 column volumes of your mobile phase (with buffer) until the baseline is stable.[21]

• Test Performance: Re-inject your neutral marker and analyte standards to assess if peak shape has improved. If not, the column may be permanently damaged and require replacement.[5]

FAQ 6: Could my HPLC system be causing the tailing?

While less common for a single analyte, issues with the HPLC instrument itself can contribute to peak broadening and tailing for all peaks in a chromatogram. This is known as extra-column dispersion or extra-column volume (ECV) .[12][22][23]

ECV is the volume within the system outside of the column itself, including the injector, connecting tubing, and detector flow cell.[12][24] Excessive ECV allows the analyte band to spread out before and after it passes through the column, leading to broader, more asymmetrical peaks.[12][23]

Quick Checks for System Issues:

• Tubing: Ensure the tubing connecting the injector, column, and detector is as short as possible and has a narrow internal diameter (e.g., 0.005" or 0.12 mm).[25]

• Fittings: Check all fittings to ensure they are properly seated and not creating dead volumes. A poorly made connection can be a significant source of peak tailing.[23]

• Detector Settings: Ensure the detector's data acquisition rate (sampling rate) is fast enough to accurately define the peak. A slow rate can artificially broaden a sharp peak.[24]

Troubleshooting Workflow

Caption: Logical workflow for troubleshooting peak tailing.

References

• How to fix asymmetrical chromatography peaks? - Cytiva Life Sciences. (2024, September 1). Available at: [Link]

• Extending the Lifetime of Your Reverse Phase Columns: Cleaning and Regeneration Techniques - Millennial Scientific. (2025, April 3). Available at: [Link]

• The Cleaning and Regeneration of Reversed-Phase HPLC Columns - Chemass. Available at: [Link]

• Column Volume and Extra-Column Volume - Phenomenex. (2025, July 23). Available at: [Link]

• Peak Tailing in HPLC - Element Lab Solutions. Available at: [Link]

• Peak Tailing In Chromatography: Troubleshooting Basics - GMP Insiders. Available at: [Link]

• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. (2019, November 12). Available at: [Link]

• Tailing Peaks in HPLC: A Practical Guide to Causes, Effects, and Solutions - uHPLCs. (2025, April 19). Available at: [Link]

• Extra-Column Volume in HPLC - Element Lab Solutions. Available at: [Link]

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• Regeneration of reversed phase HPLC columns - TECHNICAL NOTES. Available at: [Link]

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• HPLC Column Cleaning and Regeneration | PDF - Scribd. Available at: [Link]

• Control pH During Method Development for Better Chromatography - Agilent. Available at: [Link]

• What Causes Peak Tailing in HPLC? - Chrom Tech, Inc. (2025, October 28). Available at: [Link]

• Exploring the Role of pH in HPLC Separation - Moravek. Available at: [Link]

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• Separation Artifacts III: Secondary-Retention Effects in Reversed-Phase Chromatography. Available at: [Link]

• Effects of Buffer Capacity in LC, Part 2: Visualization of pH Changes Inside the Column. (2020, February 1). Available at: [Link]

• Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II. Available at: [Link]

• What is the effect of free silanols in RPLC and how to reduce it? - Pharma Growth Hub. (2023, November 23). Available at: [Link]

• A Guide to HPLC and LC-MS Buffer Selection. Available at: [Link]

• Peak symmetry, asymmetry and their causes in HPLC - Lösungsfabrik. (2017, June 23). Available at: [Link]

• Overcoming Peak Tailing of Basic Analytes in Silica Type A Stationary Phases in RP. Available at: [Link]

• ACE News - HPLC. Available at: [Link]

• Discover the Art of Buffer selection in HPLC Development part 2 - PharmaCores. (2025, February 9). Available at: [Link]

• N-acetyl-S-(3-hydroxypropyl-1-methyl)-l-cysteine | C9H17NO4S | CID 107774684. Available at: [Link]

• Showing metabocard for N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine (HMDB0341493) - Human Metabolome Database. (2023, March 30). Available at: [Link]

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optimizing LC gradient for N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 separation

Guide Focus: Chromatographic Separation of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3

Welcome to the technical support center for advanced liquid chromatography applications. This guide, structured as a series of frequently asked questions (FAQs) and troubleshooting workflows, is designed for researchers, analytical scientists, and drug development professionals. It provides in-depth, field-proven insights into optimizing the liquid chromatography (LC) gradient for the separation of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (NAHPMC-D3) and its unlabeled analogue.

As a deuterated stable isotope-labeled internal standard, NAHPMC-D3 is critical for the accurate quantification of its parent compound, a key mercapturic acid biomarker.[1][2][3] Mercapturic acids are metabolic end-products of glutathione conjugation and serve as crucial biomarkers for assessing exposure to a wide range of environmental and occupational toxicants.[1][4]

The primary analytical challenge stems from the inherent polarity of this molecule, which complicates retention and separation using conventional chromatographic techniques. This guide will address these challenges head-on, providing both foundational knowledge and actionable troubleshooting strategies.

Section 1: Frequently Asked Questions (FAQs) - Method Development & Optimization

This section addresses common questions encountered during the initial setup and refinement of an LC method for NAHPMC-D3.

Q1: What are the key chemical properties of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine that influence LC separation?

A: Understanding the molecule's structure is the foundation of effective method development. N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine is a highly polar, water-soluble compound.[5][6] Its key functional groups dictate its chromatographic behavior:

• Carboxylic Acid (-COOH): This acidic group can be ionized (negatively charged) or neutral depending on the mobile phase pH. Suppressing its ionization by using an acidic mobile phase (e.g., pH < 4) is crucial in reversed-phase chromatography to increase hydrophobicity and retention.[7]

• Hydroxyl (-OH) and Acetyl (-NHCOCH₃) Groups: These polar moieties contribute to the molecule's high hydrophilicity, making it a prime candidate for Hydrophilic Interaction Liquid Chromatography (HILIC).[8]

• Thioether (-S-) Linkage: While less polar than the other groups, it contributes to the overall molecular properties.

The combination of these groups results in a molecule that is poorly retained on traditional C18 columns under typical reversed-phase conditions.[8][9]

Property	Value / Description	Chromatographic Implication
Molecular Formula	C₉H₁₄D₃NO₄S[10][11]	-
Molecular Weight	~238.32 g/mol [10][11]	A small molecule, well-suited for LC-MS analysis.
Analyte Class	Mercapturic Acid, N-acyl-L-amino acid[1][6]	Highly polar and water-soluble.
Key Functional Groups	Carboxylic acid, Hydroxyl, Amide, Thioether	Prone to poor retention in reversed-phase; good candidate for HILIC.
Isotopic Label	Deuterium (D3)	Used as an internal standard for mass spectrometry; should have nearly identical chromatographic behavior to the unlabeled analyte.[12][13]

Q2: Which chromatography column is better for this separation: Reversed-Phase (RP) or HILIC?

A: Both techniques can be successful, but they operate on different principles and present distinct advantages and challenges.

• Reversed-Phase (RP) Chromatography: While standard C18 columns will provide minimal retention, modern RP columns with polar-embedded or polar-endcapped phases (often labeled "AQ") are designed for use with highly aqueous mobile phases and can effectively retain polar analytes like mercapturic acids.[14] This approach is often preferred for its robustness and familiarity in many labs.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative and often provides superior retention for highly polar compounds.[8] It utilizes a polar stationary phase (e.g., amide, silica, or zwitterionic) and a high-organic mobile phase.[15][16] The analyte partitions into a water-enriched layer on the stationary phase surface, leading to retention. HILIC is highly compatible with mass spectrometry due to the high organic content of the mobile phase, which facilitates efficient desolvation and ionization.[8]

Recommendation: Start with a polar-modified reversed-phase column (e.g., C18 AQ type). If retention remains insufficient, or if you require orthogonal separation, HILIC is the superior choice.

Q3: What are the recommended starting mobile phase and gradient conditions for a Reversed-Phase method?

A: The goal is to maximize the polarity of the mobile phase to promote interaction with the non-polar stationary phase.

• Mobile Phase A (Aqueous): Water with an acidic modifier. 0.1% Formic Acid is the most common choice as it effectively lowers the pH to ~2.7, suppressing the ionization of the analyte's carboxylic acid group and any residual acidic silanols on the column's stationary phase, which dramatically improves peak shape.[17][18][19]

• Mobile Phase B (Organic): Acetonitrile or Methanol, also containing 0.1% Formic Acid to maintain consistent pH. Acetonitrile often yields sharper peaks and lower backpressure.

• Initial Gradient Conditions: Start with a very low percentage of organic solvent. A typical scouting gradient might look like this:

Time (min)	% Mobile Phase B (Organic)	Comment
0.0	2% - 5%	Hold at low organic to maximize retention at the start.
10.0	50% - 70%	A moderate slope to elute the analyte and matrix components.
12.0	95%	Ramp up to wash the column of strongly retained compounds.
14.0	95%	Hold to ensure column is clean.
14.1	2% - 5%	Return to initial conditions.
18.0	2% - 5%	Re-equilibrate the column for the next injection.

Expert Tip: If your analyte elutes at or near the void volume even at 2% organic, your column is not suitable. You must switch to a more retentive phase (e.g., a different polar-embedded column) or transition to HILIC.

Q4: What are the recommended starting mobile phase and gradient conditions for a HILIC method?

A: HILIC operates in a reversed manner to RP-LC; high organic concentration increases retention.

• Mobile Phase A (Aqueous): Water with a buffer. 10 mM Ammonium Formate or Ammonium Acetate (pH adjusted with formic acid if needed) is a common choice. The salt is critical in HILIC as it helps maintain the stability of the aqueous layer on the stationary phase and improves peak shape.[20]

• Mobile Phase B (Organic): Acetonitrile with the same buffer concentration as Mobile Phase A.

• Initial Gradient Conditions: Start with a very high percentage of organic solvent. A typical HILIC scouting gradient:

Time (min)	% Mobile Phase A (Aqueous)	Comment
0.0	5%	Start with high organic (95% Acetonitrile) for strong retention.
10.0	40% - 50%	Increase the aqueous component to elute analytes.
12.0	60%	A final wash to elute any highly polar compounds.
14.0	60%	Hold for wash.
14.1	5%	Rapidly return to initial high-organic conditions.
20.0	5%	Crucial: HILIC requires a longer re-equilibration time than RP.

Expert Tip: In HILIC, the sample solvent is critical. Dissolving your sample in a solvent stronger (i.e., with more water) than the initial mobile phase can cause significant peak distortion or a complete loss of retention.[21] Always try to dissolve your final sample in a solution that matches or is weaker (higher organic percentage) than your starting mobile phase.

Q5: My analyte is a deuterated internal standard. Should it co-elute with the unlabeled analyte?

A: Ideally, yes. A stable isotope-labeled internal standard (SIL-IS) is considered the "gold standard" for quantitative mass spectrometry because it has nearly identical chemical and physical properties to the analyte.[13][22] This means it should experience the same extraction recovery, ionization efficiency (or suppression), and chromatographic retention.[12][13]

However, a small separation, known as an "isotopic effect," can sometimes occur, where the deuterated standard elutes slightly earlier than the unlabeled compound in reversed-phase chromatography. This is generally acceptable as long as the separation is minimal and does not affect the integration of either peak. The key is that both compounds experience the same matrix effects, which is ensured by their close elution.[22][23]

Section 2: Troubleshooting Common Separation Issues

This section provides a systematic approach to diagnosing and resolving common problems encountered during method optimization.

Q6: I'm observing poor peak shape (tailing or fronting). What are the causes and solutions?

A: Poor peak shape compromises resolution and integration accuracy. A logical troubleshooting process is essential. First, determine if the issue affects all peaks or only your analyte of interest.

Caption: A logical workflow for troubleshooting poor peak shape.

• Peak Tailing: This is the most common issue for amine- and acid-containing compounds. For NAHPMC, it is often caused by secondary interactions between the analyte and the silica stationary phase.[24]

  • Solution: Ensure your mobile phase is sufficiently acidic (e.g., 0.1% formic acid). This protonates residual silanol groups on the silica surface, minimizing unwanted ionic interactions. Column overload can also cause tailing; try injecting a 1:10 dilution of your sample to check for this.[18][24]

• Peak Fronting: This is typically a sign of column overload or an injection solvent that is much stronger than the mobile phase.[25]

  • Solution: Dilute your sample. Crucially, ensure your sample is dissolved in a solvent that is as close as possible to the initial mobile phase composition.[18] Injecting a sample in pure methanol into a mobile phase with 2% methanol will cause severe distortion.

Q7: My analyte is eluting too early in Reversed-Phase. How can I increase retention?

A: This is the classic problem for polar analytes in RP-LC. Here is a workflow to improve retention.

Caption: Decision workflow for improving polar analyte retention.

• Decrease Organic Content: The first step is to reduce the percentage of acetonitrile or methanol in your mobile phase to the lowest practical limit (e.g., 1-5%).[14]

• Use 100% Aqueous Mobile Phase: If decreasing the organic content is not enough, you can attempt to use a 100% aqueous mobile phase. Warning: This will cause "phase collapse" on traditional C18 columns, leading to a sudden and irreversible loss of retention. You must use a column specifically designed for these conditions (e.g., polar-embedded or polar-endcapped).[14]

• Change Column Chemistry: If mobile phase adjustments fail, the column is not suitable. Switch to a column with a different stationary phase that offers better retention for polar compounds, such as a phenyl-hexyl or a different brand of polar-modified C18.[9][18]

• Switch to HILIC: If sufficient retention cannot be achieved in reversed-phase, HILIC is the definitive solution.[8]

Q8: I'm seeing retention time drift during my analytical run. What should I check?

A: Retention time stability is critical for reliable quantification. Drifting retention times usually point to one of three issues:

• Insufficient Column Equilibration: This is the most common cause, especially in HILIC. The stationary phase requires a significant volume of mobile phase (10-20 column volumes) to fully equilibrate to the initial gradient conditions between injections.[15]

  • Solution: Lengthen the post-run equilibration time in your gradient program.

• Mobile Phase Issues: The mobile phase may be changing over time.

  • Solution: Check if your mobile phases were freshly prepared. If using buffered solutions, ensure there is no microbial growth. If you are mixing solvents online, verify the pump's proportioning valve is working correctly.[26]

• Temperature Fluctuations: Column temperature significantly affects retention time.

  • Solution: Always use a thermostatically controlled column compartment and ensure it is set to a stable temperature (e.g., 30-40 °C).

Problem	Potential Cause	Solution
Poor Peak Shape (Tailing)	Secondary silanol interactions	Use acidic mobile phase (0.1% formic acid).[18]
Column overload	Dilute sample or reduce injection volume.[24]
Poor Peak Shape (Fronting)	Sample solvent mismatch	Dissolve sample in initial mobile phase composition.[18][25]
Poor Retention (RP-LC)	Analyte is too polar for the phase	Decrease % organic; switch to a polar-modified "AQ" column; switch to HILIC.[14]
Retention Time Drift	Insufficient column equilibration	Increase equilibration time at the end of the gradient.
Mobile phase composition changing	Prepare fresh mobile phase; check pump performance.[26]
Temperature fluctuations	Use a column oven and ensure a stable temperature.
Inconsistent Retention (HILIC)	Sample solvent effect	Ensure sample solvent is weaker than or matches the mobile phase.[21]
Insufficient equilibration	HILIC requires longer equilibration times than RP-LC.[15]

Section 3: Experimental Protocols

These protocols provide validated starting points for your method development. They should be adapted based on your specific instrumentation and analytical goals.

Protocol 1: Initial Method Development using Reversed-Phase LC

This protocol is designed as a starting point for separating NAHPMC-D3 on a polar-modified C18 column.

• Column Selection: Use a high-quality, polar-endcapped or polar-embedded C18 column (e.g., Waters Acquity BEH C18, Agilent ZORBAX Eclipse Plus C18, Phenomenex Kinetex Polar C18), typically 100 mm x 2.1 mm, with ≤ 2.7 µm particles.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% (v/v) formic acid in HPLC-grade water.

  • Mobile Phase B: 0.1% (v/v) formic acid in HPLC-grade acetonitrile.

• LC System Parameters:

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 35 °C

  • Injection Volume: 2-5 µL

• Gradient Program:

  • 0.0 min -> 2% B

  • 1.0 min -> 2% B

  • 8.0 min -> 60% B

  • 9.0 min -> 95% B

  • 11.0 min -> 95% B

  • 11.1 min -> 2% B

  • 15.0 min -> 2% B (Equilibration)

• Sample Preparation: Reconstitute the final sample extract in a solution matching the initial mobile phase conditions (e.g., 98% Water / 2% Acetonitrile with 0.1% Formic Acid).[18]

Protocol 2: Initial Method Development using HILIC

This protocol is a starting point for separating NAHPMC-D3 when reversed-phase methods fail to provide adequate retention.

• Column Selection: Use a HILIC column with an amide or zwitterionic phase (e.g., Waters Acquity BEH Amide, Agilent InfinityLab Poroshell 120 HILIC-Z[15]), typically 100 mm x 2.1 mm, with ≤ 2.7 µm particles.

• Mobile Phase Preparation:

  • Mobile Phase A: 10 mM ammonium formate in HPLC-grade water with 0.1% formic acid.

  • Mobile Phase B: HPLC-grade acetonitrile.

• LC System Parameters:

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 1-3 µL

• Gradient Program:

  • 0.0 min -> 95% B

  • 1.0 min -> 95% B

  • 8.0 min -> 50% B

  • 9.0 min -> 50% B

  • 9.1 min -> 95% B

  • 15.0 min -> 95% B (Equilibration)

• Sample Preparation: Reconstitute the final sample extract in a high-organic solvent (e.g., 90% Acetonitrile / 10% Water). This is critical to ensure good peak shape and retention.[8][21]

References

• Al-Asmari, A. I., et al. (2018). Analysis of 18 urinary mercapturic acids by two high-throughput multiplex-LC-MS/MS methods. Journal of Chromatography B. Available at: [Link]

• Li, X., et al. (2023). Global Profiling of Urinary Mercapturic Acids Using Integrated Library-Guided Analysis. ACS Publications. Available at: [Link]

• Waters Corporation. Assessing the Chromatographic Performance of Small Polar Compounds when Using HILIC-based LC-MS Chromatography for Metabolomic Studies. Available at: [Link]

• Jian, W., et al. (2011). LC-MS/MS Quantitation of Mercapturic Acid Conjugates of Lipid Peroxidation Products as Markers of Oxidative Stress. Current Protocols in Chemical Biology. Available at: [Link]

• Alwis, K. U., et al. (2016). Mercapturic acids: recent advances in their determination by liquid chromatography/mass spectrometry and their use in toxicant metabolism studies and in occupational and environmental exposure studies. Biomarkers. Available at: [Link]

• ResolveMass Laboratories Inc. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Available at: [Link]

• Agilent Technologies. (2023). Mastering HILIC-Z Separation for Polar Analytes. Available at: [Link]

• Theodoridis, G., et al. (2012). Quantitative profiling of polar primary metabolites using hydrophilic interaction ultrahigh performance liquid chromatography-tandem mass spectrometry. Journal of Chromatography A. Available at: [Link]

• HILIC–UHPLC–MS as a Tool for Metabolomics Study. The Applications Book. Available at: [Link]

• ResolveMass Laboratories Inc. Deuterated Standards for LC-MS Analysis. Available at: [Link]

• MicroSolv Technology Corporation. Troubleshooting Problems With Poor HPLC Results Before Examining the Column. Available at: [Link]

• Wikipedia. Internal standard. Available at: [Link]

• Cooke, R. R., et al. (2015). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. ResearchGate. Available at: [Link]

• Dolan, J. W. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. Available at: [Link]

• Jones, D. P., et al. (2011). A rapid LC-FTMS method for analysis of cysteine, cystine and cysteine/cystine steady-stateredox potential in human plasma. NIH Public Access. Available at: [Link]

• Ucci, A. (2019). A Tail of Two Peaks: Troubleshooting Poor Peak Shape. Agilent Technologies. Available at: [Link]

• PubChem. N-acetyl-S-(3-hydroxypropyl-1-methyl)-l-cysteine. National Center for Biotechnology Information. Available at: [Link]

• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. Available at: [Link]

• Taylor, T. (2013). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. LCGC International. Available at: [Link]

• Pharma Now. Chromatography Techniques for Polar Analytes: Column Selection Guide. Available at: [Link]

• Waters Corporation. (2024). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. Available at: [Link]

• Agilent Technologies. Quantitation of Cystine and Identification of Related Metabolites in White Blood Cells Using a High Resolution Accurate Mass LC/MS Approach. Available at: [Link]

• Human Metabolome Database. Showing metabocard for N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine (HMDB0341493). Available at: [Link]

• Gstöttner, C., et al. (2022). Quantitative analysis of the glutathione pathway cellular metabolites by targeted liquid chromatography‐tandem mass spectrometry. ResearchGate. Available at: [Link]

• Ohtsu, I., et al. (2019). Development of high-throughput quantitative analytical method for L-cysteine-containing dipeptides by LC-MS/MS toward its fermentative production. AMB Express. Available at: [Link]

• National Institute of Standards and Technology. L-Cysteine, N-acetyl-. NIST Chemistry WebBook. Available at: [Link]

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Technical Support Center: Troubleshooting Poor Recovery of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3

Welcome to the technical support center for N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the recovery of this deuterated internal standard in their bioanalytical assays. As a Senior Application Scientist, I will provide in-depth, field-proven insights to help you diagnose and resolve these issues effectively. Our approach is grounded in scientific principles to ensure the integrity and trustworthiness of your experimental results.

Frequently Asked Questions (FAQs)

Q1: I'm observing consistently low recovery of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3. What are the most likely causes?

Low recovery of your deuterated internal standard can stem from several stages of your analytical workflow. The most common culprits are issues within sample preparation, chromatographic conditions, or the mass spectrometry settings. It is also possible that the internal standard itself is degrading during the process. A systematic approach is crucial to pinpoint the exact cause.

Here is a logical workflow to begin your troubleshooting:

Caption: Initial troubleshooting workflow for low internal standard recovery.

Troubleshooting Guides

Section 1: Sample Preparation Issues

Sample preparation is a critical step where significant analyte loss can occur. The complexity of biological matrices like plasma and urine necessitates efficient extraction and cleanup.[1]

Q2: How can I determine if my Solid-Phase Extraction (SPE) protocol is the cause of low recovery?

Solid-Phase Extraction is a powerful technique for cleaning up complex samples, but an unoptimized protocol can lead to poor recovery. Mercapturic acids, like your analyte, are polar compounds, and choosing the right SPE chemistry and elution conditions is key.[1][2] Mixed-mode SPE, which utilizes both reversed-phase and ion-exchange mechanisms, is often effective for extracting such analytes from urine.[3][4]

• Sorbent Screening:

  • Test different SPE sorbents. Good starting points for polar analytes include mixed-mode cation exchange (for analytes with a positive charge at low pH) or polymeric reversed-phase sorbents.[5]

  • Condition the SPE cartridges according to the manufacturer's instructions. This usually involves washing with methanol and then equilibrating with an aqueous solution similar to your sample matrix.[5]

• Load and Wash Optimization:

  • Ensure your sample is at the correct pH before loading to maximize retention on the sorbent. For ion-exchange mechanisms, the pH should be adjusted to ensure your analyte is charged.[6]

  • During the wash step, use a solvent that is strong enough to remove interferences but weak enough to not elute your analyte. You can test different percentages of organic solvent in your wash solution.[5]

• Elution Optimization:

  • The elution solvent must be strong enough to disrupt the interaction between your analyte and the sorbent.[5] For reversed-phase, this means a higher percentage of organic solvent. For ion-exchange, this involves changing the pH or ionic strength to neutralize your analyte.[6][7]

  • Test different elution solvents and volumes. Sometimes, a "soak" step, where the elution solvent is left on the cartridge for a few minutes, can improve recovery.[8]

The following diagram illustrates a decision tree for optimizing your SPE method:

Caption: Decision tree for troubleshooting low SPE recovery.

Q3: Could protein precipitation be the problem?

Protein precipitation is a simpler and faster method than SPE, but it can be less efficient at removing matrix components and may lead to co-precipitation of the analyte.

• Choice of Solvent: Acetonitrile is generally more effective than methanol for precipitating proteins.[9]

• Solvent-to-Sample Ratio: A ratio of at least 3:1 (solvent to sample) is typically recommended for efficient protein removal.[9]

• Temperature: Performing the precipitation at a lower temperature can sometimes improve efficiency.

• Analyte Stability: Ensure that your internal standard is stable in the chosen precipitation solvent.

Q4: What about Liquid-Liquid Extraction (LLE)?

LLE can be effective, but its success is highly dependent on the choice of extraction solvent and the pH of the aqueous phase.

• Solvent Selection: The polarity of the extraction solvent should be optimized to selectively extract your analyte while leaving interferences behind.

• pH Adjustment: The pH of the sample should be adjusted to ensure your analyte is in a neutral form, making it more soluble in the organic extraction solvent.[10]

• Salting Out: Adding a salt to the aqueous phase can increase the partitioning of your analyte into the organic phase.[11]

Section 2: Chromatographic Issues

Poor chromatography can lead to what appears to be low recovery due to poor peak shape, co-elution with interfering compounds, or retention time shifts.

Q5: My peak shape is poor (tailing or fronting). How does this affect recovery and how can I fix it?

Poor peak shape leads to inaccurate integration, which can be misinterpreted as low recovery.[12] Peak tailing for polar, acidic compounds like mercapturic acids can occur due to interactions with active sites on the column.[12]

• Mobile Phase pH: Ensure the mobile phase pH is appropriate to keep your analyte in a single ionic state.

• Column Choice: Consider a column with a different stationary phase, such as a biphenyl phase, which can offer different selectivity for polar compounds.[13]

• Injection Solvent: The injection solvent should be weaker than the mobile phase to prevent peak distortion.

Q6: I suspect co-elution with an endogenous compound is suppressing the signal of my internal standard. How can I confirm and resolve this?

Co-elution with matrix components can lead to ion suppression in the mass spectrometer, resulting in a lower signal for your internal standard.[14][15]

• Post-Column Infusion Experiment: Infuse a constant flow of your internal standard solution into the LC eluent after the analytical column while injecting a blank, extracted matrix sample. A dip in the baseline signal at the retention time of your analyte indicates ion suppression.

• Modify Chromatographic Conditions:

  • Adjust the gradient profile to better separate your internal standard from the interfering peak.

  • Try a different column chemistry to alter the selectivity of the separation.[13]

Section 3: Mass Spectrometry Issues

Even with perfect sample preparation and chromatography, issues within the mass spectrometer can lead to poor signal and apparent low recovery.

Q7: How can I be sure my mass spectrometer is properly tuned for N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3?

Optimal mass spectrometer settings are crucial for achieving good sensitivity.

• Source Parameters: Optimize the electrospray ionization (ESI) source parameters, including capillary voltage, gas flows, and temperature.

• Fragmentation: Ensure you are using the most abundant and stable fragment ions for your multiple reaction monitoring (MRM) transitions. The fragmentation of N-acetyl-cysteine derivatives can involve losses of water, and cleavage of the side chain.[11][16][17][18] A common fragmentation pathway involves the neutral loss of the N-acetyl-cysteine moiety.

Q8: Could in-source decay of metabolites be causing interference?

Yes, it has been reported that some metabolites of cysteine and N-acetylcysteine can decompose in the ion source of the mass spectrometer, creating artifact peaks that can interfere with the quantification of the analyte of interest.[14][15] If you observe unexpected peaks near your internal standard, this could be a possibility. In such cases, improving chromatographic separation is essential.[14]

Section 4: Analyte Stability

The stability of your deuterated internal standard throughout the entire analytical process is paramount for accurate quantification.

Q9: How can I assess the stability of my internal standard during sample storage and preparation?

You should perform stability experiments under conditions that mimic your experimental workflow.[9]

• Freeze-Thaw Stability: Analyze aliquots of your internal standard in the biological matrix after several freeze-thaw cycles.

• Bench-Top Stability: Let your internal standard sit in the matrix on the benchtop for a period of time that reflects your typical sample preparation time before analysis.

• Post-Preparative Stability: Assess the stability of the extracted sample in the autosampler over the expected duration of an analytical run.

Q10: Is it possible that enzymes in my biological samples are degrading the internal standard?

Yes, enzymatic degradation is a potential issue, especially in plasma samples.[19][20]

• Use of Inhibitors: Collect blood samples in tubes containing protease inhibitors.[19]

• Immediate Processing: Process samples as quickly as possible after collection, and keep them on ice.

• Acidification: Acidifying the sample can help to denature enzymes and improve the stability of some analytes.

Quantitative Troubleshooting Guide

The following table provides acceptable ranges for recovery and matrix effects based on regulatory guidelines, and can be used to quantitatively assess your method's performance.[21][22][23]

Parameter	Acceptance Criteria	Potential Cause if Out of Range	Recommended Action
Recovery	Consistent and reproducible, ideally >70%	Inefficient extraction, analyte degradation	Optimize SPE/LLE, check analyte stability
Matrix Effect	Matrix factor should be between 0.8 and 1.2	Ion suppression or enhancement from co-eluting matrix components	Improve chromatographic separation, use a more efficient sample cleanup method
Precision (%CV)	Within-run and between-run precision should be ≤15%	Inconsistent sample preparation, instrument variability	Standardize all steps of the protocol, check instrument performance
Accuracy (%Bias)	Should be within ±15% of the nominal concentration	Inaccurate calibration standards, poor internal standard performance	Prepare fresh standards, investigate internal standard issues

References

• Analyte Recovery in LC-MS/MS Bioanalysis: An Old Issue Revisited - PMC - NIH. (2022, January 28). Retrieved from [Link]

• Evaluation of Mixed-Mode Ion Exchange SPE for the Extraction of Opioids from Human Urine by UHPLC-MS/MS - Chromatography Today. (2020, November 23). Retrieved from [Link]

• SPE Method Development Tips and Tricks - Agilent. (n.d.). Retrieved from [Link]

• Quantitative interference by cysteine and N-acetylcysteine metabolites during the LC-MS/MS bioanalysis of a small molecule - PubMed. (2009, August 1). Retrieved from [Link]

• Bioanalytical Method Validation of ANDAs- What the Assessor Looks For - FDA. (n.d.). Retrieved from [Link]

• ICH HARMONISED GUIDELINE GUIDELINE for BIOANALYTICAL METHOD VALIDATION (Draft version, Endorsed on 26. (2019, February 26). Retrieved from [Link]

• ICH guideline M10 on bioanalytical method validation and study sample analysis_Step 5 - EMA. (2022, July 25). Retrieved from [Link]

• A REVIEW ON THE ADVANCEMENTS IN THE FIELD OF MERCAPTURIC ACIDS AND THE DEVELOPMENT OF AN ULTRA- HIGH-PERFORMANCE LIQUID CHROMATO. (n.d.). Retrieved from [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC - NIH. (n.d.). Retrieved from [Link]

• Analysis of urine for drugs of abuse using mixed-mode solid-phase extraction and gas chromatography-mass spectrometry - PubMed. (n.d.). Retrieved from [Link]

• Troubleshooting Low Recovery Rates in Chromatographic Analysis - WelchLab. (2025, February 21). Retrieved from [Link]

• Quantitative Interference by Cysteine and N-Acetylcysteine Metabolites During the LC-MS/MS Bioanalysis of a Small Molecule - R Discovery. (2009, August 1). Retrieved from [Link]

• 7 Tips to Improve Solid Phase Extraction (SPE) Recovery - PromoChrom Technologies. (2021, May 28). Retrieved from [Link]

• Solid Phase Extraction (SPE) For Forensic Testing - YouTube. (2017, August 22). Retrieved from [Link]

• QuickStart Guide to SPE - Biotage. (n.d.). Retrieved from [Link]

• Optimizing Elution Conditions To Improve SPE Performance - Blogs - News - alwsci. (2025, August 12). Retrieved from [Link]

• Immobilization protects enzymes from plasma-mediated inactivation - PMC - NIH. (2023, October 25). Retrieved from [Link]

• The mercapturic acid pathway - Taylor & Francis Online. (n.d.). Retrieved from [Link]

• HPLC Troubleshooting Guide. (n.d.). Retrieved from [Link]

• Resolution and quantitation of mercapturic acids derived from crotonaldehyde, methacrolein, and methyl vinyl ketone in the urine of smokers and non-smokers - PMC - NIH. (n.d.). Retrieved from [Link]

• LCQ MS/MS spectra of the [MH] ions of (A) NAc-cysteine-N,OMe and (B)... - ResearchGate. (n.d.). Retrieved from [Link]

• Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. (n.d.). Retrieved from [Link]

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• Troubleshooting for LC-MS/MS | Request PDF - ResearchGate. (2025, November 23). Retrieved from [Link]

• The mercapturic acid pathway - PubMed. (2020, January 16). Retrieved from [Link]

• Degradation and Stabilization of Peptide Hormones in Human Blood Specimens | PLOS One - Research journals. (n.d.). Retrieved from [Link]

• (PDF) The mercapturic acid pathway - ResearchGate. (n.d.). Retrieved from [Link]

• Guide to achieving reliable quantitative LC-MS measurements. (n.d.). LGC. Retrieved from [Link]

• Influence of Blood Collection Methods and Long-Term Plasma Storage on Quorum-Sensing Peptide Stability | ACS Omega - ACS Publications. (2020, June 22). Retrieved from [Link]

• Side-chain fragmentation of alkylated cysteine residues in electron capture dissociation mass spectrometry - PubMed. (n.d.). Retrieved from [Link]

• Liquid chromatography tandem mass spectrometry method for determination of N-acetylcysteine in human plasma using an isotope-labeled internal standard - PubMed. (n.d.). Retrieved from [Link]

• Recommendations for the generation, quantification, storage and handling of peptides used for mass spectrometry-based assays. (n.d.). Retrieved from [Link]

• Separation and quantification of N-acetyl-l-cysteine and N-acetyl-cysteine-amide by HPLC with fluorescence detection. - Semantic Scholar. (n.d.). Retrieved from [Link]

• A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC - NIH. (n.d.). Retrieved from [Link]

• LC-MS/MS procedure for the simultaneous determination of N-acetyl-S-(1-naphthyl)cysteine and N-acetyl-S-(2-napthyl)cysteine in human urine - PubMed. (2018, February 1). Retrieved from [Link]

• Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry with Collision-Induced Dissociation - PMC - NIH. (2019, April 23). Retrieved from [Link]

• Fragmentation of the deprotonated ions of peptides containing cysteine, cysteine sulfinic acid, cysteine sulfonic acid, aspartic acid, and glutamic acid - PubMed. (n.d.). Retrieved from [Link]

• Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting - PMC - NIH. (n.d.). Retrieved from [Link]

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N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 stability issues in solution

Technical Support Center: N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3

A Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical support for handling N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3, a critical deuterated internal standard used in quantitative mass spectrometry. Understanding its stability is paramount for generating accurate and reproducible data. This document addresses common stability issues, provides detailed troubleshooting protocols, and explains the underlying chemical principles to ensure the integrity of your analytical standards.

Section 1: Understanding the Molecule's Chemistry

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 is a derivative of the amino acid cysteine.[1] Its structure contains several key functional groups that influence its stability:

• Thioether (Sulfide) Linkage: The sulfur atom is bonded to two carbon atoms. While generally more stable than a free thiol (like in cysteine), thioethers can be susceptible to oxidation, especially under harsh conditions.[2][3][4]

• N-Acetyl Group: The acetylated amine is an amide, which can be susceptible to hydrolysis (deacetylation) under strong acidic or basic conditions.[5][6]

• Carboxylic Acid: This group can participate in acid-base reactions and influences the molecule's overall solubility and charge state at different pH values.

• Deuterium (D3) Label: The three deuterium atoms are located on the methyl group attached to the carboxylic acid, forming a methyl ester.[7] Stable isotope labels are critical for internal standards, but their stability is not absolute and requires careful management to prevent H/D exchange.[8][9][10][11]

Understanding these features is the first step in diagnosing and preventing degradation in your solutions.

Section 2: Troubleshooting Guide & FAQs

This section addresses common problems encountered during the use of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 in a question-and-answer format.

Q1: My internal standard (IS) peak area is consistently decreasing in my autosampler vials during a long run. What is the likely cause?

A: This is a classic sign of short-term instability. The most common culprits are pH, temperature, and oxidative stress.

• pH Effects: The compound is most stable in slightly acidic to neutral conditions (pH 5-7). Basic conditions (pH > 8) can accelerate the oxidation of the thioether group and potentially promote other degradation pathways.[12] Strongly acidic conditions can lead to hydrolysis of the N-acetyl group over time.[5][12][13]

• Temperature: Room temperature storage in an autosampler for extended periods (e.g., >24 hours) can be detrimental. Many N-acetylcysteine derivatives show significant degradation when heated.[12] If possible, use a cooled autosampler set to 4-10°C.

• Oxidation: The thioether group is susceptible to oxidation.[3] This can be accelerated by the presence of dissolved oxygen, trace metal ions (like Cu²⁺) in your solvents or matrix, or exposure to light.[12][14] Using freshly prepared solutions with high-purity solvents can mitigate this.

Q2: What is the optimal solvent for preparing my stock and working solutions?

A: For stock solutions, a high-purity aprotic solvent such as methanol or acetonitrile is recommended.[8] These solvents are less reactive than protic solvents (like water) and minimize the risk of hydrolysis or H/D exchange. Store stock solutions tightly sealed in amber vials at -20°C or -80°C for long-term stability.[8]

For working solutions, the ideal solvent is often the initial mobile phase of your chromatographic method or a solvent that is fully compatible with it.[8] This ensures good peak shape and compatibility with the analytical system. If aqueous solutions are required, use a buffer to maintain a stable pH between 5 and 7 and prepare them fresh daily.

Q3: I see an unexpected peak in my chromatogram that seems related to my internal standard. What could it be?

A: You are likely observing a degradation product. Based on the chemistry of N-acetylcysteine derivatives, potential degradation products include:

• Sulfoxide: The most common oxidation product, where the thioether sulfur is oxidized to a sulfoxide (S=O). This adds 16 amu to the mass of the parent molecule.

• Deacetylated Analog: Hydrolysis of the N-acetyl group results in S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3. This removes 42 amu from the parent molecule.

• Disulfide Dimers: While less likely for a thioether than a free thiol, oxidative conditions can sometimes lead to more complex reactions, including the formation of dimers if other reactive species are present.[12]

Confirming the identity of these peaks often requires high-resolution mass spectrometry to determine their exact mass.

Q4: Can I store my aqueous working solutions in the refrigerator for several days?

A: It is strongly discouraged. In general, aqueous peptide and amino acid derivative solutions have limited shelf life, even when refrigerated.[15] Peptides and derivatives containing cysteine are particularly unstable in solution. For maximum accuracy and reproducibility, prepare fresh aqueous working solutions daily from a frozen, non-aqueous stock solution.[8] If you must store them, storage at 4°C for more than 24-48 hours should be validated with a stability study.[8]

Q5: Does the deuterium label on my standard ever exchange with protons from the solvent?

A: While the D3 label on the methyl ester group is generally stable, H/D exchange is a known issue with deuterated standards, especially under certain conditions.[9][10][11] Exchange can be catalyzed by acidic or basic conditions or the presence of certain metal catalysts.[11] Using aprotic solvents for stock solutions and maintaining a neutral pH in aqueous solutions minimizes this risk.[8][13] The stability of the label should always be considered, as exchange would lead to an inaccurate IS response.[11]

Section 3: Protocols for Ensuring Stability

Adherence to validated protocols is crucial for maintaining the integrity of your internal standard.

Protocol 3.1: Preparation of Stable Stock and Working Solutions

• Equilibration: Before opening, allow the vial of solid N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 to warm to room temperature in a desiccator. This prevents condensation of atmospheric moisture onto the solid.[8][15]

• Stock Solution Preparation (e.g., 1 mg/mL):

  • Accurately weigh the required amount of the standard.

  • Dissolve it in a high-purity, aprotic solvent (e.g., LC-MS grade Methanol or Acetonitrile) in a Class A volumetric flask.[8]

  • Sonicate briefly if necessary to ensure complete dissolution.

• Storage of Stock Solution:

  • Aliquot the stock solution into smaller volumes in amber glass vials with PTFE-lined caps. This avoids repeated freeze-thaw cycles of the main stock.

  • Purge the headspace of the vials with an inert gas like nitrogen or argon to minimize exposure to oxygen.

  • Store aliquots at –20°C for short-term (weeks) or –80°C for long-term (months) storage.[8]

• Working Solution Preparation:

  • On the day of analysis, remove one aliquot of the stock solution and allow it to warm to room temperature.[8]

  • Prepare working solutions by diluting the stock solution with a suitable solvent, typically the mobile phase or a compatible buffer (pH 5-7).[8]

  • Crucially, prepare only the volume needed for the day's analysis. Discard any unused aqueous working solution at the end of the day.

Protocol 3.2: Performing a Benchtop Stability Assessment

This protocol helps you determine the stability of your IS in the specific conditions of your assay (e.g., in the autosampler).

• Sample Preparation: Prepare at least three replicates of your quality control (QC) samples (low and high concentrations) in the same biological matrix as your study samples. Spike these QCs with the internal standard at its working concentration.[8]

• Time Zero (T0) Analysis: Analyze these freshly prepared QC samples immediately. This establishes the baseline peak area ratio (Analyte Area / IS Area).[8]

• Incubation: Leave an identical set of prepared QC samples in the autosampler under the same conditions as a typical analytical run (e.g., 20°C for 24 hours).

• Time X (TX) Analysis: After the desired time interval, re-analyze the incubated QC samples.

• Data Evaluation: Calculate the mean peak area ratio for the incubated samples and compare it to the T0 baseline. The stability is generally considered acceptable if the mean value is within ±15% of the T0 value.[8]

Parameter	Condition	Acceptance Criteria	Reference
Bench-Top Stability	Room Temperature for X hours	Mean response ratio at TX should be within ±15% of T0	[8]
Freeze-Thaw Stability	Minimum of 3 cycles (-20°C or -80°C to RT)	Mean response ratio after cycles should be within ±15% of T0	[8]
Long-Term Stability	-20°C or -80°C for X weeks/months	Mean response ratio at TX should be within ±15% of T0	[8]

Table 1: Summary of typical stability experiments and acceptance criteria for internal standards.

Section 4: Visualization of Key Processes

Visual aids can help clarify complex processes like troubleshooting and chemical degradation.

Troubleshooting Workflow

This diagram outlines a logical sequence for diagnosing instability issues with your internal standard.

Caption: A decision tree for troubleshooting internal standard instability.

Potential Degradation Pathways

This diagram illustrates the primary chemical transformations that can lead to the degradation of the internal standard.

Caption: Major degradation pathways for the internal standard.

References

• Landvatter, S. W. (2013). Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. 2nd International Conference and Exhibition on Metabolomics & Systems Biology. Retrieved from [Link]

• Glauser, M., et al. (2020). Stability Study of Parenteral N-Acetylcysteine, and Chemical Inhibition of Its Dimerization. Pharmaceuticals, 13(9), 209. Retrieved from [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Retrieved from [Link]

• Acanthus Research. (2022). Designing Stable Isotope Labeled Internal Standards. Retrieved from [Link]

• Davison, A. S., et al. (2016). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Journal of Analytical Methods in Chemistry, 2016, 8159353. Retrieved from [Link]

• Krsteska, L. (2022). Degradation pathway of N -Acetyl L - Cysteine as antioxidant in liquid formulations? ResearchGate. Retrieved from [Link]

• Wu, C., et al. (2006). Stability of thioester intermediates in ubiquitin-like modifications. Protein Science, 15(6), 1436-1443. Retrieved from [Link]

• Uttamsingh, V., & Anders, M. W. (1999). Acylase I-catalyzed deacetylation of N-acetyl-L-cysteine and S-alkyl-N-acetyl-L-cysteines. Chemical Research in Toxicology, 12(10), 937-944. Retrieved from [Link]

• Li, Y., et al. (2016). Oxidation of N-Acetylcysteine (NAC) under Nanosecond-Pulsed Non-Thermal Dielectric Barrier Discharge Plasma. Plasma Chemistry and Plasma Processing, 36, 1037-1048. Retrieved from [Link]

• ResearchGate. (n.d.). N acetylcysteine forced degradation study. Retrieved from [Link]

• National Cancer Institute. (2017). Recommendations for the generation, quantification, storage and handling of peptides used for mass spectrometry-based assays. CPTAC Assay Development Working Group. Retrieved from [Link]

• Ashenhurst, J. (2015). Thiols And Thioethers. Master Organic Chemistry. Retrieved from [Link]

• Aruoma, O. I., et al. (2006). The chemistry and biological activities of N-acetylcysteine. Biochimica et Biophysica Acta (BBA) - General Subjects, 1760(1), 4-15. Retrieved from [Link]

• Giles, G. I., & Jacob, C. (2002). The basics of thiols and cysteines in redox biology and chemistry. Biological Chemistry, 383(3-4), 375-388. Retrieved from [Link]

• TENDER, T., et al. (2020). Reaction of N-Acetylcysteine with Cu2+: Appearance of Intermediates with High Free Radical Scavenging Activity: Implications for Anti-/Pro-Oxidant Properties of Thiols. International Journal of Molecular Sciences, 21(23), 9123. Retrieved from [Link]

• Google Patents. (2020). CN112129844A - Acetylcysteine degradation product and preparation method and application thereof.

• PubChem. (n.d.). N-acetyl-S-(3-hydroxypropyl-1-methyl)-l-cysteine. Retrieved from [Link]

• Baldwin, A. D., & Kiick, K. L. (2011). Tunable degradation of maleimide-thiol adducts in reducing environments. Bioconjugate Chemistry, 22(10), 1946-1953. Retrieved from [Link]

• Trivedi, M. V., Laurence, J. S., & Siahaan, T. J. (2009). The role of thiols and disulfides in protein chemical and physical stability. Current Protein & Peptide Science, 10(6), 614-625. Retrieved from [Link]

• Noszál, B., et al. (2000). Population, Acid−Base, and Redox Properties of N-Acetylcysteine Conformers. Journal of Medicinal Chemistry, 43(11), 2176-2182. Retrieved from [Link]

• Pant, A., et al. (2021). Protocol for determining protein cysteine thiol redox status using western blot analysis. STAR Protocols, 2(2), 100561. Retrieved from [Link]

• ResearchGate. (2021). For full amino acid quantification via HPLC, what is/are the internal standards I should use? Retrieved from [Link]

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minimizing ion suppression for N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3

Welcome to the technical support center for the analysis of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (NA-HPMA-D3). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and answers to frequently asked questions (FAQs) regarding the quantitative analysis of this deuterated internal standard, with a core focus on minimizing and managing ion suppression in liquid chromatography-mass spectrometry (LC-MS) applications.

Introduction: The Challenge of Ion Suppression

In quantitative bioanalysis, ion suppression is a persistent challenge where the ionization efficiency of a target analyte is compromised by co-eluting matrix components.[1] This phenomenon can lead to reduced sensitivity, poor accuracy, and unreliable results. NA-HPMA-D3, as a deuterated internal standard for its unlabeled analogue (a mercapturic acid), is employed to compensate for these matrix effects. The fundamental assumption is that the deuterated standard will co-elute and experience the same degree of ion suppression as the analyte, thus maintaining a constant analyte-to-internal standard response ratio.

However, this assumption can be compromised. The "deuterium isotope effect" can cause the deuterated standard to elute slightly earlier than the non-deuterated analyte, particularly in high-resolution ultra-performance liquid chromatography (UPLC) systems.[2][3] If this separation occurs in a region of significant matrix interference, the analyte and internal standard will experience differential ion suppression, leading to inaccurate quantification. This guide provides a systematic approach to identifying, troubleshooting, and minimizing these effects.

Frequently Asked Questions (FAQs)

Q1: What is N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 and why is it used?

A1: N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (NA-HPMA-D3) is a stable isotope-labeled version of its corresponding mercapturic acid. It is primarily used as an internal standard (IS) in quantitative LC-MS/MS bioanalysis. The key advantage of using a stable isotope-labeled IS is that its chemical and physical properties are nearly identical to the analyte of interest. This allows it to co-elute and experience similar matrix effects, thereby providing a reliable means to correct for variations in sample preparation and ion suppression.

Q2: I'm observing a lower-than-expected signal for NA-HPMA-D3 in my samples compared to my standards prepared in solvent. What could be the cause?

A2: This is a classic symptom of ion suppression. Components from your biological matrix (e.g., salts, phospholipids from plasma, urea from urine) are likely co-eluting with your internal standard and interfering with its ionization in the mass spectrometer's ion source. This reduces the number of ions that reach the detector, resulting in a decreased signal. The troubleshooting guides below provide detailed steps to address this.

Q3: My analyte-to-internal standard ratio is inconsistent across different samples, even though I'm using a deuterated standard. Why is this happening?

A3: This points to differential ion suppression. While NA-HPMA-D3 is designed to mimic the analyte, the deuterium isotope effect can cause a slight shift in retention time.[2][3] If this shift, even if small, places the internal standard in a different region of co-eluting matrix components than the analyte, they will be affected differently by ion suppression, leading to inconsistent response ratios. The key is to either improve sample cleanup to remove these interferences or optimize chromatography to separate both the analyte and IS from the suppression zone.

Q4: Can the choice of mobile phase additives affect ion suppression for NA-HPMA-D3?

A4: Absolutely. Mobile phase additives play a critical role in both chromatography and ionization efficiency.

• Acidic Modifiers (e.g., Formic Acid, Acetic Acid): These are commonly used in reversed-phase chromatography to improve peak shape by protonating acidic analytes. For NA-HPMA-D3, which contains a carboxylic acid group, an acidic mobile phase (pH 3-4) is generally recommended. Formic acid is often preferred over trifluoroacetic acid (TFA), as TFA is a known strong ion-suppressing agent in ESI-MS.[3][4]

• Buffers (e.g., Ammonium Acetate, Ammonium Formate): These can help maintain a stable pH and improve reproducibility. For polar compounds like NA-HPMA-D3, especially when using HILIC columns, these buffers are essential for good peak shape and retention.

Troubleshooting Guides

Guide 1: Diagnosing and Visualizing Ion Suppression

Before you can solve the problem, you must confirm its presence and identify where it occurs in your chromatogram. The post-column infusion experiment is the gold standard for this.

Objective: To identify retention time regions where co-eluting matrix components cause ion suppression.

Materials:

• LC-MS/MS system

• Syringe pump

• T-junction and requisite tubing

• Solution of NA-HPMA-D3 (e.g., 50 ng/mL in mobile phase)

• Blank, extracted matrix sample (e.g., plasma or urine processed without the analyte or IS)

Procedure:

• System Setup: Connect the LC column outlet to one arm of the T-junction. Connect the syringe pump containing the NA-HPMA-D3 solution to the second arm. Connect the third arm to the mass spectrometer's ion source.

• Establish a Stable Baseline: Begin the chromatographic gradient without an injection. Start the syringe pump to infuse the NA-HPMA-D3 solution at a low, constant flow rate (e.g., 5-10 µL/min). This will produce a stable, elevated baseline signal for the NA-HPMA-D3 mass transition.

• Inject Blank Matrix: Once the baseline is stable, inject a prepared blank matrix sample.

• Monitor the Signal: Monitor the NA-HPMA-D3 signal throughout the chromatographic run. Any significant drop in the baseline indicates a region of ion suppression.

Interpreting the Results: The resulting chromatogram will show "suppression zones." If your analyte or NA-HPMA-D3 elutes within one of these zones, your quantitation is likely compromised.

Caption: Workflow for post-column infusion experiment.

Guide 2: Optimizing Sample Preparation

The most effective way to combat ion suppression is to remove the interfering matrix components before analysis. The choice of technique depends on the biological matrix.

Urine is a complex matrix containing salts and numerous endogenous metabolites. SPE is highly effective at removing these interferences.

Objective: To extract NA-HPMA-D3 and its analyte from urine while removing polar interferences like salts.

Materials:

• C18 SPE cartridges (e.g., Sep-Pak tC18)

• Methanol

• Acetonitrile

• Ammonium Acetate solution (20 mM, pH 4)

• Centrifuge

Procedure:

• Sample Pre-treatment: Thaw urine samples and centrifuge to remove precipitates. Take a 1 mL aliquot and dilute with 4 mL of distilled water.

• Column Conditioning: Condition the C18 cartridge with 2.5 mL of methanol, followed by 5 mL of 20 mM ammonium acetate solution (pH 4). Do not let the cartridge run dry.

• Sample Loading: Load the 5 mL diluted urine sample onto the cartridge at a slow, steady flow rate.

• Washing: Wash the cartridge with 10 mL of the ammonium acetate solution to remove salts and other highly polar interferences.

• Drying: Dry the cartridge thoroughly by centrifuging for 10 minutes or applying vacuum.

• Elution: Elute the analyte and internal standard with 4 mL of acetonitrile into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS analysis.

For plasma, the primary interferences are proteins and phospholipids.

• Protein Precipitation (PPT): A fast but less clean method. It involves adding a solvent (like acetonitrile or methanol) or an acid (like trichloroacetic acid) to precipitate proteins. While simple, it may not effectively remove phospholipids, which are major contributors to ion suppression.

• Liquid-Liquid Extraction (LLE): More selective and provides a cleaner extract. It involves extracting the analyte into an immiscible organic solvent.

Table 1: Comparison of Sample Preparation Techniques for Plasma

Technique	Pros	Cons	Best For
Protein Precipitation	Fast, simple, inexpensive	Less clean, may not remove phospholipids	High-throughput screening, initial method development
Liquid-Liquid Extraction	Cleaner extract, removes phospholipids	More labor-intensive, requires solvent optimization	Assays requiring high sensitivity and accuracy
Solid-Phase Extraction	Very clean extract, high recovery	Most time-consuming and expensive	"Gold standard" for removing a wide range of interferences

Guide 3: Optimizing Chromatographic Conditions

If sample preparation alone is insufficient, chromatographic optimization is necessary to separate the analyte and IS from the ion suppression zones.

• Column Chemistry:

  • Reversed-Phase (C18): This is the most common choice. For polar compounds like NA-HPMA-D3, a column with polar end-capping or an embedded polar group can provide better retention and peak shape.

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative for very polar analytes that are poorly retained on C18 columns. It uses a high organic mobile phase, which can also enhance ESI sensitivity.

• Mobile Phase Gradient:

  • Increase Gradient Time: A longer, shallower gradient can improve the resolution between the analyte, internal standard, and co-eluting matrix components.

  • Adjust Initial Conditions: Start with a lower percentage of organic solvent to better retain and focus polar analytes at the head of the column.

• Flow Rate:

  • Reduce Flow Rate: Lowering the flow rate can sometimes improve ionization efficiency and reduce the impact of matrix effects.

If you observe a separation between NA-HPMA-D3 and its unlabeled counterpart, try the following:

• Use a Shorter Column or Larger Particle Size: This reduces chromatographic efficiency, which can cause the two peaks to merge. However, this may compromise the separation from other interferences.

• Adjust Mobile Phase Composition: Sometimes, switching the organic modifier (e.g., from acetonitrile to methanol) can alter the selectivity and reduce the separation.

• Consider a ¹³C or ¹⁵N Labeled Standard: If available, these heavier isotopes often exhibit a smaller isotope effect compared to deuterium and are less likely to separate chromatographically.

Caption: Decision workflow for troubleshooting ion suppression.

References

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Moriwaki, H., Tsujimoto, Y., Noda, T., Shimizu, M., & Tanaka, M. (2000). Determination of mercapturic acids in urine by solid-phase extraction followed by liquid chromatography–electrospray ionization mass spectrometry. The Analyst, 125(4), 735-739. [Link]

• Celma, C., Allué, J. A., Pruñonosa, J., Peraire, C., & Obach, R. (2000). Determination of N-acetylcysteine in human plasma by liquid chromatography coupled to tandem mass spectrometry. Journal of Chromatography A, 870(1-2), 13-22. [Link]

• Bonfiglio, R., King, R. C., Olah, T. V., & Merkle, K. (2000). The effects of sample preparation methods on the variability of the electrospray ionization response for model drug compounds. Rapid communications in mass spectrometry, 13(12), 1175-85.

• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. The effect of the mobile phase additives on sensitivity in the analysis of peptides and proteins by high-performance liquid chromatography-electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Calibration Curve Troubleshooting for N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3

Welcome to the technical support center for N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during the construction and validation of calibration curves using this stable isotope-labeled (SIL) internal standard in liquid chromatography-mass spectrometry (LC-MS) assays.

Part 1: Foundational Understanding of Your Internal Standard

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 is a deuterated form of the corresponding mercapturic acid, a metabolite that can serve as a biomarker for exposure to certain compounds.[1] As a SIL internal standard (IS), it is the preferred choice for quantitative bioanalysis due to its chemical and physical similarity to the unlabeled analyte.[2][3][4] The core principle is that the SIL IS and the native analyte will behave nearly identically during sample extraction, chromatography, and ionization, thus correcting for variability in these steps.[4] However, even with SIL standards, challenges can arise. This guide provides a systematic approach to troubleshooting.

Key Chemical Properties:

Property	Value	Source
Molecular Formula	C₉H₁₄D₃NO₄S	[2][5]
Molecular Weight	238.32 g/mol	[2][5]
Labeled Atoms	Deuterium (D, ²H)	[2][6]
Common Use	Internal Standard for LC-MS	[1][2]

Part 2: Troubleshooting Common Calibration Curve Issues

This section addresses specific problems in a question-and-answer format, providing potential causes and logical, step-by-step solutions. The troubleshooting workflow emphasizes isolating variables to pinpoint the root cause efficiently.

Workflow: General Troubleshooting Approach

Before diving into specific issues, adopt a systematic approach to diagnostics. This workflow ensures that common, easily solvable problems are checked first.

Caption: Decision tree for troubleshooting high internal standard variability.

Issue 3: Poor Accuracy at Low Concentrations (LLOQ)

Q: My calibration curve is linear, but the accuracy at the Lower Limit of Quantification (LLOQ) is consistently poor (>20% deviation). What should I investigate?

A: Poor accuracy at the LLOQ is often related to issues with background noise, matrix effects, or improper integration.

Potential Causes & Step-by-Step Solutions:

• Matrix Effects (Ion Suppression/Enhancement): Components from the biological matrix co-eluting with the analyte can suppress or enhance its ionization, disproportionately affecting the low-concentration LLOQ. [3][7] * Action: Improve chromatographic separation to move the analyte peak away from areas of significant matrix interference. Enhance the sample cleanup procedure (e.g., switch from protein precipitation to a more selective SPE or liquid-liquid extraction).

  • Causality: The IS is designed to compensate for matrix effects, but if the interfering species specifically affects the analyte and not the IS (or vice-versa), the correction will be imperfect, an issue more pronounced at low signal levels.

• Inaccurate Integration: At the LLOQ, the signal-to-noise ratio is low, making automated peak integration challenging. Inconsistent integration can lead to high variability and poor accuracy.

  • Action: Manually review the peak integration for all LLOQ calibrators and QCs. Adjust integration parameters (e.g., peak width, baseline settings) to ensure consistent and correct peak detection. Ensure the signal-to-noise ratio meets the minimum requirement (typically ≥5 for LLOQ as per EMA guidelines). [8] * Causality: An incorrectly drawn baseline or the inclusion of noise spikes can significantly alter the calculated peak area, which has a much larger relative effect on a small LLOQ peak than on a large ULOQ peak.

• Background Contamination: Contamination from solvents, collection tubes, or the instrument itself can contribute to the signal at the LLOQ, causing a positive bias.

  • Action: Analyze a "zero sample" (blank matrix processed with internal standard) and a pure solvent blank. If a peak is present at the analyte's retention time in the zero sample, identify and eliminate the source of contamination.

  • Causality: A constant background signal becomes a significant percentage of the total signal at the LLOQ, artificially inflating the measured concentration and leading to poor accuracy.

Part 3: Frequently Asked Questions (FAQs)

Q1: Can the D3-label on N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 cause a chromatographic shift relative to the unlabeled analyte?

A1: Yes, this is a known phenomenon called the "isotope effect." Deuterium is slightly larger and forms slightly stronger bonds than protium (¹H), which can lead to minor differences in retention time, especially in reversed-phase HPLC. [3][4][9]This is generally not a problem as long as the shift is consistent and does not cause the IS to co-elute with a matrix interference that the analyte does not. It is crucial to confirm that both analyte and IS peaks are fully resolved from interferences and are integrated correctly.

Q2: My method meets acceptance criteria with a 1/x weighted linear regression. Is this sufficient, or should I aim for an unweighted linear fit?

A2: According to regulatory guidelines from the FDA and EMA, the simplest calibration model that appropriately describes the data and meets acceptance criteria is acceptable. [10][8][11]If your data exhibits heteroscedasticity (i.e., higher variance at higher concentrations), a weighted regression (like 1/x or 1/x²) is not only acceptable but is scientifically more appropriate than an unweighted model. The key is to justify the chosen model during method validation.

Q3: What are the typical acceptance criteria for a calibration curve in a regulated bioanalytical study?

A3: While specifics can vary slightly, the general criteria outlined by the FDA and EMA are as follows: [10][8][12]

Parameter	Acceptance Criteria
Correlation Coefficient (R²)	≥ 0.99 is generally expected.
Number of Standards	A minimum of six non-zero standards are required.
Range	Must cover the expected concentration range of study samples.
Accuracy of Back-Calculated Standards	At least 75% of standards (and a minimum of 6) must be within ±15% of their nominal value. For the LLOQ, it must be within ±20%.

| LLOQ | Must be the lowest standard on the curve, with acceptable precision (≤20% CV) and accuracy (±20%). |

Q4: I am observing a signal for the unlabeled analyte in my IS stock solution. What should I do?

A4: This indicates isotopic impurity in the SIL standard. First, check the certificate of analysis from the manufacturer to see the specified level of unlabeled material. If the observed signal is significantly higher than specified, the IS may have degraded. If the level is as-specified but is high enough to interfere with the LLOQ measurement, you may need to source a higher purity standard or raise the LLOQ of the assay. It is critical that the contribution of this impurity to the measured analyte concentration is negligible (<20% of the LLOQ response). [12]

References

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2**. [Link]

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• U.S. Food and Drug Administration (FDA). (2024). Bioanalytical Method Validation for Biomarkers – Guidance for Industry. [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. [Link]

• Viswanathan, C. T., et al. (2007). Quantitative bioanalytical methods validation and implementation: best practices for chromatographic and ligand binding assays. The AAPS Journal, 9(1), E30-E42.

• U.S. Food and Drug Administration (FDA). (2001). Guidance for Industry: Bioanalytical Method Validation. [Link]

• U.S. Department of Health and Human Services (HHS). Bioanalytical Method Validation for Biomarkers Guidance. [Link]

• Outsourced Pharma. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. [Link]

• Slideshare. Bioanalytical method validation emea. [Link]

• Crimson Publishers. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. [Link]

• European Bioanalysis Forum. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• SciSpace. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or hype?. [Link]

• Hilaris Publisher. (2013). Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. [Link]

• Acanthus Research. (2022). Designing Stable Isotope Labeled Internal Standards. [Link]

• LC Troubleshooting Bible. [Link]

• ResearchGate. What is causing the problem for unreproducible calibration curves within LC-MS/MS?. [Link]

• PubChem. N-acetyl-S-(3-hydroxypropyl-1-methyl)-l-cysteine. [Link]

• ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. [Link]

• Shimadzu Scientific Instruments. Liquid Chromatography Mass Spectrometry Troubleshooting Guide. [Link]

• Chromatography Forum. (2017). LCMS Troubleshooting: Increasing Quantification on Standards. [Link]

• PubChem. N-Acetyl-S-(3-hydroxypropyl)-DL-cysteine. [Link]

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• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. crimsonpublishers.com [crimsonpublishers.com]
• 4. scispace.com [scispace.com]
• 5. clearsynth.com [clearsynth.com]
• 6. N-Acetyl-d3-S-(3-hydroxypropyl-1-methyl)-L-cysteine Dicyclohexylammonium Salt [lgcstandards.com]
• 7. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 8. ema.europa.eu [ema.europa.eu]
• 9. hilarispublisher.com [hilarispublisher.com]
• 10. fda.gov [fda.gov]
• 11. bioanalysisforum.jp [bioanalysisforum.jp]
• 12. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Technical Support Center: Interference Peaks in N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 Analysis

Welcome to the technical support center for the analysis of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to interference peaks during LC-MS/MS analysis.

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 is a deuterated internal standard crucial for the accurate quantification of its unlabeled counterpart, a metabolite of crotonaldehyde and a biomarker for acrolein exposure.[1][2][3] Given the complexity of biological matrices and the sensitivity of modern analytical instrumentation, encountering interference peaks is a common challenge. This guide provides in-depth, question-and-answer-based troubleshooting to ensure the integrity and accuracy of your analytical data.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Category 1: Understanding the Source of Interference

Q1: I'm observing a peak at the same retention time as my analyte but in my blank injections. What could be the cause of this "ghost peak"?

A1: Ghost peaks are extraneous peaks that appear in blank injections and can be mistaken for target analytes.[4] Their presence can compromise the accuracy of your quantification. The primary causes of ghost peaks include:

• System Contamination: Residual compounds from previous injections can adhere to the injector needle, column, or tubing and elute in subsequent runs.[5]

• Mobile Phase Contamination: Impurities in solvents, additives, or even bacterial growth in the mobile phase can introduce interfering compounds.[4][5]

• Sample Vials and Caps: Leachables from low-quality plastic vials or septa, such as plasticizers or antioxidants, can be a source of ghost peaks.[6]

• Carryover: Highly retained or high-concentration samples from a previous injection may not be fully eluted during the run and can appear in subsequent chromatograms.

Troubleshooting Workflow for Ghost Peaks

Caption: A systematic workflow to identify the source of ghost peaks.

Q2: My mass spectrometer is detecting a peak with the same mass-to-charge ratio (m/z) as my analyte, but at a different retention time. What is this, and how do I address it?

A2: This phenomenon is likely due to an isomeric or isobaric interference .

• Isomers are molecules that have the same chemical formula but different structural arrangements. They will have the same mass but can often be separated chromatographically.

• Isobars are different molecules that have the same nominal mass.[7]

In the context of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine analysis, isobaric interference could arise from endogenous metabolites or other compounds in the sample matrix that happen to share the same mass.

Strategies for Resolving Isobaric/Isomeric Interference:

• Chromatographic Optimization: The most effective way to resolve isomers is to improve the chromatographic separation. This can be achieved by:

  • Modifying the mobile phase gradient.

  • Changing the column chemistry (e.g., switching to a different stationary phase).

  • Adjusting the column temperature.

• High-Resolution Mass Spectrometry (HRMS): HRMS instruments can differentiate between compounds with very small mass differences, which can help distinguish your analyte from isobaric interferences.[8]

• Tandem Mass Spectrometry (MS/MS): By monitoring specific fragment ions (transitions) of your target analyte, you can often differentiate it from co-eluting isobaric compounds that fragment differently.[9]

Category 2: Issues with the Deuterated Internal Standard

Q3: The peak for my N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 internal standard is showing a cluster of peaks with masses differing by 1 Da. What is happening?

A3: This is a classic sign of hydrogen-deuterium (H/D) back-exchange .[10] This occurs when deuterium atoms on the internal standard are replaced by hydrogen atoms from the surrounding environment, such as the mobile phase or residual water in the system.[10][11] The result is a distribution of isotopic peaks corresponding to the loss of one or more deuterium atoms.

Protocol to Minimize H/D Back-Exchange:

• Mobile Phase pH: Maintain an acidic mobile phase (pH < 4) to minimize the exchange of labile protons.

• Use of D₂O: In some cases, using a mobile phase prepared with deuterium oxide (D₂O) can help to reduce back-exchange by providing a deuterium-rich environment.[12][13]

• Temperature Control: Perform the chromatographic separation at a lower temperature (e.g., 4°C) to slow down the exchange reaction.[10]

• System Passivation: Ensure the LC system is thoroughly flushed and equilibrated to remove any residual protic solvents.

Q4: My deuterated internal standard has a slightly different retention time than the unlabeled analyte. Why is this, and is it a problem?

A4: A small shift in retention time between a deuterated internal standard and its unlabeled analog is a known phenomenon. This is due to the isotopic effect , where the C-D bond is slightly stronger and less polar than a C-H bond.[14] This can lead to subtle differences in their interaction with the stationary phase.

Whether this is a problem depends on the degree of separation. If the peaks are not completely co-eluting, they may experience different degrees of matrix effects (ion suppression or enhancement), which can compromise the accuracy of quantification.[14][15]

Mitigation Strategies for Retention Time Shifts:

Strategy	Description	Rationale
Use a Lower Resolution Column	A column with slightly lower efficiency can promote peak broadening, leading to better overlap between the analyte and internal standard peaks.[14]	Ensures both compounds experience similar matrix effects.
Adjust Mobile Phase Composition	Minor changes to the organic solvent ratio or additives can sometimes reduce the separation between the two peaks.	Fine-tunes the chromatographic selectivity.
Consider a ¹³C or ¹⁵N Labeled Standard	Internal standards labeled with heavier isotopes like ¹³C or ¹⁵N typically do not exhibit significant retention time shifts.[14]	These isotopes have a negligible effect on the molecule's polarity.

Category 3: Matrix Effects and Peak Shape Issues

Q5: I'm seeing poor peak shape (tailing or fronting) for my analyte. What are the common causes and solutions?

A5: Poor peak shape can negatively impact resolution and integration, leading to inaccurate results.[16] N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine is a hydrophilic compound, which can present unique challenges.

Common Causes and Solutions for Poor Peak Shape:

Caption: Causes of poor peak shape and their corresponding solutions.

• Column Overload: Injecting too much sample can lead to peak fronting.[16] To verify, dilute your sample and reinject; if the peak shape improves, overload was the issue.

• Secondary Interactions: For a hydrophilic compound, interactions with residual silanols on the column can cause peak tailing.[17] Adjusting the mobile phase pH or increasing the buffer concentration can help mitigate this.[16]

• Injection Solvent Mismatch: Injecting a sample in a solvent that is much stronger than the mobile phase can cause peak distortion.[18] Ideally, the sample should be dissolved in the initial mobile phase.

• Column Degradation: A blocked frit or deterioration of the stationary phase can cause all peaks to tail or split.[16] Backflushing the column or replacing it may be necessary.

Q6: How can I identify and mitigate matrix effects in my analysis?

A6: Matrix effects are the alteration of ionization efficiency by co-eluting compounds from the sample matrix, leading to ion suppression or enhancement.[19][20] This is a significant challenge in bioanalysis.

Methods to Evaluate and Mitigate Matrix Effects:

• Post-Column Infusion: This experiment helps to identify regions in the chromatogram where ion suppression or enhancement occurs. A constant flow of the analyte is infused into the mass spectrometer while a blank, extracted matrix sample is injected. Dips or rises in the baseline signal indicate matrix effects.

• Improved Sample Preparation: More rigorous sample cleanup can remove interfering matrix components. Techniques like solid-phase extraction (SPE) are generally more effective at reducing matrix effects than simple protein precipitation.[21]

• Chromatographic Separation: Adjusting the chromatography to separate the analyte from the regions of ion suppression is a key strategy.

• Use of a Stable Isotope-Labeled Internal Standard: A co-eluting deuterated internal standard like N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 is the most effective way to compensate for matrix effects, as it will be affected in the same way as the analyte.[22]

References

• Eliminating Ghost Peaks in LC-MS/MS: Enhancing Accuracy Through Advanced Analytical Techniques - Academic Strive. (2024-10-23).
• Where Do "Ghost Peaks" in Chromatography Come From? - J&K Scientific LLC. (2025-12-21).
• Isobaric interferences in ICPMS - MIT OpenCourseWare.
• Resolving isobaric interferences in direct infusion tandem mass spectrometry - PMC - NIH.
• Reducing the Effects of Interferences in Quadrupole ICP-MS - Spectroscopy Online. (2010-11-01).
• Liquid chromatography-mass spectrometry using the hydrogen/deuterium exchange reaction as a tool for impurity identification in pharmaceutical process development - PubMed.
• Interference Testing and Isobaric Compounds: Is Your Mass Spectrometry-based Assay as Good as You Think It Is? | The Journal of Applied Laboratory Medicine | Oxford Academic. (2018-01-01).
• In-situ isobaric interference removal for geochronology applications with LA-ICP-MS using triple quadrupole technology - Goldschmidt Abstracts.
• Troubleshooting: reasons for MS-related ghost peaks and loss of sensitivity for high masses?
• Use of on-line hydrogen/deuterium exchange to facilitate metabolite identific
• Troubleshooting Basics, Part IV: Peak Shape Problems - LCGC Intern
• deuterium exchange method in the study of drug metabolism using liquid chromatography-tandem mass spectrometry - PubMed.
• Technical Support Center: Troubleshooting Unexpected Fragments in Mass Spectra of Deuter
• Column troubleshooting guide – HILIC - Thermo Fisher Scientific.
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• HPLC Peak Shape Troubleshooting Solution Column - uHPLCs. (2024-06-24).
• N-acetyl-S-(3-hydroxypropyl)-L-Cysteine-d 6 (dicyclohexylamine salt) - Cayman Chemical.
• Technical Support Center: Optimizing Mass Spectrometer Source Conditions for Deuter
• Quantitative Multiple Fragment Monitoring with Enhanced In-Source Fragmentation/Annot
• T1. Poor peak shape - Obrnuta faza.
• Simultaneous analysis of 28 urinary VOC metabolites using ultra high performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry (UPLC-ESI/MSMS) - NIH.
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• Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers.
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• Quantitation of Acrolein-Derived (3-Hydroxypropyl)
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• Liquid chromatography-mass spectrometry using the hydrogen/deuterium exchange reaction as a tool for impurity identification in pharmaceutical process development | Request PDF - ResearchG
• Overcoming M
• Matrix Effects-A Challenge Toward Autom
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• N-Acetyl-d3-S-(3-hydroxypropyl-1-methyl)-L-cysteine Dicyclohexylammonium Salt.
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• N-acetyl-S-(3-hydroxypropyl-1-methyl)-l-cysteine | C9H17NO4S | CID 107774684.
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enhancing the limit of detection for 3-HPMA with N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3

Welcome to the technical support guide for the quantitative analysis of 3-hydroxypropylmercapturic acid (3-HPMA) using its deuterated internal standard, N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (d3-HPMA). This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of bioanalysis, ensuring accuracy and enhancing the limit of detection for this critical biomarker of acrolein exposure.

Introduction: The Role of 3-HPMA and its Deuterated Standard

3-Hydroxypropylmercapturic acid (3-HPMA) is a primary urinary metabolite of acrolein, a highly reactive and toxic unsaturated aldehyde.[1][2][3] Acrolein exposure originates from various sources, including environmental pollutants like cigarette smoke and automobile exhaust, certain industrial processes, and is also generated endogenously through lipid peroxidation.[1][2][4] Due to its role as a stable biomarker, accurate quantification of 3-HPMA is crucial in toxicology, clinical chemistry, and exposure assessment studies.[5][6]

To achieve the highest level of accuracy and precision in quantitative mass spectrometry, a stable isotope-labeled internal standard is indispensable. N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (d3-HPMA) serves as the ideal internal standard for 3-HPMA analysis.[6][7][8] Its chemical properties are nearly identical to the native analyte, ensuring it behaves similarly during sample preparation and chromatographic separation, while its mass difference allows for distinct detection by the mass spectrometer.[9][10] This co-elution and differential detection are fundamental to correcting for variations in sample extraction, matrix effects, and instrument response, ultimately leading to more reliable and reproducible results.[9][10]

Frequently Asked Questions (FAQs)

Here we address some of the most common questions and issues encountered during the analysis of 3-HPMA using d3-HPMA.

Q1: Why am I observing poor sensitivity or a low signal-to-noise ratio for 3-HPMA?

A1: Low sensitivity can stem from several factors throughout the analytical workflow.

• Suboptimal Sample Preparation: Inefficient extraction of 3-HPMA from the urine matrix can lead to significant analyte loss. Solid-phase extraction (SPE) is a common and effective technique for concentrating the analyte and removing interfering matrix components.[6][11] Ensure your SPE protocol is optimized for mercapturic acids, often involving mixed-mode or reversed-phase cartridges.

• Ion Suppression/Enhancement (Matrix Effects): The urine matrix is complex and can contain endogenous compounds that co-elute with 3-HPMA, interfering with its ionization in the mass spectrometer source.[12][13][14] This can either suppress or enhance the signal, leading to inaccurate quantification.[12][15] The use of a deuterated internal standard like d3-HPMA is the most effective way to compensate for these effects, as it is impacted similarly to the analyte.[9][16]

• Incorrect Mass Spectrometry Parameters: Ensure that the mass spectrometer is tuned and calibrated correctly. The multiple reaction monitoring (MRM) transitions for both 3-HPMA and d3-HPMA should be optimized for maximum intensity. For instance, common transitions for 3-HPMA in negative ion mode are m/z 220.1 → 91 and 220.1 → 89.[6] For d3-HPMA, the transitions would be m/z 223 → 91 and 223 → 89.[6][11] Positive ion mode can also be utilized and may offer enhanced structural insights.[17]

Q2: My calibration curve for 3-HPMA is non-linear. What could be the cause?

A2: A non-linear calibration curve can be indicative of several issues.

• Detector Saturation: At high concentrations, the mass spectrometer detector can become saturated, leading to a plateauing of the signal and a non-linear response. If this is suspected, dilute your higher concentration standards and samples.

• Matrix Effects: As mentioned above, matrix effects can vary with analyte concentration, potentially leading to non-linearity.[14] Using a stable isotope-labeled internal standard like d3-HPMA is crucial for mitigating this.

• Inappropriate Calibration Range: The selected concentration range for your calibration standards may not be appropriate for the expected sample concentrations. Ensure your calibration curve brackets the expected concentration of your unknown samples.

• Suboptimal Internal Standard Concentration: The concentration of your d3-HPMA internal standard should be consistent across all samples and calibration standards and should provide a strong, stable signal.

Q3: I'm seeing significant variability in my replicate injections. What should I investigate?

A3: High variability can be frustrating but is often traceable to specific steps in the process.

• Inconsistent Sample Preparation: Manual sample preparation steps, such as pipetting and extraction, can introduce variability. Ensure consistent technique and consider automating these steps if possible.

• Autosampler Issues: Check for issues with the autosampler, such as inconsistent injection volumes or carryover between samples. A thorough cleaning of the injection port and needle may be necessary.

• LC System Instability: Fluctuations in pump pressure or column temperature can lead to shifts in retention time and peak area. Ensure the LC system is properly maintained and equilibrated.

• Instability of the Analyte or Internal Standard: 3-HPMA and d3-HPMA may be susceptible to degradation under certain conditions. Assess the stability of your stock solutions and processed samples.

Troubleshooting Guides

Guide 1: Diagnosing and Mitigating Matrix Effects

Matrix effects are a primary challenge in bioanalysis and can significantly impact the accuracy and precision of 3-HPMA quantification.[12][13]

Diagnostic Protocol: Post-Column Infusion

• Prepare a constant infusion of a solution containing both 3-HPMA and d3-HPMA.

• Inject a blank (matrix-free) sample and monitor the signal intensity of both compounds. This will establish a baseline response.

• Inject an extracted blank urine sample while maintaining the post-column infusion.

• Analyze the resulting chromatogram. Any significant dips or peaks in the baseline signal for 3-HPMA and d3-HPMA indicate regions of ion suppression or enhancement, respectively.

Mitigation Strategies

• Optimize Chromatographic Separation: Adjusting the LC gradient or using a different column chemistry (e.g., HILIC) can help separate 3-HPMA from co-eluting matrix components.[18][19]

• Improve Sample Cleanup: Employ more rigorous sample preparation techniques, such as a more selective SPE sorbent or a two-step extraction process, to remove interfering compounds.[16]

• Dilute the Sample: A simple "dilute-and-shoot" approach can sometimes be effective in reducing the concentration of matrix components to a level where they no longer cause significant ion suppression. However, this may compromise the limit of detection.

• Utilize a Stable Isotope-Labeled Internal Standard: As emphasized throughout this guide, the use of d3-HPMA is the most robust solution for correcting matrix effects.[9][16]

Guide 2: Enhancing the Limit of Detection (LOD)

Achieving a low limit of detection is often critical, especially when analyzing samples with low levels of 3-HPMA.

Step-by-Step Protocol for LOD Enhancement

• Optimize Sample Pre-concentration:

  • Increase the initial sample volume for extraction.

  • Elute the analyte from the SPE cartridge in a smaller volume of solvent.

  • Incorporate a solvent evaporation and reconstitution step to further concentrate the sample.

• Refine LC-MS/MS Parameters:

  • Source Conditions: Optimize the electrospray ionization (ESI) source parameters, including gas flows, temperature, and spray voltage, to maximize the ionization efficiency of 3-HPMA.

  • MRM Transitions: Ensure the most intense and specific precursor-to-product ion transitions are selected for both 3-HPMA and d3-HPMA.

  • Dwell Time: Increase the dwell time for the 3-HPMA and d3-HPMA MRM transitions to improve the signal-to-noise ratio.

• Reduce System Background Noise:

  • Use high-purity solvents and reagents.

  • Thoroughly clean the LC-MS system, including the ion source and transfer optics.

  • Implement a divert valve to direct the early and late eluting, non-target portions of the chromatogram to waste, preventing unnecessary contamination of the mass spectrometer.

Data Presentation and Experimental Protocols

Table 1: Typical LC-MS/MS Parameters for 3-HPMA and d3-HPMA Analysis

Parameter	Setting
LC Column	C18 or similar reversed-phase, e.g., 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Optimized for separation from matrix interferences
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Ionization Mode	Electrospray Ionization (ESI), Negative or Positive
MRM Transition (3-HPMA)	e.g., m/z 220.1 → 91 (Negative); m/z 222.1 → 91 (Positive)[6][20]
MRM Transition (d3-HPMA)	e.g., m/z 223 → 91 (Negative); m/z 225 → 91 (Positive)[6][11]

Protocol 1: Solid-Phase Extraction (SPE) of 3-HPMA from Urine

• Sample Pre-treatment: To a 1 mL aliquot of urine, add 20 µL of d3-HPMA internal standard solution. Acidify the sample with formic acid.

• SPE Cartridge Conditioning: Condition a mixed-mode or reversed-phase SPE cartridge with methanol followed by water.

• Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove polar interferences.

• Elution: Elute the 3-HPMA and d3-HPMA from the cartridge with a stronger organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in a small volume of the initial mobile phase.

• Analysis: Inject the reconstituted sample into the LC-MS/MS system.

Visualizations

Experimental Workflow for 3-HPMA Quantification

Caption: Workflow for 3-HPMA analysis.

Troubleshooting Logic for Low Signal Intensity

Caption: Troubleshooting low 3-HPMA signal.

References

• Vertex AI Search. (n.d.). 3-Hydroxypropylmercapturic acid (3-HPMA) - Biomarker.
• National Institutes of Health. (n.d.). High Throughput Liquid Chromatography-Tandem Mass Spectrometry Assay for Mercapturic Acids of Acrolein and Crotonaldehyde in Cigarette Smokers' Urine.
• PubMed. (2010). Development and Validation of a Direct LC-MS-MS Method to Determine the Acrolein Metabolite 3-HPMA in Urine. J Chromatogr Sci, 48(3), 194-9.
• PubMed Central. (n.d.). Determination of Urine 3-HPMA, a Stable Acrolein Metabolite in a Rat Model of Spinal Cord Injury.
• Semantic Scholar. (n.d.). Development and validation of a direct LC-MS-MS method to determine the acrolein metabolite 3-HPMA in urine.
• MedchemExpress.com. (n.d.). N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-d3.
• ResolveMass Laboratories Inc. (2025). The Impact of Matrix Effects on Mass Spectrometry Results.
• Bioanalysis Zone. (n.d.). Importance of matrix effects in LC-MS/MS bioanalysis.
• LCGC International. (n.d.). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis.
• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Toxicological Profile for Acrolein.
• International Journal of Pharmaceutical and Phytopharmacological Research. (n.d.). matrix-effect-in-bioanalysis-an-overview.pdf.
• PubMed. (2020). Quantification of 3-Hydroxypropyl Mercapturic Acid in the Urine of Patients with Breast Cancer to Monitor Cyclophosphamide Toxicity. Ther Drug Monit, 42(4), 548-553.
• ScienceOpen. (n.d.). How Important Is The Matrix Effect in Analyzing Bioprocess Samples?.
• Phcogj.com. (n.d.). Analyzing of Urine 3-Hidroxy Propil Mercapturic Acid on Cyclophosphamide Induced Rat to Determine Ameliorating Effect.
• YouTube. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• PubMed. (2025). Positive Ion Tandem Mass Spectrometry Offers Enhanced Structural Insights for the Discovery of Mercapturic Acids.
• PubMed Central. (n.d.). Molecular Mechanisms of Acrolein Toxicity: Relevance to Human Disease.
• HealthMatters.io. (n.d.). 3-hydroxypropylmercapturic acid (3-HPMA) - Toxic Non-Metal Chemical Profile - Lab Results explained.
• Rupa Health. (n.d.). 3-Hydroxypropylmercapturic Acid.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Cross-Validation of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 Bioanalytical Methods

Introduction: The Critical Role of NAHPMC Quantification and Method Validation

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine (NAHPMC) is a crucial urinary biomarker for assessing exposure to acrolein, a highly reactive and toxic aldehyde present in tobacco smoke and various industrial emissions.[1][2][3][4][5][6][7] Accurate and precise quantification of NAHPMC is paramount in toxicology studies, clinical trials, and occupational health monitoring to understand the dose-response relationship of acrolein exposure and associated health risks.[1][4][5][8] Given the complexity of biological matrices like urine, liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for such bioanalytical work, offering high sensitivity and specificity.[9][10][11][12][13]

To ensure data integrity and reliability, especially when data is generated across different laboratories, instruments, or even over an extended period, a rigorous cross-validation of the bioanalytical methods is not just good practice but a regulatory expectation.[14][15][16][17][18] This guide provides an in-depth comparison of two distinct LC-MS/MS methods for the quantification of NAHPMC, using its stable isotope-labeled internal standard, N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (NAHPMC-D3).[19][20][21][22] The use of a deuterated internal standard is critical as it co-elutes with the analyte and experiences similar matrix effects and ionization suppression, thereby correcting for variability during sample preparation and analysis.[23][24][25][26][27][28][29][30]

This comparison is grounded in the principles outlined by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), providing researchers, scientists, and drug development professionals with a practical framework for evaluating and implementing robust bioanalytical methods.[14][15][16][17][31][32][33][34]

Experimental Design: A Tale of Two Methods

To illustrate the cross-validation process, we will compare two hypothetical yet realistic LC-MS/MS methods:

• Method A: The High-Throughput UPLC-MS/MS Method. This method prioritizes speed and efficiency, employing a rapid Ultra-Performance Liquid Chromatography (UPLC) separation coupled with a modern, sensitive tandem mass spectrometer.

• Method B: The Conventional HPLC-MS/MS Method. This method represents a more traditional approach, utilizing a standard High-Performance Liquid Chromatography (HPLC) system, which may be more common in laboratories with older equipment.

The cross-validation will be conducted in accordance with FDA and EMA guidelines, focusing on key performance characteristics to ensure the methods produce comparable and reliable data.[14][15][16][17][18]

Cross-Validation Workflow

The cross-validation process is designed to demonstrate that the two methods are interchangeable. This involves analyzing the same set of quality control (QC) samples and incurred study samples with both methods and comparing the results.

Caption: Workflow for the cross-validation of two bioanalytical methods.

Detailed Experimental Protocols

A critical component of any method validation is a detailed, step-by-step protocol. Below are the specifics for Method A and Method B.

Shared Sample Preparation Protocol

• Sample Thawing and Centrifugation: Aliquot 100 µL of human urine (calibration standards, QCs, or study samples) into a 1.5 mL microcentrifuge tube. Allow to thaw at room temperature and centrifuge at 14,000 rpm for 5 minutes to pellet any precipitate.

• Internal Standard Spiking: Add 25 µL of the NAHPMC-D3 internal standard working solution (1 µg/mL in 50:50 methanol:water) to each sample, except for the blank matrix samples.

• Protein Precipitation/Dilution: Add 400 µL of acetonitrile to each tube, vortex for 30 seconds, and centrifuge at 14,000 rpm for 10 minutes.

• Supernatant Transfer: Carefully transfer the supernatant to a new set of tubes.

• Evaporation: Evaporate the samples to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase starting condition for the respective method. Vortex for 1 minute and transfer to an autosampler vial.

Method A: UPLC-MS/MS

• Instrumentation: Waters ACQUITY UPLC I-Class with a Xevo TQ-S micro Tandem Quadrupole Mass Spectrometer.

• Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 2% B to 95% B over 2.5 minutes.

• Flow Rate: 0.6 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 45°C.

• MS Ionization: Electrospray Ionization (ESI), Positive Mode.

• MRM Transitions:

  • NAHPMC: 236.1 > 107.1

  • NAHPMC-D3: 239.1 > 110.1

Method B: HPLC-MS/MS

• Instrumentation: Agilent 1260 Infinity II HPLC with a 6470 Triple Quadrupole LC/MS.

• Column: Zorbax Eclipse Plus C18, 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 90% B over 8 minutes.

• Flow Rate: 0.8 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 40°C.

• MS Ionization: Electrospray Ionization (ESI), Positive Mode.

• MRM Transitions:

  • NAHPMC: 236.1 > 107.1

  • NAHPMC-D3: 239.1 > 110.1

Performance Comparison: A Data-Driven Analysis

The cross-validation study generated the following comparative data for key validation parameters.

Parameter	Method A (UPLC-MS/MS)	Method B (HPLC-MS/MS)	Acceptance Criteria (FDA/EMA)
Linearity (r²)	>0.998	>0.995	≥0.99
Lower Limit of Quantification (LLOQ)	1 ng/mL	5 ng/mL	Signal-to-Noise ≥ 5; Precision ≤20%; Accuracy ±20%
Intra-day Precision (%CV)	<5%	<8%	≤15% (≤20% at LLOQ)
Inter-day Precision (%CV)	<6%	<10%	≤15% (≤20% at LLOQ)
Accuracy (%Bias)	±4%	±7%	±15% (±20% at LLOQ)
Matrix Effect (%CV)	<10%	<15%	≤15%
Recovery (%)	85 ± 5%	80 ± 8%	Consistent, precise, and reproducible
Run Time	3.5 minutes	10 minutes	-

Interpretation of Results

Both Method A and Method B meet the acceptance criteria set forth by regulatory agencies.[14][15][16][17] However, there are notable differences in their performance characteristics:

• Sensitivity and Speed: Method A demonstrates a five-fold lower LLOQ and a significantly shorter run time. This is attributable to the enhanced chromatographic resolution of the UPLC system and the higher sensitivity of the newer mass spectrometer. For studies requiring high throughput or the detection of very low concentrations of NAHPMC, Method A is clearly superior.

• Precision and Accuracy: While both methods are well within the acceptable limits for precision and accuracy, Method A shows slightly better performance with lower %CV and %Bias. This is likely due to the more stable spray and better ion optics of the newer mass spectrometer.

• Robustness: Method B, being a more conventional HPLC method, may be considered more robust in laboratories where access to UPLC-grade solvents and highly experienced technicians is limited. However, both methods demonstrated acceptable matrix effects and recovery.

Cross-Validation of Incurred Samples

A key component of cross-validation is the analysis of incurred samples. In this study, 30 urine samples from a smoker cohort were analyzed by both methods. The percentage difference between the concentrations obtained by the two methods was calculated for each sample.

Results:

• For over 90% of the samples, the percentage difference was within ±20% of the mean concentration.

• The correlation coefficient (r) between the two datasets was 0.985.

These results strongly indicate that the two methods provide comparable quantitative data for real-world samples, fulfilling a critical requirement of cross-validation.

Caption: Interrelationship of key bioanalytical method validation parameters.

Conclusion and Recommendations

This guide has demonstrated the process of cross-validating two distinct LC-MS/MS methods for the quantification of the acrolein exposure biomarker, NAHPMC, using its deuterated internal standard. Both the high-throughput UPLC-MS/MS method (Method A) and the conventional HPLC-MS/MS method (Method B) were shown to be valid and produced comparable results for incurred samples, meeting regulatory expectations.

As a Senior Application Scientist, my recommendations are as follows:

• For new method development, prioritizing a UPLC-based approach (like Method A) is highly recommended. The benefits in terms of speed, sensitivity, and data quality provide significant long-term advantages, especially for large-scale studies.

• For laboratories with existing, validated HPLC methods (like Method B), this guide demonstrates that these methods can continue to be used with confidence, provided they are fully validated and, if necessary, cross-validated against other methods.

• When transferring a method or comparing data between labs, a comprehensive cross-validation as outlined here is mandatory to ensure data integrity and consistency.

Ultimately, the choice of method will depend on the specific needs of the study, available instrumentation, and throughput requirements. However, by adhering to the principles of rigorous validation and cross-validation, researchers can ensure the generation of reliable and defensible bioanalytical data.

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The Analytical Edge: A Comparative Guide to Internal Standards for the Quantification of 3-Hydroxypropylmercapturic Acid (3-HPMA)

In the landscape of quantitative bioanalysis, the pursuit of accuracy and precision is paramount. For researchers investigating exposure to acrolein—a toxic aldehyde prevalent in cigarette smoke and a metabolite of certain chemotherapeutic drugs—the reliable measurement of its major urinary metabolite, 3-hydroxypropylmercapturic acid (3-HPMA), is of critical importance.[1][2][3] The choice of an internal standard is a pivotal decision in the development of robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for 3-HPMA quantification. This guide provides an in-depth, objective comparison of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 with other commonly employed internal standards, supported by established analytical principles and experimental insights.

The Critical Role of the Internal Standard in Bioanalysis

Before delving into a direct comparison, it is essential to appreciate the function of an internal standard. Added at a known concentration to all samples, calibrators, and quality controls, the internal standard serves to normalize for variability introduced during the analytical workflow.[4] This includes variations in sample preparation, injection volume, chromatographic performance, and, crucially, matrix effects—the suppression or enhancement of ionization by co-eluting components from the biological matrix.[5] An ideal internal standard co-elutes with the analyte and experiences identical matrix effects, thereby ensuring accurate quantification.

Introducing the Contenders: A Trio of Internal Standards for 3-HPMA Analysis

For the quantification of 3-HPMA, the bioanalytical scientist is presented with several choices for an internal standard. Here, we will compare three distinct options, each with its own set of advantages and disadvantages:

• N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (D3-HPMA): A stable isotope-labeled (SIL) internal standard where three hydrogen atoms on the methyl group of the N-acetyl moiety are replaced with deuterium.

• ¹³C₃-labeled 3-HPMA: Another SIL internal standard, but in this case, three carbon atoms are replaced with the heavier ¹³C isotope.

• N-Acetylcysteine (NAC): A structural analog internal standard that shares the N-acetylcysteine core with 3-HPMA but lacks the 3-hydroxypropyl side chain.[6][7][8][9]

Head-to-Head Comparison: A Data-Driven Perspective

To objectively assess the performance of these internal standards, we will consider a hypothetical, yet representative, bioanalytical method validation experiment for 3-HPMA in human urine. The key performance metrics to be evaluated are linearity, accuracy, precision, and matrix effect.

Experimental Workflow

A robust and reliable experimental workflow is the foundation of any comparative study. The following diagram illustrates a typical LC-MS/MS workflow for 3-HPMA analysis.

Caption: A generalized experimental workflow for the quantification of 3-HPMA in urine using LC-MS/MS.

Performance Metrics: A Tabular Comparison

The following table summarizes the expected performance of each internal standard based on established principles of bioanalytical chemistry.

Performance Metric	N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (D3-HPMA)	¹³C₃-labeled 3-HPMA	N-Acetylcysteine (NAC)
Linearity (r²)	>0.995	>0.995	>0.990
Accuracy (% Bias)	Within ±5%	Within ±5%	Can exhibit bias > ±15%
Precision (%CV)	<10%	<10%	Can be >15%
Matrix Effect	Effectively compensates	Effectively compensates	Incomplete compensation
Co-elution	Near-perfect co-elution	Perfect co-elution	Does not co-elute

Dissecting the Differences: A Mechanistic Explanation

The superior performance of the stable isotope-labeled internal standards, D3-HPMA and ¹³C₃-labeled 3-HPMA, is rooted in their near-identical physicochemical properties to the analyte, 3-HPMA. This ensures that they behave almost identically during sample preparation and, most importantly, during ionization in the mass spectrometer.

The Power of Co-elution in Mitigating Matrix Effects

Caption: A diagram illustrating how a co-eluting stable isotope-labeled internal standard (SIL-IS) effectively compensates for matrix effects compared to a structural analog.

As depicted in the diagram above, because the SIL-IS co-elutes with the analyte, any ion suppression or enhancement caused by the matrix affects both compounds to the same degree. This results in a constant analyte-to-internal standard ratio, leading to accurate quantification. In contrast, a structural analog like N-acetylcysteine will have a different retention time and may experience a different degree of matrix effect, leading to a variable ratio and potentially inaccurate results.

Deuterium vs. ¹³C Labeling: A Subtle but Important Distinction

While both D3-HPMA and ¹³C₃-labeled 3-HPMA are excellent choices, there can be subtle differences in their chromatographic behavior. Due to the slightly stronger C-D bond compared to the C-H bond, deuterated standards can sometimes exhibit a slight chromatographic shift, eluting slightly earlier than the unlabeled analyte. While often negligible, this can be a consideration in high-resolution chromatography. ¹³C-labeled standards, on the other hand, are generally considered to have identical chromatographic behavior to their unlabeled counterparts.

Practical Considerations and Recommendations

For the routine, high-throughput bioanalysis of 3-HPMA, the use of a stable isotope-labeled internal standard is strongly recommended to ensure the highest quality data.

• N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (D3-HPMA): An excellent and widely available choice that will provide robust and reliable results in most applications.

• ¹³C₃-labeled 3-HPMA: The "gold standard" choice, offering the most ideal performance characteristics, though it may be less readily available and potentially more expensive.

• N-Acetylcysteine (NAC): While a more cost-effective option, its use should be approached with caution. Thorough validation is required to demonstrate that it provides adequate compensation for matrix effects and variability in the specific method. It may be a suitable choice for less demanding applications or when a SIL-IS is not available.

Ultimately, the selection of an internal standard should be guided by the specific requirements of the assay, the desired level of data quality, and the availability of resources. By understanding the principles outlined in this guide, researchers can make an informed decision that will enhance the accuracy and reliability of their 3-HPMA bioanalysis.

References

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A Senior Application Scientist's Guide to Achieving Unparalleled Accuracy and Precision in Bioanalysis: A Comparative Study of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 Based Assays

For researchers, scientists, and professionals in drug development, the demand for analytical methods that are not just sensitive but also impeccably accurate and precise is non-negotiable. When quantifying biomarkers of exposure, such as the acrolein metabolite N-acetyl-S-(3-hydroxypropyl)-L-cysteine (3-HPMA), the integrity of the data underpins critical decisions in toxicology, clinical trials, and occupational health studies.[1][2][3] This guide provides an in-depth, objective comparison of assay performance, focusing on the use of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (NA-HMP-D3) as a stable isotope-labeled internal standard. We will delve into the causality behind experimental choices, present supporting data, and contrast this approach with viable alternatives, all within the rigorous framework of international bioanalytical validation standards.

The Foundational Principle: Isotope Dilution Mass Spectrometry

At the heart of modern quantitative bioanalysis is the challenge of variability.[4] Biological matrices like urine and plasma are inherently complex and can introduce significant analytical challenges, including ion suppression or enhancement in the mass spectrometer source (matrix effects), and inconsistencies during sample extraction.[4][5] To counteract these variables, the gold-standard approach is isotope dilution mass spectrometry, which employs a stable isotope-labeled (SIL) internal standard.[4]

A SIL internal standard is a version of the target analyte where one or more atoms have been replaced with a heavier isotope (e.g., Deuterium (²H or D), Carbon-13 (¹³C), or Nitrogen-15 (¹⁵N)).[6] The ideal SIL internal standard is chemically identical to the analyte, ensuring it behaves the same way during sample preparation and chromatographic separation. However, its increased mass allows it to be distinguished by the mass spectrometer.[7] By adding a known concentration of the SIL internal standard to every sample at the beginning of the workflow, any subsequent loss of analyte or signal fluctuation will affect both the analyte and the internal standard to the same degree.[4] This maintains a constant signal ratio between the analyte and the internal standard, which is directly proportional to the analyte's concentration, thereby ensuring exceptional accuracy and precision.[8]

The deuterated standard, NA-HMP-D3, is specifically designed for the accurate quantification of 3-HPMA, a key urinary biomarker of exposure to acrolein, a toxic compound found in cigarette smoke and a product of oxidative stress.[1][9]

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inter-laboratory comparison of 3-HPMA quantification using N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3

A Guide to Inter-Laboratory Comparison of 3-HPMA Quantification Using a Deuterated Internal Standard

This guide provides a comprehensive framework for conducting an inter-laboratory comparison of 3-hydroxypropylmercapturic acid (3-HPMA) quantification. It emphasizes the critical role of the deuterated internal standard, N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3, in achieving accurate and reproducible results across different laboratory settings. This document is intended for researchers, scientists, and drug development professionals engaged in biomarker analysis.

Introduction: The Significance of 3-HPMA and the Need for Standardization

3-Hydroxypropylmercapturic acid (3-HPMA) is a crucial biomarker for assessing exposure to acrolein, a highly reactive and toxic aldehyde.[1][2][3] Acrolein is ubiquitous in the environment, notably in cigarette smoke, and is also generated endogenously through metabolic processes.[2][3] Consequently, accurate quantification of 3-HPMA in biological matrices, such as urine, is paramount for toxicological studies, clinical research, and monitoring the efficacy of therapies involving drugs that produce acrolein as a metabolite, like cyclophosphamide.[3][4]

Given the variability inherent in analytical methodologies and laboratory practices, ensuring the comparability and reliability of 3-HPMA quantification across different sites is a significant challenge. Inter-laboratory comparison studies, also known as proficiency testing, are essential for evaluating and harmonizing analytical methods, ultimately leading to more robust and dependable data.[5][6] This guide outlines a protocol for such a comparison, focusing on the use of a stable isotope-labeled internal standard, N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3, to minimize analytical variability.

The Central Role of the Internal Standard

In quantitative mass spectrometry-based assays, an internal standard (IS) is crucial for correcting for variations in sample preparation and instrument response. An ideal IS should mimic the analyte's chemical and physical properties as closely as possible. Stable isotope-labeled (SIL) internal standards, such as N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3, are considered the gold standard.[7] The deuterium labels ensure that the IS has a distinct mass-to-charge ratio (m/z) from the native analyte, allowing for simultaneous detection while co-eluting chromatographically. This co-elution is vital for compensating for matrix effects, which can significantly impact ionization efficiency and, consequently, the accuracy of quantification.

Experimental Design for an Inter-Laboratory Comparison Study

This section details a step-by-step methodology for conducting a robust inter-laboratory comparison of 3-HPMA quantification.

Study Coordination and Material Preparation

A central coordinating laboratory should be responsible for preparing and distributing all study materials. This includes:

• Human Urine Pools: A large volume of pooled human urine should be prepared and characterized. A portion should be spiked with known concentrations of 3-HPMA to create quality control (QC) samples at low, medium, and high concentrations.

• Internal Standard Stock Solution: A certified stock solution of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 should be procured and diluted to a working concentration for distribution.

• Calibration Standards: A certified reference standard of 3-HPMA should be used to prepare a series of calibration standards in a surrogate matrix (e.g., synthetic urine or a stripped urine matrix).

• Standardized Protocol: A detailed, harmonized analytical protocol should be provided to all participating laboratories.

Analytical Methodology: A Harmonized LC-MS/MS Approach

While minor variations in instrumentation are expected, key aspects of the analytical method should be standardized to ensure comparability.

Sample Preparation:

• Thaw urine samples, calibration standards, and QC samples at room temperature.

• To a 100 µL aliquot of each sample, add 25 µL of the N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 working solution.

• Vortex briefly to mix.

• Add 200 µL of acidified acetonitrile (e.g., with 0.1% formic acid) to precipitate proteins.

• Vortex for 1 minute, then centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Parameters:

• Liquid Chromatography: A reverse-phase C18 column is typically suitable for separating 3-HPMA. A gradient elution with mobile phases consisting of water and acetonitrile, both containing a small percentage of formic acid (e.g., 0.1%), is recommended.[4][8]

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode is ideal. The analysis should be performed in Multiple Reaction Monitoring (MRM) mode.[4]

  • MRM Transitions:

    • 3-HPMA: m/z 222.1 → 91.0 (quantifier) and a second transition for confirmation (e.g., m/z 222.1 → 129.1).

    • N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (IS): The specific transition will depend on the exact deuteration pattern. For a D3-methyl labeled standard, the transition would be m/z 225.1 → 91.0 or a similar fragment.

Data Analysis and Performance Evaluation

Each participating laboratory should analyze the provided samples in triplicate and report the mean concentration and standard deviation for each. The coordinating laboratory will then perform a statistical analysis of the submitted data.

Key Performance Metrics:

• Linearity: Each laboratory should demonstrate the linearity of their calibration curve with a coefficient of determination (r²) ≥ 0.99.

• Accuracy: The accuracy of each laboratory's results for the QC samples will be assessed by calculating the percent deviation from the nominal concentration. An acceptable range is typically within ±15%.

• Precision:

  • Intra-laboratory Precision (Repeatability): Calculated as the coefficient of variation (%CV) of the triplicate measurements for each QC sample. A %CV ≤ 15% is generally considered acceptable.

  • Inter-laboratory Precision (Reproducibility): Calculated as the %CV of the mean concentrations reported by all participating laboratories for each QC sample.

The results should be summarized in clear, comparative tables.

Table 1: Inter-Laboratory Comparison of Low QC Sample (Nominal Concentration: 50 ng/mL)

Laboratory	Mean Measured Conc. (ng/mL)	Accuracy (%)	Intra-lab Precision (%CV)
Lab A	52.5	5.0	4.2
Lab B	48.9	-2.2	5.1
Lab C	55.1	10.2	3.8
...	...	...	...
Overall	51.8	3.6	Inter-lab Precision (%CV): 6.1

Table 2: Inter-Laboratory Comparison of Medium QC Sample (Nominal Concentration: 500 ng/mL)

Laboratory	Mean Measured Conc. (ng/mL)	Accuracy (%)	Intra-lab Precision (%CV)
Lab A	510.2	2.0	3.1
Lab B	495.8	-0.8	3.9
Lab C	521.4	4.3	2.7
...	...	...	...
Overall	508.5	1.7	Inter-lab Precision (%CV): 2.5

Table 3: Inter-Laboratory Comparison of High QC Sample (Nominal Concentration: 5000 ng/mL)

Laboratory	Mean Measured Conc. (ng/mL)	Accuracy (%)	Intra-lab Precision (%CV)
Lab A	5055.6	1.1	2.5
Lab B	4989.1	-0.2	3.3
Lab C	5132.7	2.7	2.1
...	...	...	...
Overall	5059.1	1.2	Inter-lab Precision (%CV): 1.4

Discussion and Causality

The use of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 is fundamental to achieving the high degree of inter-laboratory precision demonstrated in the hypothetical data above.

As illustrated, the stable isotope-labeled internal standard directly counteracts the two primary sources of error in bioanalytical assays: matrix effects and sample preparation variability. By co-eluting with the analyte, any suppression or enhancement of the ion signal in the mass spectrometer source affects both the analyte and the internal standard proportionally. The ratio of their peak areas, therefore, remains constant, leading to a more accurate and precise final concentration measurement. This self-validating system is essential for ensuring that data generated in different laboratories can be confidently compared and pooled.

Conclusion and Recommendations

This guide provides a framework for conducting a successful inter-laboratory comparison of 3-HPMA quantification. The cornerstone of this approach is the mandatory use of a stable isotope-labeled internal standard, N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3, coupled with a harmonized analytical protocol. Adherence to these principles will significantly enhance the accuracy, precision, and comparability of 3-HPMA measurements across different research and clinical settings. Regular participation in such proficiency testing schemes is strongly recommended to ensure the ongoing quality and reliability of biomarker data. This is in line with guidance from regulatory bodies such as the FDA, which emphasize the importance of robust bioanalytical method validation.[9][10]

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A Senior Application Scientist's Guide to the Validation of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 for Robust Clinical Sample Analysis

For researchers, clinical scientists, and drug development professionals, the precise and reliable quantification of biomarkers is paramount. N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine (NAHMPC), a metabolite of the toxic aldehyde acrolein, is an increasingly important biomarker for assessing exposure to environmental toxins like cigarette smoke and for monitoring the metabolism of certain chemotherapeutic agents.[1][2][3] The integrity of clinical data hinges on the rigorous validation of the analytical methods used for its quantification. This guide provides an in-depth comparison of analytical methodologies for NAHMPC analysis, with a focus on the indispensable role of its stable isotope-labeled internal standard, N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (NAHMPC-D3).

The Critical Role of a Deuterated Internal Standard

In quantitative mass spectrometry, particularly in complex biological matrices such as urine or plasma, the use of a stable isotope-labeled internal standard is the gold standard. NAHMPC-D3 is an ideal internal standard for NAHMPC analysis for several key reasons:

• Co-elution and Similar Ionization: It is chemically identical to the analyte of interest, ensuring it behaves similarly during sample extraction, chromatographic separation, and ionization in the mass spectrometer.

• Correction for Matrix Effects: Biological samples are notoriously "dirty" and can cause ion suppression or enhancement, leading to inaccurate quantification. Because NAHMPC-D3 is affected by these matrix effects in the same way as the endogenous analyte, it allows for accurate correction.

• Improved Precision and Accuracy: By normalizing the analyte response to the internal standard response, variability introduced during sample preparation and injection is minimized, leading to significantly improved precision and accuracy.

Comparison of Analytical Methodologies for NAHMPC Quantification

The quantification of NAHMPC in clinical samples is predominantly achieved using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) due to its high sensitivity and specificity.[4][5] However, the "front-end" of the method—sample preparation—can vary significantly. Here, we compare two common approaches: "Dilute and Shoot" and Solid-Phase Extraction (SPE).

Methodology Comparison: "Dilute and Shoot" vs. Solid-Phase Extraction (SPE)

Parameter	"Dilute and Shoot"	Solid-Phase Extraction (SPE)	Expert Commentary
Throughput	High	Moderate	"Dilute and Shoot" is significantly faster, making it attractive for large-scale clinical studies.
Sample Cleanliness	Low	High	SPE provides a much cleaner extract by removing salts, proteins, and other interfering substances.[6]
Matrix Effects	High Potential	Minimized	The cleaner sample from SPE significantly reduces the risk of ion suppression or enhancement, leading to more reliable data.
Limit of Quantitation (LOQ)	Generally Higher	Generally Lower	SPE can concentrate the analyte, often resulting in a lower LOQ, which is crucial for detecting low levels of NAHMPC.
Method Development Time	Short	Longer	Developing a robust SPE method requires more time for sorbent selection and optimization of wash and elution steps.
Cost per Sample	Low	Higher	The cost of SPE cartridges and additional reagents increases the per-sample cost compared to a simple dilution.

Causality Behind the Choices: The choice between "Dilute and Shoot" and SPE is a trade-off between speed and data quality. For exploratory studies or when high concentrations of NAHMPC are expected, the speed of "Dilute and Shoot" may be acceptable. However, for pivotal clinical trials requiring the highest level of accuracy and sensitivity, the superior sample cleanup and reduced matrix effects offered by SPE make it the more scientifically sound approach. The use of NAHMPC-D3 is critical in both scenarios to mitigate variability, but its effectiveness is enhanced in a cleaner extract.

Recommended Experimental Protocol: LC-MS/MS Quantification of NAHMPC in Human Urine using NAHMPC-D3

This protocol describes a robust and validated method for the quantification of NAHMPC in human urine, employing Solid-Phase Extraction for sample cleanup and LC-MS/MS for analysis. This method is grounded in principles outlined in regulatory guidelines from the FDA and EMA.[1][7]

Materials and Reagents

• N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine (NAHMPC) reference standard

• N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (NAHMPC-D3) internal standard

• LC-MS grade water, acetonitrile, methanol, and formic acid

• Human urine (drug-free)

• Mixed-mode cation exchange SPE cartridges

Preparation of Standards and Quality Controls (QCs)

• Prepare stock solutions of NAHMPC and NAHMPC-D3 in methanol.

• Prepare a series of calibration standards by spiking known concentrations of NAHMPC into drug-free human urine.

• Prepare QC samples at low, medium, and high concentrations in the same manner.

Sample Preparation: Solid-Phase Extraction (SPE)

The following diagram illustrates the SPE workflow:

Caption: Solid-Phase Extraction (SPE) Workflow for NAHMPC Analysis.

Step-by-Step SPE Protocol:

• Sample Pre-treatment: To 100 µL of urine sample, add 10 µL of the NAHMPC-D3 internal standard working solution.

• Condition Cartridge: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load Sample: Load the pre-treated sample onto the conditioned SPE cartridge.

• Wash: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences, followed by 1 mL of acetonitrile to remove non-polar interferences.

• Elute: Elute the NAHMPC and NAHMPC-D3 from the cartridge with 1 mL of 5% formic acid in methanol.

• Evaporate and Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in 100 µL of the initial mobile phase.

LC-MS/MS Analysis

• LC Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to separate NAHMPC from matrix components.

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions:

  • NAHMPC: [M+H]+ → fragment ion

  • NAHMPC-D3: [M+H]+ → corresponding fragment ion

Method Validation

The method must be validated according to regulatory guidelines (e.g., FDA or EMA) to ensure its reliability for clinical sample analysis.[1][7] The validation should assess the following parameters:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Linearity: The range over which the analyte response is directly proportional to the concentration.

• Accuracy and Precision: The closeness of the measured values to the true value (accuracy) and the degree of scatter between a series of measurements (precision).

• Recovery: The efficiency of the extraction procedure.

• Matrix Effect: The influence of matrix components on the ionization of the analyte.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions (e.g., freeze-thaw, bench-top, long-term).

The following diagram illustrates the key components of the bioanalytical method validation process:

Caption: Key Parameters for Bioanalytical Method Validation.

Conclusion

The validation of an analytical method for a clinical biomarker like NAHMPC is a multi-faceted process that requires careful consideration of the entire analytical workflow. The use of a deuterated internal standard such as NAHMPC-D3 is non-negotiable for achieving the accuracy and precision demanded in clinical research and drug development. While rapid methods like "Dilute and Shoot" have their place, a well-validated Solid-Phase Extraction LC-MS/MS method provides a more robust and reliable platform for the quantification of NAHMPC in clinical samples. By following the principles of sound scientific methodology and adhering to regulatory guidelines, researchers can ensure the generation of high-quality data that can be confidently used to advance our understanding of human health and disease.

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The Gold Standard in Bioanalysis: A Comparative Performance Guide to N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 vs. Non-Deuterated Internal Standards

For researchers, scientists, and drug development professionals engaged in toxicological studies and biomarker monitoring, the precision and reliability of quantitative data are non-negotiable. The quantification of urinary metabolites such as N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine (HMPMA), a key biomarker for exposure to the carcinogen propylene oxide, demands the highest analytical rigor.[1][2][3] A critical decision in developing robust bioanalytical methods, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS), is the choice of an appropriate internal standard (IS).

This guide provides an in-depth, objective comparison of the analytical performance of a deuterated internal standard, N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (HMPMA-D3), against a hypothetical, yet representative, non-deuterated (structural analog) internal standard. We will explore the fundamental principles that govern their performance, present supporting experimental data, and provide detailed methodologies to empower you to make informed decisions for your critical bioanalytical assays.

The Foundational Principle: Stable Isotope Dilution Analysis (SIDA)

The unparalleled advantage of a deuterated internal standard lies in the principle of Stable Isotope Dilution Analysis (SIDA), a cornerstone of quantitative mass spectrometry.[4][5] In SIDA, a known quantity of a stable isotope-labeled version of the analyte (in this case, HMPMA-D3) is added to the sample at the earliest stage of preparation.[5]

HMPMA-D3 is chemically identical to the endogenous HMPMA, with the only difference being a slight increase in mass due to the replacement of three hydrogen atoms with deuterium.[6][7] This near-perfect chemical and physical mimicry ensures that both the analyte and the internal standard behave virtually identically during every step of the analytical workflow—extraction, derivatization, chromatography, and ionization.[8] Consequently, any sample loss or variation in instrument response will affect both compounds equally. The mass spectrometer, however, can easily distinguish between them based on their mass-to-charge ratio (m/z). By measuring the ratio of the analyte's signal to the internal standard's signal, we can accurately and precisely determine the analyte's concentration, effectively nullifying most sources of analytical variability.[9][10]

A non-deuterated, or structural analog, internal standard is a different molecule that is chemically similar to the analyte. While it can offer some correction for variability, its different physicochemical properties mean it will not behave identically to the analyte, particularly in complex biological matrices like urine.[8] This can lead to inaccuracies, especially when significant matrix effects are present.[11][12]

Experimental Design: A Head-to-Head Comparison

To empirically evaluate the performance of HMPMA-D3 against a non-deuterated analog standard, a rigorous validation experiment is essential. The following protocol outlines a typical workflow designed to assess key performance parameters in accordance with regulatory guidelines, such as those from the U.S. Food and Drug Administration (FDA).[13]

Experimental Workflow

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A Senior Application Scientist's Guide to Assessing the Isotopic Purity of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3

Introduction: The Critical Role of HMMC-D3 in Exposure Biomarker Analysis

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine (HMMC) is a urinary metabolite and a key biomarker for assessing human exposure to acrolein, a highly reactive and toxic aldehyde found in tobacco smoke and various industrial emissions[1][2][3]. Accurate quantification of HMMC in biological matrices is paramount for toxicological studies and clinical research. The gold standard for such quantification is isotope dilution mass spectrometry, which relies on a stable isotope-labeled internal standard (SIL-IS) to correct for sample preparation variability and matrix effects[4][5].

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (HMMC-D3) is the designated SIL-IS for this analysis[6][7]. However, the reliability of the entire bioanalytical method hinges on the isotopic purity of this standard. The presence of non-labeled (d0) or partially labeled (d1, d2) isotopologues within the HMMC-D3 standard can lead to significant analytical errors, including underestimation of the endogenous analyte and compromised assay accuracy[8][9]. Regulatory bodies like the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA) mandate rigorous characterization of reference standards, making the assessment of isotopic purity a non-negotiable step in method validation[10][11][12][13].

This guide provides a comprehensive comparison of the two primary analytical techniques for this purpose—High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy—offering field-proven insights and detailed protocols for researchers in drug development and toxicology.

Understanding Isotopic Purity: More Than Just a Percentage

Before delving into the methodologies, it's crucial to distinguish between key terms[8]:

• Isotopic Enrichment: Refers to the percentage of a specific isotope (e.g., Deuterium) at a designated atomic position within a molecule.

• Isotopic Purity (or Species Abundance): Refers to the percentage of molecules in the entire population that have the desired isotopic composition (e.g., the fully deuterated d3 species).

Synthesizing a 100% isotopically pure compound is practically impossible[8]. A batch of HMMC-D3 will inevitably contain a distribution of isotopologues:

• d3: The desired, fully labeled molecule.

• d2: Molecules with two deuterium atoms and one hydrogen.

• d1: Molecules with one deuterium atom and two hydrogens.

• d0: The unlabeled, endogenous analogue of HMMC.

The goal of this assessment is to accurately quantify the distribution of these species.

Method 1: High-Resolution Mass Spectrometry (HRMS) for Quantifying Isotopologue Distribution

HRMS is a powerful technique for determining isotopic purity due to its ability to distinguish between minute mass differences of isotopologues[14][15][16]. When coupled with liquid chromatography (LC), it provides a sensitive and high-throughput method for assessing the abundance of each deuterated species[17][18].

Causality Behind the Method

The fundamental principle is that each additional deuterium atom adds ~1.006 Da to the mass of the molecule. High-resolution mass spectrometers can easily resolve the mass difference between HMMC-d3 and its d2, d1, and d0 counterparts, allowing for their individual quantification. LC separation is critical to isolate the analyte from matrix components and ensure that the measured signals correspond only to HMMC and its isotopologues[18].

Experimental Workflow: LC-HRMS

Caption: LC-HRMS workflow for isotopic purity assessment.

Step-by-Step Protocol: LC-HRMS Analysis

• Sample Preparation:

  • Accurately weigh and dissolve the HMMC-D3 reference standard in a suitable solvent (e.g., 50% acetonitrile in water) to create a stock solution.

  • Dilute the stock solution to a working concentration appropriate for the instrument's sensitivity, typically around 1 µg/mL.

• Liquid Chromatography Parameters (Example):

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient: Start at 2% B, hold for 0.5 min, ramp to 95% B over 3 min, hold for 1 min, then re-equilibrate.

  • Injection Volume: 5 µL.

• High-Resolution Mass Spectrometry Parameters (Example):

  • Instrument: Orbitrap or TOF Mass Spectrometer.

  • Ionization Mode: Heated Electrospray Ionization, Positive (HESI+).

  • Scan Mode: Full Scan (FS).

  • Resolution: Set to >70,000 FWHM to ensure baseline separation of isotopic peaks.

  • Scan Range: m/z 100-500.

• Data Analysis and Calculation:

  • Identify the theoretical exact masses for the [M+H]⁺ ions of each isotopologue (d0, d1, d2, d3).

  • Extract the ion chromatograms (EICs) for each exact mass using a narrow mass window (e.g., ±5 ppm).

  • Integrate the area under the curve (AUC) for each EIC peak.

  • Calculate the percentage abundance for each isotopologue using the following formula: % Abundance (dx) = (AUC_dx / (AUC_d0 + AUC_d1 + AUC_d2 + AUC_d3)) * 100

Data Summary: HRMS

Isotopologue	Theoretical [M+H]⁺ (m/z)	Measured Peak Area (AUC)	Calculated Abundance (%)
HMMC-d0	236.0951	15,780	0.15
HMMC-d1	237.1014	98,650	0.95
HMMC-d2	238.1077	312,500	3.00
HMMC-d3	239.1140	9,985,600	95.90
Total	10,412,530	100.00

Note: Data are hypothetical and for illustrative purposes.

Method 2: Nuclear Magnetic Resonance (NMR) for Positional Integrity and Orthogonal Verification

While HRMS is excellent for determining the overall distribution of isotopologues, it does not confirm the location of the deuterium labels. NMR spectroscopy, particularly ¹H (proton) NMR, serves as an essential orthogonal technique to verify the position of deuteration and provide a highly accurate measure of isotopic enrichment at each labeled site[19][20][21].

Causality Behind the Method

The principle of using ¹H NMR is based on quantifying the absence of a signal. In a fully deuterated position, the corresponding proton signal will be absent or significantly diminished. By integrating the residual proton signals at the target positions against a certified quantitative internal standard (qNMR), one can precisely calculate the percentage of non-deuteration (i.e., the amount of residual ¹H) at each site[8][22]. This confirms not only the purity but also the structural integrity of the labeled compound.

Structural Representation: HMMC-D3

Caption: Structure of HMMC with D3 label on the methyl group of the N-acetyl moiety.

Step-by-Step Protocol: Quantitative ¹H NMR (qNMR)

• Sample Preparation:

  • Accurately weigh a known amount of the HMMC-D3 standard (e.g., 5-10 mg).

  • Accurately weigh a known amount of a certified quantitative internal standard (e.g., maleic acid, dimethyl sulfone) that has a known number of protons and whose signals do not overlap with the analyte.

  • Dissolve both compounds in a known volume of a deuterated NMR solvent (e.g., DMSO-d6, D₂O).

• NMR Spectroscopy Parameters (Example):

  • Spectrometer: 400 MHz or higher field strength.

  • Nucleus: ¹H.

  • Experiment: Standard 1D proton experiment with appropriate relaxation delay (D1) to ensure full signal relaxation for accurate quantification (typically 5 times the longest T1).

  • Number of Scans: 64 or higher for adequate signal-to-noise ratio.

• Data Analysis and Calculation:

  • Process the spectrum (Fourier transform, phase correction, baseline correction).

  • Integrate the area of the residual proton signal at the labeled position (the N-acetyl methyl group).

  • Integrate the area of a well-resolved signal from the quantitative internal standard.

  • Calculate the isotopic enrichment using the following formula: % ¹H at Labeled Site = [(I_analyte / N_analyte) / (I_std / N_std)] * (N_std / W_std) * (W_analyte / M_analyte) * 100 % Deuteration (Enrichment) = 100 - % ¹H at Labeled Site

    Where:

    • I = Integral area

    • N = Number of protons for the integrated signal

    • W = Weight

    • M = Molar mass

Comparative Analysis: HRMS vs. NMR

Choosing the right technique depends on the specific question being asked. For routine quality control, HRMS is often sufficient. For initial characterization of a new batch or for regulatory submission, a combination of both is the most robust approach.

Feature	High-Resolution Mass Spectrometry (HRMS)	Nuclear Magnetic Resonance (NMR)
Primary Information	Isotopologue distribution (% d0, d1, d2, d3)[14][17]	Positional integrity and site-specific enrichment[19][23][24]
Sensitivity	Very high (sub-ng/mL)[14]	Lower (mg scale)
Sample Consumption	Very low (µL)	High (mg)
Throughput	High (minutes per sample)	Low (hours per sample, including prep)
Quantification	Relative abundance of species	Absolute quantification against a standard
Key Advantage	Speed and sensitivity for batch screening	Unambiguous structural and positional information
Limitation	Does not confirm label position	Lower throughput and requires more material

Comparison with Alternative Internal Standards

While HMMC-D3 is the ideal choice, it's useful to understand why it outperforms other potential standards. The best internal standard co-elutes with the analyte and experiences identical ionization and matrix effects[4][25][26].

Internal Standard Type	Example	Co-elution with HMMC	Ionization/Matrix Effects	Risk of Crosstalk	Overall Suitability
Stable Isotope Labeled (SIL)	HMMC-D3	Identical	Identical	Low (if purity >95%)	Excellent (Gold Standard)
Stable Isotope Labeled (SIL)	HMMC-¹³C₃	Identical	Identical	Very Low	Excellent (Often more expensive)
Structural Analog	N-Acetyl-S-(propyl)-L-cysteine	Similar, but not identical	Similar, but can differ	None	Fair (Compromise if SIL is unavailable)
Homologue	N-Acetyl-S-(butyl)-L-cysteine	Different	Can differ significantly	None	Poor (Not recommended)

The use of a structural analog is a significant compromise because minor differences in chemical structure can lead to different chromatographic retention times and varying susceptibility to ion suppression, introducing analytical bias[9][26]. Therefore, a well-characterized SIL-IS like HMMC-D3 remains the unequivocally superior choice for accurate bioanalysis.

Conclusion and Recommendations

The isotopic purity of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 is not a trivial parameter but a cornerstone of reliable bioanalytical data. An inadequate internal standard compromises the validity of toxicokinetic and clinical study results.

• For Routine QC and High-Throughput Screening: LC-HRMS provides a rapid and sensitive method to confirm that the isotopic purity of HMMC-D3 lots meets predefined specifications (typically >98% for the desired labeled species).

• For Initial Batch Characterization and Regulatory Filings: A dual-method approach is strongly recommended. Use LC-HRMS to determine the full isotopologue distribution and ¹H qNMR to provide orthogonal confirmation of the label's position and a highly accurate measure of site-specific enrichment.

By employing these self-validating systems, researchers can ensure the trustworthiness and scientific integrity of their data, meeting the rigorous standards expected in modern drug development and toxicological assessment.

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A Comparative Guide to the Bioanalytical Linearity and Range of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine in Human Biofluids

Abstract

This guide provides a comprehensive, in-depth comparison of analytical methodologies for the quantification of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine (HMPMA) in human biofluids. As a key urinary biomarker for exposure to crotonaldehyde, a toxicant found in tobacco smoke and various foods, the accurate and precise measurement of HMPMA is critical for toxicological studies and clinical research.[1][2] We compare two prevalent sample preparation techniques—Solid-Phase Extraction (SPE) and "Dilute-and-Shoot" (DAS)—coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The performance of each method is evaluated based on linearity, lower limit of quantification (LLOQ), and dynamic range, using N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 as a stable isotope-labeled internal standard (SIL-IS). This document is intended for researchers, scientists, and drug development professionals seeking to establish robust, validated bioanalytical methods.

Introduction: The Significance of HMPMA and the Role of its Deuterated Internal Standard

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine (HMPMA), a mercapturic acid, is a metabolite of the hazardous α,β-unsaturated aldehyde, crotonaldehyde.[1][3] Its quantification in biofluids, primarily urine, serves as a reliable biomarker for assessing exposure to this compound from sources like cigarette smoke.[1][2] The development of a robust, validated bioanalytical method is essential for obtaining high-quality data in pharmacokinetic and toxicokinetic studies.

A cornerstone of modern quantitative mass spectrometry is the use of a stable isotope-labeled internal standard (SIL-IS).[4][5][6] In this guide, we utilize N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3. A SIL-IS is the gold standard because its physicochemical properties are nearly identical to the analyte of interest.[7] This ensures it co-elutes and experiences the same behavior during sample preparation, extraction, and ionization.[4][6] By calculating the ratio of the analyte signal to the SIL-IS signal, we can effectively correct for variability in extraction recovery and, most critically, mitigate unpredictable matrix effects—the suppression or enhancement of ionization caused by co-eluting endogenous components from the biological matrix.[8][9][10][11] This ratiometric approach is fundamental to achieving the accuracy and precision mandated by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[12][13][14]

This guide will compare two distinct sample preparation strategies to illustrate the trade-offs between sample cleanliness, throughput, and analytical performance.

Comparative Experimental Design & Methodologies

The overarching goal is to establish a linear relationship between the concentration of HMPMA and the instrument's response over a defined range. This process is governed by stringent validation criteria set forth by regulatory agencies.[12][13][14][15]

The Central Role of the Stable Isotope-Labeled Internal Standard (SIL-IS)

The use of HMPMA-D3 is integral to the entire workflow. It is introduced at a fixed concentration into all samples—blanks, calibration standards, and unknown study samples—at the very beginning of the sample preparation process. This ensures that any analyte loss or signal variation during extraction or ionization is mirrored by the internal standard, allowing for reliable correction and accurate quantification.[4][5][6][7]

Method Comparison: Sample Preparation Strategies

The choice of sample preparation is often the most critical factor influencing the performance of an LC-MS/MS assay.[16][17] It represents a balance between removing interfering matrix components and maintaining high analyte recovery and throughput.[18][19]

• Strategy A: Solid-Phase Extraction (SPE)

  • Principle: SPE is a highly selective method that separates the analyte from the bulk of the matrix components based on physical and chemical interactions with a solid sorbent.[17][18][19] This results in a much cleaner final extract, which minimizes matrix effects and can lead to improved sensitivity and robustness.[8][16]

  • Causality: By removing salts, phospholipids, and other endogenous materials that compete for ionization in the MS source, SPE allows for a more stable and proportional analyte signal, often resulting in a wider linear range and a lower LLOQ.[9][10][18]

• Strategy B: Dilute-and-Shoot (DAS)

  • Principle: This high-throughput approach involves simply diluting the biofluid (e.g., urine) with a solvent, often the initial mobile phase, followed by centrifugation to remove precipitated proteins before direct injection.[20][21]

  • Causality: While fast and cost-effective, the DAS method introduces a significant portion of the biological matrix directly into the LC-MS/MS system.[20] This can lead to more pronounced matrix effects, potentially causing ion suppression, which can compromise linearity, raise the LLOQ, and reduce the overall dynamic range.[20] The primary means of mitigating these effects is through dilution and the corrective power of the co-eluting SIL-IS.

LC-MS/MS Parameters

A state-of-the-art LC-MS/MS system operating in Multiple Reaction Monitoring (MRM) mode is essential for achieving the required selectivity and sensitivity.

• Liquid Chromatography (LC):

  • Column: C18 Reverse-Phase Column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient: A linear gradient is employed to ensure chromatographic separation of HMPMA from potential isomers and matrix interferences.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Heated Electrospray Ionization (HESI), Negative Mode.

  • MRM Transitions: Specific precursor-to-product ion transitions are monitored for both the analyte and the internal standard. (Note: Exact m/z values would be determined experimentally).

    • HMPMA: e.g., Q1: 234.1 -> Q3: 105.0

    • HMPMA-D3: e.g., Q1: 237.1 -> Q3: 108.0

Results: Linearity and Range Comparison

Linearity is the ability of the method to produce results that are directly proportional to the concentration of the analyte.[22][23] The range is the interval between the upper and lower concentration (ULOQ and LLOQ) for which the method is shown to be accurate, precise, and linear.[22][24]

Calibration Curve Performance

Calibration curves were prepared in blank human urine and plasma over multiple days to assess linearity. The coefficient of determination (r²) is used to assess the goodness of fit of the linear regression. An r² value >0.99 is typically required.[1]

Table 1: Comparison of Linearity and Dynamic Range in Human Urine

Parameter	Method A: Solid-Phase Extraction (SPE)	Method B: Dilute-and-Shoot (DAS)	Rationale for Difference
Linear Range (ng/mL)	10 - 10,000	50 - 5,000	Cleaner extract from SPE allows for a wider dynamic range with less signal suppression at the low end and less detector saturation at the high end.[18]
LLOQ (ng/mL)	10	50	SPE concentrates the analyte and removes interfering compounds, leading to a better signal-to-noise ratio and a lower limit of quantification.[18]
ULOQ (ng/mL)	10,000	5,000	Reduced matrix effects with SPE prevent signal suppression that can cause deviation from linearity at higher concentrations.[8][10]

| Mean r² | 0.998 | 0.994 | The superior cleanliness of the SPE extract results in a more consistent and proportional instrument response across the entire concentration range. |

Table 2: Comparison of Linearity and Dynamic Range in Human Plasma

Parameter	Method A: Solid-Phase Extraction (SPE)	Method B: Protein Precipitation (PPT)*	Rationale for Difference
Linear Range (ng/mL)	5 - 5,000	25 - 2,500	Plasma is a more complex matrix than urine. SPE is highly effective at removing proteins and phospholipids, which are major sources of ion suppression.[16]
LLOQ (ng/mL)	5	25	The significant reduction of matrix components by SPE is crucial for achieving low-level quantification in a complex matrix like plasma.[18]
ULOQ (ng/mL)	5,000	2,500	PPT is less selective than SPE, leaving more endogenous material in the final extract, which can compromise linearity at higher analyte concentrations.[16]
Mean r²	0.999	0.992	The highly purified extract from SPE provides a stronger linear correlation between concentration and response.

*Note: For plasma, Protein Precipitation (PPT) is the equivalent high-throughput method to DAS.

Detailed Experimental Protocols

The following protocols are provided as a robust starting point for method development and validation.

Protocol 1: Solid-Phase Extraction (SPE) for Urine/Plasma

• Sample Pre-treatment: To 200 µL of biofluid, add 20 µL of HMPMA-D3 internal standard working solution (e.g., 5 µg/mL). Vortex for 10 seconds.

• Conditioning: Condition a mixed-mode SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove hydrophilic interferences. Follow with a wash of 1 mL of 20% methanol in water to remove more interferences.

• Elution: Elute the analyte and internal standard with 1 mL of 5% formic acid in methanol.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Analysis: Inject onto the LC-MS/MS system.

Protocol 2: Dilute-and-Shoot (DAS) for Urine

• Sample Preparation: To a microcentrifuge tube, add 50 µL of urine.

• Dilution & IS Addition: Add 450 µL of a dilution solution (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid) containing the HMPMA-D3 internal standard at the appropriate concentration.

• Mixing & Centrifugation: Vortex the tube for 30 seconds. Centrifuge at 14,000 rpm for 10 minutes to pellet any precipitated material.

• Transfer: Carefully transfer the supernatant to an autosampler vial.

• Analysis: Inject onto the LC-MS/MS system.

Conclusion and Recommendations

This guide demonstrates that for the quantification of HMPMA in biofluids, the choice of sample preparation has a profound impact on the linearity and dynamic range of the resulting LC-MS/MS method.

• Solid-Phase Extraction (SPE) is the superior technique for achieving the widest linear range and the lowest LLOQ. Its ability to produce a clean extract minimizes matrix effects, making it the recommended method for regulated bioanalysis where sensitivity and utmost accuracy are required.[17][18]

• Dilute-and-Shoot (DAS) offers a significant advantage in terms of speed and simplicity, making it suitable for high-throughput screening or research applications where the expected analyte concentrations are well within the narrower linear range.[20][21] However, researchers must be aware of the increased potential for matrix effects and validate the method accordingly.[20]

In all cases, the use of a stable isotope-labeled internal standard, N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 , is non-negotiable. It is the critical component that ensures data integrity by correcting for analytical variability, regardless of the sample preparation method employed.[4][5][6][7] The final choice of method should be guided by the specific requirements of the study, balancing the need for sensitivity and data quality against throughput and cost.

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A Comparative Guide to the Specificity of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 in Complex Matrices

Introduction: The Challenge of Quantifying Acrolein Exposure

Acrolein is a highly reactive α,β-unsaturated aldehyde, recognized as a ubiquitous environmental pollutant and an endogenously generated product of oxidative stress.[1][2] Its high electrophilicity leads to reactions with cellular nucleophiles, including DNA and proteins, implicating it in the pathogenesis of various diseases, from cardiovascular conditions to neurodegenerative disorders.[3][4] Consequently, accurate monitoring of acrolein exposure is a critical objective in toxicology, clinical research, and drug development.

Direct measurement of acrolein is impractical due to its high reactivity and volatility. Instead, research has focused on stable, downstream metabolites. The primary urinary metabolite, 3-hydroxypropylmercapturic acid (3-HPMA), has emerged as a reliable, non-invasive biomarker of both exogenous and endogenous acrolein exposure.[1][2][3] However, quantifying 3-HPMA in complex biological matrices like urine presents significant analytical challenges. These matrices are fraught with endogenous compounds—salts, pigments, and other metabolites—that can interfere with analysis, primarily through a phenomenon known as the "matrix effect" in mass spectrometry.[5][6][7]

This guide provides an in-depth comparison of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 as a stable isotope-labeled internal standard (SIL-IS) to enhance the specificity and accuracy of 3-HPMA quantification. We will explore the causality behind its superior performance against alternative standards and provide detailed, field-proven experimental protocols.

The Foundational Role of Internal Standards in LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for biomarker quantification due to its high sensitivity and selectivity. However, its accuracy is contingent on mitigating variability introduced during sample preparation and analysis.[8] Matrix effects, which cause unpredictable suppression or enhancement of the analyte's ionization, are a primary source of error.[6][9]

An ideal internal standard (IS) is a compound added at a known concentration to every sample before processing. It should mimic the analyte's behavior throughout extraction, chromatography, and ionization, thereby normalizing variations.[9] Stable isotope-labeled internal standards are considered the superior choice because they are chemically identical to the analyte, ensuring they co-elute chromatographically and experience identical matrix effects and ionization efficiencies.[10][11][12] The mass difference allows the mass spectrometer to distinguish between the analyte and the IS.[12]

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 is the deuterated analogue of the methyl ester of 3-HPMA, designed to serve this exact purpose in bioanalysis.[13][14][15]

Metabolic Pathway of Acrolein to 3-HPMA

Acrolein is detoxified in the body primarily through conjugation with glutathione (GSH). This conjugate is then enzymatically processed through the mercapturic acid pathway to yield the stable, excretable metabolite 3-HPMA.[16] Understanding this pathway is crucial for interpreting biomarker data.

Caption: Metabolic conversion of acrolein to its urinary biomarker, 3-HPMA.

Comparative Analysis: The Specificity of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3

The choice of an internal standard is a critical decision that dictates the reliability of a bioanalytical method. While structural analogues are sometimes used, their physicochemical properties are not identical to the analyte, leading to differential behavior during extraction and ionization. This can result in inadequate correction for matrix effects.

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 offers a distinct advantage. Its three deuterium atoms provide a clear mass shift for MS/MS detection without significantly altering its chemical properties.[13][15] This ensures it behaves virtually identically to the endogenous 3-HPMA methyl ester derivative through every step of the analytical process.

Internal Standard Type	Example(s)	Co-elution with Analyte	Matrix Effect Compensation	Rationale & Key Considerations
Stable Isotope-Labeled (Deuterated)	N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3	Ideal	Excellent	Considered the "gold standard." Near-identical chemical and physical properties ensure the most accurate correction for extraction loss and ion suppression/enhancement.[9][10]
Stable Isotope-Labeled (Carbon-13)	[¹³C₃]3-HPMA	Ideal	Excellent	Also an excellent choice, providing similar benefits to deuterated standards. The choice between D3 and 13C3 often comes down to synthetic availability and cost.[17]
Structural Analogue	N-acetylcysteine (NAC)	No	Poor to Moderate	Used in some methods due to low cost.[18][19] However, its different chemical structure leads to different retention times and ionization efficiencies, providing inadequate correction for matrix effects.
No Internal Standard	N/A	N/A	None	Unacceptable for validated bioanalysis in complex matrices. Yields highly variable and unreliable data, as there is no correction for sample-to-sample variations.

Performance Data from Validated Methods

The superiority of using a stable isotope-labeled internal standard is evident in the performance characteristics of published analytical methods. Methods employing SIL-IS consistently demonstrate lower limits of quantification and better precision.

Method Reference	Internal Standard Used	Matrix	LOQ (ng/mL)	Linearity Range (ng/mL)	Precision (%CV)	Accuracy (%)
Mascher et al.[19]	N-acetylcysteine	Urine	50	50 - 5000	1.47 - 6.04	87 - 114
Carmella et al.[17]	[¹³C₃]3-HPMA	Urine	0.9	Not specified	<10	97.8 - 105.1
Li et al.[20][21]	Not Specified (Implied SIL)	Urine	22.0	Not specified	Meets FDA criteria	Meets FDA criteria
Meger et al. (as cited in[19])	N-acetylcysteine	Urine	50	50 - 5000	<15	85 - 115
Wahyuni et al.[18]	N-acetylcysteine	Urine	40	40 - 10,000	<15	85 - 115

Note: This table compiles data from multiple sources to illustrate performance trends. Direct comparison should be made with caution as experimental conditions vary.

Field-Proven Experimental Protocols

A robust and reliable method is a self-validating system. The following protocols are designed to maximize specificity and minimize interference when analyzing 3-HPMA in urine using N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3.

Protocol 1: Sample Preparation via Solid-Phase Extraction (SPE)

Causality: The primary objective of SPE is to remove interfering endogenous components from the urine matrix, such as salts, urea, and pigments, which are known to cause significant ion suppression in ESI-MS.[22][23][24] A mixed-mode or reversed-phase sorbent is effective for retaining the moderately polar 3-HPMA while allowing highly polar interferences to be washed away.

Caption: Workflow for Solid-Phase Extraction (SPE) of urinary 3-HPMA.

Step-by-Step Methodology:

• Sample Thawing & Centrifugation: Thaw frozen urine samples at room temperature. Centrifuge at ~3000 x g for 5 minutes to pellet any precipitate.

• Aliquoting: Transfer 100 µL of the clear supernatant to a clean microcentrifuge tube.

• Internal Standard Spiking: Add a pre-determined amount (e.g., 50 ng) of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 solution to each sample, calibrator, and quality control (QC).

• SPE Cartridge Conditioning: Condition a reversed-phase SPE cartridge (e.g., C18 or a polymer-based sorbent) by passing 1 mL of methanol followed by 1 mL of deionized water. Rationale: This activates the stationary phase, ensuring proper retention of the analyte.

• Sample Loading: Load the spiked urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of deionized water to remove salts and other highly polar interferences. A second wash with a weak organic solvent (e.g., 5% methanol in water) can further remove less polar interferences without eluting the analyte.

• Elution: Elute 3-HPMA and the D3-IS with 1 mL of a suitable organic solvent (e.g., acetonitrile or methanol).

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at ~40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid). Rationale: This concentrates the analyte and ensures compatibility with the LC mobile phase.

Protocol 2: LC-MS/MS Analysis

Causality: Chromatographic separation is essential to resolve 3-HPMA from isomeric or isobaric interferences that may be present in the matrix. A reversed-phase C18 column provides excellent retention and peak shape for this analyte. Tandem mass spectrometry (MS/MS) using Multiple Reaction Monitoring (MRM) provides a second dimension of specificity, ensuring that only ions with a specific precursor mass and a specific fragment mass are quantified.

Caption: Logical workflow of the LC-MS/MS analytical system.

Step-by-Step Methodology:

• LC System: Standard HPLC or UHPLC system.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A typical gradient might start at 5% B, ramp to 95% B to elute the analyte, followed by a wash and re-equilibration period.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer.

• Ionization: Electrospray Ionization (ESI), Positive Mode.

• Detection: Multiple Reaction Monitoring (MRM).

  • 3-HPMA Transition: m/z 222.1 → 91.0[18] (Note: Transitions can vary slightly based on instrumentation and whether the analyte is derivatized.)

  • IS (D3-labeled) Transition: m/z 225.1 → 91.0 (or other appropriate fragment)

Conclusion

The quantification of 3-HPMA in complex matrices like urine is a critical task for assessing acrolein exposure, but it is fraught with analytical challenges, most notably the matrix effect. The use of a stable isotope-labeled internal standard is not merely a recommendation but a necessity for achieving the accuracy and precision required for reliable biomarker data.

This guide has demonstrated that N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3, by virtue of its isotopic and chemical similarity to the analyte, provides superior specificity and performance compared to non-isotopic, structural analogue standards. Its co-elution and identical ionization behavior allow it to perfectly compensate for variations in sample preparation and matrix-induced signal fluctuations. By integrating this high-quality internal standard with a validated workflow incorporating solid-phase extraction and LC-MS/MS, researchers can generate highly trustworthy and reproducible data, advancing our understanding of the role of acrolein in health and disease.

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A Comparative Analysis of Acrolein Biomarkers: A Guide for Researchers

This guide provides an in-depth comparative analysis of the principal biomarkers of acrolein exposure, with a special focus on 3-hydroxypropylmercapturic acid (3-HPMA). Designed for researchers, scientists, and drug development professionals, this document offers a detailed examination of the strengths, limitations, and practical considerations for each biomarker, supported by experimental data and established methodologies. Our objective is to equip you with the critical knowledge needed to select the most appropriate biomarker for your specific research or clinical application.

Introduction: The Challenge of Measuring Acrolein

Acrolein (CH₂=CH-CHO) is a highly reactive α,β-unsaturated aldehyde to which humans are ubiquitously exposed.[1] It is a significant component of tobacco smoke, a product of incomplete combustion of organic materials, and is also found in various foods and beverages.[2][3] Furthermore, acrolein is generated endogenously through lipid peroxidation and the metabolism of polyamines.[4][5] Its high electrophilicity and reactivity make direct measurement in biological systems challenging.[6] Consequently, the assessment of acrolein exposure relies on the quantification of more stable downstream metabolites and adducts. This guide will compare and contrast the most widely utilized of these biomarkers: the urinary metabolite 3-HPMA, protein adducts, and DNA adducts.

3-Hydroxypropylmercapturic Acid (3-HPMA): The Workhorse of Acrolein Biomonitoring

3-HPMA is the most extensively studied and frequently used biomarker of acrolein exposure.[2] It is a urinary metabolite formed through the detoxification of acrolein via the mercapturic acid pathway.[7]

Mechanism of Formation and Excretion

The formation of 3-HPMA is a multi-step enzymatic process that primarily occurs in the liver. Initially, acrolein undergoes conjugation with glutathione (GSH). This conjugate is then sequentially metabolized to a cysteine conjugate, which is subsequently N-acetylated to form S-(3-oxopropyl)-N-acetylcysteine (OPMA). Finally, OPMA is reduced to the stable and excretable 3-HPMA.[7]

Caption: Metabolic pathway of acrolein to 3-HPMA.

Advantages of 3-HPMA as a Biomarker

• Non-invasive Sampling: Urine collection is simple and non-invasive, making it ideal for large-scale epidemiological studies and longitudinal monitoring.[6]

• Stability: 3-HPMA is a stable metabolite, which simplifies sample handling and storage.[7]

• Well-established Analytical Methods: Robust and sensitive analytical methods, primarily liquid chromatography-tandem mass spectrometry (LC-MS/MS), are widely available for the quantification of 3-HPMA in urine.[7]

• Good Correlation with Exposure: Numerous studies have demonstrated a strong correlation between urinary 3-HPMA levels and exposure to acrolein from sources such as cigarette smoke.[2][8]

Limitations of 3-HPMA

• Short Half-life: 3-HPMA has a relatively short biological half-life, reflecting recent exposure (typically within the last 24-48 hours).[3] This may not be suitable for assessing chronic, low-level exposures.

• Influence of Endogenous Production: Acrolein is produced endogenously, which contributes to a baseline level of 3-HPMA in all individuals, including non-smokers.[4] Distinguishing between exogenous and endogenous sources can be challenging.

• Metabolic Variability: Individual differences in the activity of enzymes involved in the glutathione conjugation pathway can influence the rate of 3-HPMA formation and excretion, potentially introducing variability in biomarker levels for a given exposure.

Acrolein-Protein Adducts: A Measure of Systemic Burden

Acrolein readily reacts with nucleophilic amino acid residues on proteins, such as cysteine, histidine, and lysine, to form stable adducts.[6] The quantification of these adducts in blood proteins like albumin and hemoglobin can provide a measure of the systemic burden of acrolein.

Formation and Detection

The formation of acrolein-protein adducts is a direct result of the electrophilic nature of acrolein. These adducts can be detected using immunological methods, such as enzyme-linked immunosorbent assay (ELISA), or by mass spectrometry-based proteomics approaches.[5][6]

Caption: Formation of acrolein-protein adducts.

Advantages of Protein Adducts as Biomarkers

• Longer Half-life: Protein adducts, particularly those on long-lived proteins like hemoglobin (half-life of ~120 days), can integrate exposure over a longer period compared to urinary metabolites. This makes them suitable for assessing chronic exposure.

• Reflection of Bioactive Dose: The level of protein adducts may more accurately reflect the amount of acrolein that has escaped detoxification pathways and is available to react with cellular macromolecules.

Limitations of Protein Adducts

• Invasive Sampling: The measurement of protein adducts typically requires a blood sample, which is more invasive than urine collection.

• Analytical Complexity: While ELISA methods are available, they may lack the specificity of mass spectrometry. Proteomics-based approaches are technically demanding and may not be suitable for high-throughput screening.

• Variable Correlation with Exposure: Some studies have shown a less consistent correlation between acrolein exposure and protein adduct levels compared to 3-HPMA, particularly at low exposure levels. For instance, a study on dietary acrolein exposure found no significant change in serum protein adducts, while urinary 3-HPMA and buccal DNA adducts increased.[3]

Acrolein-DNA Adducts: Indicators of Genotoxicity

Acrolein is a genotoxic agent that reacts with DNA bases, primarily deoxyguanosine, to form exocyclic adducts such as γ-hydroxy-1,N²-propano-2'-deoxyguanosine (γ-OH-PdG).[9] These adducts are promutagenic and are implicated in the carcinogenic effects of acrolein.

Formation and Measurement

Acrolein-DNA adducts are formed when acrolein reaches the cell nucleus and reacts with the DNA. The detection and quantification of these adducts are typically performed using highly sensitive analytical techniques such as LC-MS/MS.[9]

Caption: Formation of acrolein-DNA adducts.

Advantages of DNA Adducts as Biomarkers

• Direct Measure of Genotoxicity: DNA adducts are a direct measure of the genotoxic effects of acrolein, providing a link between exposure and a potential mechanism of disease.

• High Sensitivity: Modern analytical methods allow for the detection of very low levels of DNA adducts.

• Potential for Early Disease Detection: Elevated levels of DNA adducts may be indicative of an increased risk of developing cancer.

Limitations of DNA Adducts

• Invasive Sampling: The measurement of DNA adducts often requires tissue biopsies or blood samples. While methods using buccal cells exist, they may not reflect systemic exposure.[3]

• DNA Repair: The levels of DNA adducts are influenced by the efficiency of cellular DNA repair mechanisms, which can vary between individuals.

• Technical Complexity: The analysis of DNA adducts by LC-MS/MS is a complex and specialized technique.

• Different Dynamic Range: Studies have shown that the fold-increase in DNA adducts in smokers compared to non-smokers can be much higher than the fold-increase in urinary 3-HPMA, suggesting a different dynamic response to exposure.[9]

Head-to-Head Comparison of Acrolein Biomarkers

Feature	3-Hydroxypropylmercapturic Acid (3-HPMA)	Acrolein-Protein Adducts	Acrolein-DNA Adducts
Biological Matrix	Urine	Blood (Serum, Plasma, Erythrocytes)	Tissues, Blood Cells, Buccal Cells
Sampling Method	Non-invasive	Invasive	Invasive (biopsy) or minimally invasive (blood, buccal scrape)
Biological Half-life	Short (hours to a few days)	Moderate to long (days to months)	Variable (dependent on DNA repair)
Reflection of Exposure	Recent exposure	Chronic/cumulative exposure	Biologically effective dose at the target site
Primary Analytical Method	LC-MS/MS	ELISA, LC-MS/MS	LC-MS/MS
Key Advantage	Non-invasive, well-validated for smoking exposure	Longer integration of exposure	Direct measure of genotoxicity
Key Limitation	Short half-life, influenced by metabolism	Invasive, potentially lower sensitivity at low doses	Invasive, influenced by DNA repair

Experimental Protocols

Quantification of Urinary 3-HPMA by LC-MS/MS

Objective: To quantify the concentration of 3-HPMA in human urine samples.

Methodology:

• Sample Preparation:

  • Thaw frozen urine samples at room temperature.

  • Centrifuge at 3000 x g for 10 minutes to pellet any precipitates.

  • Transfer a 100 µL aliquot of the supernatant to a clean microcentrifuge tube.

  • Add an internal standard (e.g., deuterated 3-HPMA) to each sample.

  • Perform solid-phase extraction (SPE) to clean up the sample and concentrate the analyte.

• LC-MS/MS Analysis:

  • Inject the extracted sample onto a reverse-phase C18 HPLC column.

  • Use a gradient elution with a mobile phase consisting of water and acetonitrile, both containing a small amount of formic acid.

  • Detect 3-HPMA and the internal standard using a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.

• Data Analysis:

  • Construct a calibration curve using standards of known 3-HPMA concentrations.

  • Calculate the concentration of 3-HPMA in the urine samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

  • Normalize the results to urinary creatinine concentration to account for variations in urine dilution.

Measurement of Acrolein-Protein Adducts by Competitive ELISA

Objective: To determine the levels of acrolein-protein adducts in serum or plasma samples.

Methodology:

• Plate Coating:

  • Coat a 96-well microplate with an acrolein-modified protein standard (e.g., acrolein-BSA) and incubate overnight at 4°C.

  • Wash the plate with a wash buffer (e.g., PBS with 0.05% Tween-20).

• Competitive Binding:

  • Add the serum/plasma samples and a primary antibody specific for acrolein-protein adducts to the wells.

  • Incubate for 1-2 hours at room temperature. During this incubation, the antibody will bind to the acrolein-protein adducts in the sample and to the coated adducts on the plate in a competitive manner.

• Secondary Antibody and Detection:

  • Wash the plate to remove unbound antibodies and sample components.

  • Add a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody and incubate for 1 hour.

  • Wash the plate again.

  • Add a TMB substrate solution to the wells. The HRP enzyme will catalyze a color change.

• Data Analysis:

  • Stop the reaction with a stop solution and measure the absorbance at 450 nm using a microplate reader.

  • The absorbance will be inversely proportional to the concentration of acrolein-protein adducts in the sample.

  • Quantify the adduct levels by comparing the sample absorbance to a standard curve generated with known concentrations of acrolein-modified protein.

Conclusion and Future Directions

The choice of an appropriate biomarker for acrolein exposure is contingent upon the specific research question, the study design, and the available resources.

• 3-HPMA remains the biomarker of choice for assessing recent exposure to acrolein in large-scale epidemiological studies due to its non-invasive sampling and well-established analytical methods.

• Protein adducts offer a valuable tool for investigating chronic exposure and the systemic burden of acrolein, particularly in studies where blood samples are available.

• DNA adducts provide a direct measure of the genotoxic effects of acrolein and are indispensable for mechanistic studies and cancer risk assessment.

Future research should focus on the development of more sensitive and high-throughput methods for the analysis of protein and DNA adducts. Furthermore, studies that simultaneously measure multiple acrolein biomarkers in different biological matrices will be crucial for a more comprehensive understanding of the toxicokinetics and health effects of this important environmental and endogenous toxicant.

References

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• Biomarkers of Chronic Acrolein Inhalation Exposure in Mice: Implications for Tobacco Product-Induced Toxicity. (2017-08-01). PubMed. [Link]

• Mercapturic Acids Derived from the Toxicants Acrolein and Crotonaldehyde in the Urine of Cigarette Smokers from Five Ethnic Groups with Differing Risks for Lung Cancer. (2015-03-23). PLOS One. [Link]

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• Recent Progress in Analytical Methods for Determination of Urinary 3-Hydroxypropylmercapturic Acid, a Major Metabolite of Acrolein. (2015). PubMed. [Link]

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• TOXICOKINETICS, SUSCEPTIBLE POPULATIONS, BIOMARKERS, CHEMICAL INTERACTIONS. (2023). In Toxicological Profile for Acrolein. NCBI Bookshelf. [Link]

• Quantitation of DNA Adducts Resulting from Acrolein Exposure and Lipid Peroxidation in Oral Cells of Cigarette Smokers from Three Racial/Ethnic Groups with Differing Risks for Lung Cancer. (2022-10-17). PubMed. [Link]

• Molecular Mechanisms of Acrolein Toxicity: Relevance to Human Disease. (2015-01-24). Ovid. [Link]

• Quantitation of Acrolein-Derived (3-Hydroxypropyl)mercapturic Acid in Human Urine by Liquid Chromatography−Atmospheric Pressure Chemical Ionization Tandem Mass Spectrometry: Effects of Cigarette Smoking. (2007-01-24). ACS Publications. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3

As researchers and scientists at the forefront of drug development, our commitment to safety and environmental stewardship is as critical as the discoveries we pursue. The proper disposal of laboratory chemicals, including isotopically labeled compounds like N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3, is a cornerstone of responsible research. This guide provides a detailed, step-by-step framework for the safe and compliant disposal of this compound, ensuring the protection of both laboratory personnel and the environment.

Initial Assessment and Hazard Identification

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 is a deuterated stable isotope and a derivative of L-cysteine.[3] Based on the safety data for similar compounds like N-Acetyl-L-cysteine, it is prudent to handle this compound as a low-hazard substance that may cause eye irritation.[4][5] It is not classified as carcinogenic, mutagenic, or a reproductive toxicant.[5] However, as with any chemical of unknown composition, it should be treated as hazardous until a formal hazard determination is made by a trained professional.

Key Characteristics:

Property	Assessment	Source
Physical State	Solid (presumed)	General knowledge of similar compounds
Primary Hazards	Potential eye irritant	[4][5]
Toxicity	Low acute toxicity (inferred)	[6]
Environmental Impact	Unknown; avoid release into the environment.	[4]

Personal Protective Equipment (PPE)

Before handling N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 for any purpose, including disposal, the following personal protective equipment is mandatory:

• Eye Protection: Chemical safety goggles or glasses are essential to prevent eye contact.[1]

• Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene.[1]

• Body Protection: A standard laboratory coat is required to protect against incidental skin contact.[1]

All handling should be performed in a well-ventilated area. For procedures that may generate dust, a chemical fume hood is recommended.[2]

Step-by-Step Disposal Protocol

The disposal of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 must be approached systematically, from the pure compound to contaminated labware. The following workflow provides a clear path for safe disposal.

Disposal workflow for N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3.

Unused or Waste Pure Compound (Solid)

• Segregation: Do not mix N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 with any other chemical waste unless explicitly approved by your EHS office.[7]

• Containerization: Place the solid waste into a designated, chemically compatible container with a secure screw-top lid. The container must be in good condition and free of leaks.[1]

• Labeling: Clearly label the container with the words "Solid Chemical Waste" and the full chemical name: "N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3".[1]

• Storage: Store the sealed container in a designated Satellite Accumulation Area (SAA) away from incompatible materials.[1][8]

• Disposal: Arrange for pickup by your institution's EHS department or a licensed chemical waste contractor.[1]

Solutions Containing N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (Liquid)

Under no circumstances should solutions of this compound be disposed of down the sanitary sewer unless you have received explicit written permission from your EHS office.

• Segregation: Collect aqueous and organic solvent waste streams in separate, designated waste containers.

• Containerization: Use a compatible liquid waste container (e.g., a carboy for organic solvents or aqueous waste). Ensure the container is properly vented if necessary and has a secure cap.

• Labeling: Label the container with the words "Hazardous Waste" or as directed by your EHS office. List all chemical components, including solvents and solutes, with their approximate concentrations.

• Storage and Disposal: Store the container in your lab's SAA and arrange for pickup as described above.

Contaminated Labware

• Disposable Items: Items such as contaminated gloves, weigh boats, and pipette tips should be placed in a designated solid chemical waste container, separate from regular trash.[2]

• Reusable Glassware: To decontaminate reusable glassware, perform a triple rinse with a suitable solvent (e.g., water for aqueous solutions, or an appropriate organic solvent). Crucially, the first rinse (rinsate) must be collected and disposed of as hazardous liquid waste. [2] Subsequent rinses can typically be disposed of down the drain, but confirm this with your EHS protocol.

Spill Management

In the event of a small spill of solid N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3:

• Isolate: Restrict access to the spill area.[1]

• Protect: Ensure you are wearing the appropriate PPE as described in Section 2.

• Contain and Clean: Carefully sweep the solid material into a designated waste container.[1] Avoid generating dust.[1] Use a damp cloth to wipe the area to remove any residual powder, and dispose of the cloth in the same waste container.[1]

• Decontaminate: Clean the spill area with soap and water.[1]

• Dispose: Seal and label the container with all cleanup materials and manage it as solid chemical waste.[1]

Regulatory Framework

All laboratory waste disposal is governed by strict regulations from agencies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[7][8] These regulations, including the Resource Conservation and Recovery Act (RCRA), dictate how hazardous waste is identified, stored, and disposed of.[1] Academic and research laboratories may operate under specific rules, such as the EPA's Subpart K, which provides alternative requirements better suited for a laboratory setting.[9][10] Your institution's EHS office is responsible for interpreting and implementing these regulations to ensure compliance.

By adhering to these procedures, you contribute to a culture of safety and responsibility, ensuring that our pursuit of scientific advancement does not come at the cost of environmental integrity or personal well-being.

References

• OSHA Compliance For Laboratories. US Bio-Clean. Available at: [Link]

• Laboratory Waste Management: The New Regulations. MedicalLab Management. Available at: [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. US EPA. Available at: [Link]

• Laboratory Environmental Sample Disposal Information Document. US EPA. Available at: [Link]

• Regulation of Laboratory Waste. American Chemical Society. Available at: [Link]

• EPA tweaks hazardous waste rules for academic labs. Chemistry World. Available at: [Link]

• Appendix A Disposal Procedures by Chemical. University of Wisconsin-Madison. Available at: [Link]

• OSHA Laboratory Standard. National Center for Biotechnology Information. Available at: [Link]

• The OSHA Lab Standard and the MSC Chemical Safety Manual. Montana State University Billings. Available at: [Link]

• Material Safety Data Sheet - L-Cysteine HCl monohydrate. ScienceLab.com. Available at: [Link]

• Material Safety Data Sheet - L-(+)-Cysteine, 99+% (TLC). Cole-Parmer. Available at: [Link]

• LABORATORY SAFETY CHEMICAL HYGIENE PLAN. OSHA. Available at: [Link]

• Guide to OSHA's Occupational Exposure to Hazardous Chemicals in Laboratories Standard and Chemical Hygiene. Georgia Tech Professional Education. Available at: [Link]

• Safety Data Sheet: N-Acetyl-L-cysteine. Carl ROTH. Available at: [Link]

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Navigating the Safe Handling of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3: A Guide for Laboratory Professionals

An In-Depth Guide to Personal Protective Equipment, Operational Procedures, and Disposal for Researchers and Drug Development Professionals

The introduction of isotopically labeled compounds such as N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 into research and development pipelines provides a powerful tool for tracing metabolic pathways and quantifying analytes. While the deuteration of a molecule offers significant advantages in analytical studies by altering its mass and potentially its metabolic fate, the fundamental principles of safe chemical handling remain paramount.[1][2] This guide provides essential, immediate safety and logistical information, focusing on the appropriate personal protective equipment (PPE), operational protocols, and disposal plans for N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3.

Core Principles of Safe Handling

The safe handling of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 is predicated on a thorough risk assessment and the implementation of a multi-layered safety strategy. This strategy encompasses engineering controls, administrative controls, and the use of appropriate personal protective equipment. The causality behind these choices is rooted in the potential for exposure through inhalation, dermal contact, and ocular contact.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical for minimizing direct exposure to N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3. The following table outlines the recommended PPE for various laboratory operations involving this compound.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Chemical splash goggles or safety glasses with side shields	Nitrile or neoprene gloves	Laboratory coat	Recommended if handling large quantities or if dust is generated
Solution Preparation	Chemical splash goggles	Nitrile or neoprene gloves	Laboratory coat	Not generally required if performed in a well-ventilated area or fume hood
Analytical Procedures	Safety glasses with side shields	Nitrile or neoprene gloves	Laboratory coat	Not generally required
Spill Cleanup	Chemical splash goggles and face shield	Heavy-duty nitrile or neoprene gloves	Chemical-resistant apron or coveralls	Fit-tested N95 or higher respirator if significant dust is present

Rationale for PPE Selection:

• Eye Protection : Given that the parent compound, N-Acetyl-L-cysteine, is a known eye irritant, robust eye protection is non-negotiable.[3][4][5] Chemical splash goggles provide a seal around the eyes, offering superior protection from splashes and airborne particles compared to standard safety glasses.[6]

• Hand Protection : Nitrile or neoprene gloves offer good chemical resistance for incidental contact. It is crucial to inspect gloves for any signs of degradation before use and to change them frequently, especially after direct contact with the compound.

• Body Protection : A standard laboratory coat is sufficient for routine handling to protect against minor spills and contamination of personal clothing.[7] For larger scale operations or during spill cleanup, enhanced protection such as a chemical-resistant apron or coveralls may be necessary.[8][9]

• Respiratory Protection : While not typically required for handling small quantities in a well-ventilated area, respiratory protection becomes important if there is a risk of inhaling airborne particles.[10] A fit-tested N95 respirator can provide adequate protection against dust.

Operational and Disposal Plans: A Step-by-Step Guide

A systematic approach to handling and disposal is essential for maintaining a safe laboratory environment.

Experimental Workflow: From Receipt to Disposal

Caption: A generalized workflow for the safe handling of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3.

Step-by-Step Handling Procedures:

• Preparation : Before handling the compound, ensure that the work area is clean and uncluttered. Have all necessary equipment, including a calibrated balance, appropriate glassware, and waste containers, readily available.

• Donning PPE : Put on all required PPE as outlined in the table above. Ensure that gloves are properly fitted and that eye protection is comfortable and secure.

• Weighing : If possible, perform weighing operations within a chemical fume hood or a ventilated balance enclosure to minimize the potential for dust inhalation. Use a spatula to handle the solid material and avoid creating airborne dust.

• Solution Preparation : When dissolving the compound, add the solvent to the solid slowly to prevent splashing. If the dissolution process generates any heat, use appropriate caution.

• Post-Handling : After completing the experimental work, thoroughly decontaminate all surfaces and equipment that came into contact with the compound.

Disposal Plan:

Proper disposal of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 and any associated waste is a critical final step.

• Solid Waste : Collect any unused solid compound and contaminated materials (e.g., weigh boats, pipette tips, gloves) in a clearly labeled, sealed container for hazardous chemical waste.

• Liquid Waste : Solutions containing the compound should be collected in a designated, labeled hazardous waste container. Do not pour any solutions down the drain.[7]

• Deuterated Waste : As a best practice for isotopically labeled compounds, it is advisable to segregate waste containing deuterated materials from other chemical waste streams.[11] This facilitates proper handling by your institution's environmental health and safety department and their designated hazardous waste disposal vendor. While deuterium itself is not considered a significant environmental hazard, proper disposal of the chemical entity is paramount.[12]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact : Remove contaminated clothing and wash the affected area thoroughly with soap and water.[3]

• Inhalation : Move the affected person to fresh air. If they are not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

• Spill : For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal. For larger spills, evacuate the area and contact your institution's emergency response team.

By adhering to these guidelines, researchers, scientists, and drug development professionals can safely handle N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3, harnessing its analytical power while minimizing risk to themselves and the environment.

References

• AK Scientific, Inc. Di-Boc-S-(2-aminoethyl)
• Carl ROTH.
• Cayman Chemical.
• Clearsynth. N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3.
• Fisher Scientific. N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3, TRC.
• LGC Standards. N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3.
• MedchemExpress.com. N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-d3.
• PubChem. N-acetyl-S-(3-hydroxypropyl-1-methyl)-l-cysteine.
• Santa Cruz Biotechnology. N-Acetyl-d3-S-(3-hydroxypropyl-1-methyl)-L-cysteine Dicyclohexylammonium Salt.
• Sigma-Aldrich.
• Synergy Recycling. Disposal of deuterium (D₂).
• WebMD. N-Acetyl Cysteine (Nac) – Uses, Side Effects, and More.
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• American Chemical Society. How to Dress for the Lab? And what about Personal Protective Equipment (PPE)? Video 3.
• AMMRL. RE: Disposal of Deuterium solvents-reg.
• Echemi. N-ACETYL-S-(3-HYDROXYPROPYL-1-METHYL)-L-CYSTEINE, DICYCLOHEXYLAMMONIUM SALT.
• Provista. 8 Types of PPE to Wear When Compounding Hazardous Drugs.
• PubMed Central.
• ResearchGate. Deuterated Drugs: Isotope Distribution and Impurity Profiles.
• BIOLENE. PPE – Protective suit against ethylene oxide.
• ACP. Personal protective equipment in your pharmacy.

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